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Core Science & Biosynthesis

Foundational

Synthesis and Mechanistic Evaluation of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid: A Comprehensive Technical Guide

Executive Summary The targeted introduction of fluorine into organic scaffolds is a cornerstone of modern drug discovery and agrochemical development. Specifically, α-fluoro arylpropanoic acids (fluorinated "profen" anal...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The targeted introduction of fluorine into organic scaffolds is a cornerstone of modern drug discovery and agrochemical development. Specifically, α-fluoro arylpropanoic acids (fluorinated "profen" analogs) exhibit profound alterations in physicochemical properties, including modulated lipophilicity, enhanced metabolic stability against α-oxidation, and a lowered carboxylic acid pKa[1].

This whitepaper delineates a highly optimized, self-validating synthetic pathway for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (CAS No. 1781015-71-1)[2]. By leveraging an electrophilic fluorination strategy via an ester enolate intermediate, researchers can reliably access this sterically hindered, halogenated building block[3]. As a Senior Application Scientist, I have structured this guide to not only provide the procedural steps but to deeply analyze the causality behind reagent selection, thermodynamic control, and reaction geometry.

Retrosynthetic Analysis & Mechanistic Rationale

The synthesis of α-fluoro carboxylic acids necessitates careful control over enolization and electrophilic trapping to prevent unwanted side reactions such as dimerization, aldol condensation, or over-fluorination.

Causality in Reagent Selection
  • Base Selection (LHMDS vs. LDA): The α-proton of an arylpropanoate ester has a pKa of approximately 22–24. While Lithium diisopropylamide (LDA, pKa ~36) is commonly used for enolization[4][5], Lithium bis(trimethylsilyl)amide (LHMDS, pKa ~26) is heavily preferred for sterically demanding substrates. LHMDS provides sufficient basicity for quantitative kinetic enolate formation at -78 °C, while its extreme steric bulk completely suppresses nucleophilic addition to the ester carbonyl[3].

  • Fluorinating Agent (NFSI): N-Fluorobenzenesulfonimide (NFSI) is selected over other agents like Selectfluor or N-fluoropyridinium salts. NFSI is highly soluble in anhydrous THF, making it ideal for homogeneous reactions with lithium enolates at cryogenic temperatures[6]. Furthermore, the tunable electrophilicity of the N-F bond in NFSI ensures a controlled fluorine transfer, minimizing oxidative side reactions[1][7].

  • Solvent Dynamics: Anhydrous THF is critical; its oxygen atoms coordinate the lithium cation, breaking up enolate aggregates into reactive monomers and ensuring a homogeneous reaction environment[3].

(Note on Stereochemistry: Because the starting material is achiral and no chiral auxiliary is employed, the resulting α-fluoro acid is a racemate. If enantiopure material is required, resolution via chiral preparative HPLC or the use of an Evans oxazolidinone auxiliary during the enolization step is necessary.)

Experimental Workflows: Step-by-Step Protocols

The following protocols establish a robust three-step synthesis starting from the non-fluorinated precursor, 2-(3-chloro-4-methylphenyl)propanoic acid.

Step 1: Fischer Esterification

Objective: Protect the carboxylic acid to prevent premature quenching of the strong base in Step 2.

  • Charge a flame-dried round-bottom flask with 2-(3-chloro-4-methylphenyl)propanoic acid (1.0 equiv) and absolute ethanol (0.5 M concentration).

  • Add concentrated sulfuric acid (0.1 equiv) dropwise.

  • Reflux the mixture for 12 hours.

  • Causality: The use of excess ethanol drives the equilibrium toward the ethyl ester. Sulfuric acid acts as a dehydrating catalyst.

  • Concentrate in vacuo, neutralize with saturated aqueous NaHCO3, extract with ethyl acetate, and dry over anhydrous Na2SO4[3].

Step 2: Electrophilic α-Fluorination

Objective: Stereoselective generation of the lithium enolate and subsequent electrophilic trapping with NFSI.

  • Dissolve the ethyl 2-(3-chloro-4-methylphenyl)propanoate (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool to -78 °C using a dry ice/acetone bath.

  • Add LHMDS (1.0 M in THF, 1.2 equiv) dropwise over 15 minutes. Stir at -78 °C for 30 minutes, then warm to 0 °C for 15 minutes to ensure complete enolization, before re-cooling to -78 °C[3][5].

  • Add a pre-cooled solution of NFSI (1.2 equiv) in anhydrous THF dropwise.

  • Causality: The temperature cycling ensures the thermodynamic stabilization of the enolate, while re-cooling to -78 °C prior to NFSI addition prevents exothermic decomposition during the C-F bond formation[3].

  • Quench with saturated aqueous NH4Cl, extract with ethyl acetate, and purify via silica gel chromatography to yield ethyl 2-(3-chloro-4-methylphenyl)-2-fluoropropanoate.

Step 3: Saponification

Objective: Hydrolyze the sterically hindered α-fluoro ester to the target free acid.

  • Dissolve the fluorinated ester in a 3:1:1 mixture of THF/MeOH/H2O.

  • Add Lithium Hydroxide monohydrate (LiOH·H2O, 3.0 equiv).

  • Stir at room temperature for 16 hours.

  • Causality: The α-fluorine atom and the bulky aryl group create significant steric hindrance. The mixed solvent system ensures complete solubility of both the lipophilic ester and the hydrophilic hydroxide, facilitating the nucleophilic acyl substitution[3].

  • Acidify to pH 2 with 1 M HCl, extract with dichloromethane, dry, and concentrate to yield 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid .

Quantitative Data & Optimization

To ensure maximum yield and purity, various parameters during the fluorination step must be optimized. Table 1 summarizes the comparative efficacy of different fluorinating agents, while Table 2 outlines the base optimization.

Table 1: Comparative Efficacy of Electrophilic Fluorinating Agents

Fluorinating AgentSolvent CompatibilityEnolate ReactivityByproduct ProfileExpected Yield
NFSI Excellent (THF, Et2O)High (Cryogenic)Dibenzzenesulfonimide75 - 85%
Selectfluor Poor (Requires MeCN/DMF)ModerateTEDA salts< 40%
N-Fluoropyridinium Good (DCM, THF)Low to ModeratePyridine derivatives50 - 60%

Data synthesized from established electrophilic fluorination benchmarks[6][7].

Table 2: Base Optimization for Enolization (at -78 °C)

Base (Equivalents)pKa (Conjugate Acid)Nucleophilic Side ReactionsConversion to Enolate
LHMDS (1.2 eq) ~26None> 95%
LDA (1.2 eq) ~36Trace (Amide formation)> 90%
NaH (1.5 eq) ~35High (Claisen condensation)< 50%

Data synthesized from typical ester enolate formation protocols[3][4].

Visualizations

Workflow A 2-(3-Chloro-4-methylphenyl) propanoic acid B Ethyl 2-(3-Chloro-4-methylphenyl) propanoate A->B EtOH, H2SO4 Reflux C Ethyl 2-(3-Chloro-4-methylphenyl) -2-fluoropropanoate B->C 1. LHMDS, THF, -78°C 2. NFSI D 2-(3-Chloro-4-methylphenyl) -2-fluoropropanoic acid C->D LiOH, THF/H2O RT

Synthetic workflow for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Mechanism Ester Ester Substrate (sp3 alpha-carbon) Enolate Lithium Enolate (Planar sp2 geometry) Ester->Enolate LHMDS deprotonation (-78°C) Transition Transition State (F+ transfer from NFSI) Enolate->Transition NFSI addition Product alpha-Fluoro Ester (sp3 alpha-carbon) Transition->Product C-F bond formation Byproduct Dibenzzenesulfonimide (Li salt) Transition->Byproduct Leaving group departure

Mechanistic pathway of electrophilic fluorination via lithium enolate intermediate.

References

  • [2] Product Index - AA Blocks: 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid. AA Blocks. 2

  • [1] Electrophilic Fluorination. Bryn Mawr College. 1

  • [7] Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI.7

  • [6] Electrophilic Fluorination Agents. Alfa Chemistry. 6

  • [4] α-Fluoro-2,2,3,3-Tetramethylcyclopropanecarboxamide, a Novel Potent Anticonvulsant Derivative of a Cyclic Analogue of Valproic Acid. ACS Publications. 4

  • [3] Application Notes and Protocols for the Synthesis of 2-Fluoro-2-(o-tolyl)acetic acid. Benchchem.3

  • [5] Synthesis and biological characterization of a series of novel diaryl amide M1 antagonists. NIH / PMC. 5

Sources

Exploratory

A Comprehensive Guide to the Structural Elucidation of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

Abstract The precise structural characterization of novel chemical entities is a cornerstone of modern drug discovery and development. This guide provides an in-depth, multi-technique approach to the structural elucidati...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The precise structural characterization of novel chemical entities is a cornerstone of modern drug discovery and development. This guide provides an in-depth, multi-technique approach to the structural elucidation of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, a compound of interest in medicinal chemistry. We will explore a logical and self-validating workflow that integrates data from Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F), and Single-Crystal X-ray Crystallography. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying scientific rationale for each experimental choice.

Introduction: The Imperative of Unambiguous Structure Determination

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. In the context of pharmaceutical development, even minor ambiguities in structure can lead to significant differences in efficacy, toxicity, and metabolic stability. 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid presents a fascinating challenge for structural analysis, incorporating a stereocenter at the C2 position, a halogenated and methylated aromatic ring, and a carboxylic acid moiety. The presence of fluorine adds another layer of analytical complexity and opportunity. This guide will systematically deconstruct the molecule's structure through a series of orthogonal analytical techniques.

The Strategic Workflow: A Symphony of Analytical Techniques

A robust structural elucidation is not a linear process but rather an integrated workflow where each technique provides a unique piece of the puzzle. The data from each analysis should corroborate and refine the structural hypothesis.

structure_elucidation_workflow cluster_0 Initial Characterization cluster_1 Detailed Structural Analysis cluster_2 Absolute Configuration MS Mass Spectrometry (Molecular Weight & Elemental Composition) NMR_1H ¹H NMR (Proton Environment & Connectivity) MS->NMR_1H FTIR FTIR Spectroscopy (Functional Group Identification) FTIR->NMR_1H NMR_13C ¹³C NMR (Carbon Skeleton) NMR_1H->NMR_13C NMR_19F ¹⁹F NMR (Fluorine Environment & Coupling) NMR_13C->NMR_19F TwoD_NMR 2D NMR (COSY, HSQC, HMBC) (Atom-Atom Correlations) NMR_19F->TwoD_NMR XRay X-ray Crystallography (3D Structure & Stereochemistry) TwoD_NMR->XRay Final_Structure Confirmed Structure of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid XRay->Final_Structure

Caption: Integrated workflow for the structural elucidation of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Mass Spectrometry: The First Glimpse of the Molecule

Mass spectrometry is the initial and indispensable step, providing the molecular weight and elemental composition of the analyte.[1][2]

Rationale for Experimental Choices

High-resolution mass spectrometry (HRMS) is chosen over nominal mass instruments to obtain a highly accurate mass measurement, which is crucial for determining the elemental formula. Electrospray ionization (ESI) in negative ion mode is particularly well-suited for this molecule due to the acidic nature of the carboxylic acid group, which readily forms a [M-H]⁻ ion.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
  • Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an ESI source.

  • Ionization Mode: Operate in negative ion mode to detect the deprotonated molecule [M-H]⁻.

  • Mass Analysis: Acquire the full scan mass spectrum over a range of m/z 50-500.

  • Data Analysis: Determine the accurate mass of the [M-H]⁻ ion and use the instrument's software to predict the elemental formula. The software will compare the measured isotopic pattern with the theoretical pattern for the predicted formula.

Expected Data and Interpretation

The molecular formula of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is C₁₀H₁₀ClFO₂. The theoretical exact mass of the [M-H]⁻ ion (C₁₀H₉ClFO₂⁻) is calculated to be 215.0281.

Table 1: Expected HRMS Data

ParameterExpected Value
Molecular Formula C₁₀H₁₀ClFO₂
Ion Detected [M-H]⁻
Theoretical m/z 215.0281
Measured m/z Within 5 ppm of theoretical

A key feature to observe is the isotopic pattern of chlorine.[3][4] A compound with one chlorine atom will exhibit a characteristic M and M+2 peak pattern with an intensity ratio of approximately 3:1.[3][4] This provides strong evidence for the presence of a single chlorine atom in the molecule.

FTIR Spectroscopy: Identifying the Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[5] For our target compound, we expect to see characteristic absorptions for the carboxylic acid and the aromatic ring.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

  • Background Correction: A background spectrum of the clean, empty ATR crystal should be recorded and subtracted from the sample spectrum.

Expected Data and Interpretation

The presence of a carboxylic acid is unequivocally identified by two key absorption bands: a very broad O-H stretching vibration and an intense C=O (carbonyl) stretching vibration.[5][6][7][8]

Table 2: Expected FTIR Absorption Bands

Functional GroupExpected Absorption Range (cm⁻¹)Description
Carboxylic Acid O-H 3300-2500Very broad, characteristic of hydrogen-bonded dimers
Aromatic C-H 3100-3000Sharp, medium intensity
Aliphatic C-H 3000-2850Sharp, medium intensity
Carboxylic Acid C=O 1760-1690Intense and sharp
Aromatic C=C 1600-1450Medium to weak intensity
C-O Stretch 1320-1210Strong intensity
C-Cl Stretch 800-600Medium to weak intensity
C-F Stretch 1400-1000Strong intensity

The broad O-H stretch is a hallmark of a carboxylic acid due to hydrogen bonding.[7] The C-Cl and C-F stretching vibrations will also be present, although their exact positions can be influenced by the overall molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of organic molecules in solution.[9] A combination of ¹H, ¹³C, and ¹⁹F NMR, along with 2D correlation experiments, will allow for the complete assignment of all atoms and their connectivity.

Rationale for a Multi-Nuclear Approach
  • ¹H NMR: Provides information about the number, environment, and connectivity of protons.

  • ¹³C NMR: Reveals the number of unique carbon atoms and their chemical environment (e.g., sp², sp³, carbonyl).

  • ¹⁹F NMR: A highly sensitive technique for fluorine-containing compounds, offering a wide chemical shift range and valuable coupling information.[10][11][12][13]

  • 2D NMR (COSY, HSQC, HMBC): Establishes correlations between protons (COSY), protons and directly attached carbons (HSQC), and protons and carbons separated by two or three bonds (HMBC), which is essential for piecing together the molecular fragments.

Experimental Protocol: NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is typically added as an internal standard for ¹H and ¹³C NMR.

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of detecting ¹H, ¹³C, and ¹⁹F nuclei.

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Acquire a proton-decoupled ¹⁹F NMR spectrum.

    • Acquire 2D NMR spectra (COSY, HSQC, HMBC) using standard pulse sequences.

Expected Data and Interpretation

¹H NMR:

  • Carboxylic Acid Proton (-COOH): A broad singlet typically downfield (>10 ppm).[8]

  • Aromatic Protons: Three protons on the substituted benzene ring will likely appear as complex multiplets in the aromatic region (7-8 ppm). Their splitting patterns will be influenced by each other and potentially by the fluorine atom.

  • Methyl Protons (-CH₃): A singlet around 2.3-2.5 ppm.

  • Propanoic Acid Methyl Protons (-CH₃): A doublet due to coupling with the fluorine atom.

¹³C NMR:

  • Carbonyl Carbon (-COOH): A signal in the range of 165-185 ppm.[8]

  • Aromatic Carbons: Six signals in the aromatic region (110-160 ppm). The carbons bonded to chlorine and fluorine will show characteristic chemical shifts and coupling to fluorine.

  • Quaternary Carbon (C2): A signal that will be split into a doublet due to one-bond coupling with fluorine.

  • Methyl Carbons: Two signals in the aliphatic region (10-30 ppm).

¹⁹F NMR:

  • A single resonance is expected. The chemical shift will be characteristic of a tertiary alkyl fluoride.[12] This signal will likely be split into a quartet due to coupling with the three protons of the adjacent methyl group.[10]

2D NMR:

  • COSY: Will show correlations between coupled protons in the aromatic ring.

  • HSQC: Will correlate each proton signal with its directly attached carbon signal.

  • HMBC: Will be crucial for establishing the connectivity between the propanoic acid moiety and the aromatic ring. For example, correlations should be observed between the aromatic protons and the quaternary carbon (C2), and between the propanoic acid methyl protons and C2.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom(s)Predicted ¹H Shift (ppm)Predicted ¹³C Shift (ppm)Key Couplings
-COOH >10 (broad s)170-180-
Aromatic CHs 7.0 - 7.8 (m)120-140H-H, H-F
Ar-CH₃ 2.3 - 2.5 (s)~20-
C(F)-CH₃ ~1.8 (d)~25H-F
C-Cl -~135C-F
C-F (aromatic) -~160 (d)C-F
C2 (quaternary) -~90 (d)¹JCF

X-ray Crystallography: The Definitive 3D Structure

While the combination of MS and NMR can provide the constitution and connectivity of the molecule, it cannot definitively establish the absolute stereochemistry of the chiral center at C2. Single-crystal X-ray crystallography is the gold standard for unambiguously determining the three-dimensional arrangement of atoms in a molecule, including its absolute configuration.[14][15][16][17][18]

Rationale and Key Principles

The technique relies on the diffraction of X-rays by a single, well-ordered crystal. The diffraction pattern is then used to calculate an electron density map, from which the positions of the atoms can be determined. To establish the absolute configuration, the phenomenon of anomalous dispersion is utilized.[17] The presence of a "heavy" atom like chlorine in the molecule enhances this effect, making the determination more reliable. The Flack parameter is a key statistical value used to validate the determined absolute configuration.[17][18] A value close to 0 indicates the correct absolute structure has been determined.[17]

Experimental Protocol: Single-Crystal X-ray Diffraction
  • Crystallization: The most critical and often challenging step is to grow a single crystal of suitable size and quality. This is typically achieved by slow evaporation of a solvent from a saturated solution of the compound, or by vapor diffusion techniques.

  • Data Collection: A suitable crystal is mounted on a goniometer and placed in a beam of monochromatic X-rays. The crystal is rotated, and the diffraction data are collected on a detector.

  • Structure Solution and Refinement: The diffraction data are processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

  • Absolute Configuration Determination: The absolute configuration is determined by analyzing the effects of anomalous scattering, leading to the calculation of the Flack parameter.

Expected Outcome

The successful X-ray crystallographic analysis will provide a complete three-dimensional model of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, confirming the connectivity established by NMR and definitively assigning the R or S configuration to the chiral center at C2.

logical_relationship cluster_input Analytical Data Input cluster_interpretation Interpretation & Conclusion Data_MS MS Data (Formula: C₁₀H₁₀ClFO₂) Conclusion_Connectivity Constitutional Isomer Confirmed Data_MS->Conclusion_Connectivity Data_FTIR FTIR Data (-COOH, Ar-ring) Data_FTIR->Conclusion_Connectivity Data_NMR NMR Data (Connectivity & 2D Correlations) Data_NMR->Conclusion_Connectivity Data_XRay X-Ray Data (Anomalous Dispersion) Conclusion_Stereochem Absolute Stereochemistry (R or S) Determined Data_XRay->Conclusion_Stereochem Conclusion_Connectivity->Conclusion_Stereochem Final_Structure Unambiguous 3D Structure Conclusion_Stereochem->Final_Structure

Caption: Logical flow from analytical data to the final confirmed structure.

Conclusion: A Self-Validating Approach

The structural elucidation of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a testament to the power of a multi-technique, orthogonal approach. Each analytical method provides self-validating data that, when combined, leads to an unambiguous structural assignment. Mass spectrometry provides the elemental formula, FTIR confirms the key functional groups, a suite of NMR experiments maps the atomic connectivity, and X-ray crystallography provides the definitive three-dimensional structure and absolute stereochemistry. This rigorous and logical workflow ensures the highest level of scientific integrity, which is paramount in the fields of chemical research and pharmaceutical development.

References

  • Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. (n.d.). Google AI.
  • Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem. (n.d.). Benchchem.
  • Unveiling the Carboxyl Signature: A Comparative Guide to FTIR Analysis - Benchchem. (n.d.). Benchchem.
  • 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. (n.d.). Google AI.
  • Determination of absolute configuration using single crystal X-ray diffraction - PubMed. (n.d.). PubMed.
  • IR: carboxylic acids. (n.d.).
  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds - AZoM. (2017, December 18). AZoM.
  • Fourier Transform infrared (FT-IR) spectra of carboxylic acids. Some... - ResearchGate. (n.d.). ResearchGate.
  • Structure Elucidation of Small Molecules - Fiehn Lab. (n.d.). Fiehn Lab.
  • Application Note: Determination of Absolute Stereochemistry using X-ray Crystallography - Benchchem. (n.d.). Benchchem.
  • Advances in structure elucidation of small molecules using mass spectrometry - PMC - NIH. (n.d.). PMC - NIH.
  • The use of X-ray crystallography to determine absolute configuration - PubMed. (2008, May 15). PubMed.
  • 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax. (2023, September 20). OpenStax.
  • 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts. (2024, September 30). Chemistry LibreTexts.
  • Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts. (2023, August 29). Chemistry LibreTexts.
  • Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development - SciSpace. (2019, December 1). SciSpace.
  • Using 19 F NMR Spectra to Enhance Undergraduate Organic Teaching and Research Labs. (2021, February 16).
  • Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia. (n.d.). Wikipedia.
  • Fluorine NMR. (n.d.).

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Foundational

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid synonyms and analogs

Advanced Molecular Design and Synthesis of α -Fluoro- α -Arylpropanoic Acids: A Focus on 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid Executive Summary The introduction of fluorine into organic molecules is a corne...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Molecular Design and Synthesis of α -Fluoro- α -Arylpropanoic Acids: A Focus on 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Executive Summary

The introduction of fluorine into organic molecules is a cornerstone strategy in modern medicinal chemistry, fundamentally altering a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (CAS: 1781015-71-1) represents a highly specialized building block within the α -fluoro- α -arylpropanoic acid class.

Historically, arylpropanoic acids (the "profens," such as ibuprofen and flurbiprofen) have served as potent cyclooxygenase (COX) inhibitors and modulators of various metabolic pathways. However, they suffer from a well-documented metabolic liability: in vivo chiral inversion. By replacing the α -proton with a fluorine atom, researchers can effectively lock the stereocenter, lower the pKa of the carboxylic acid, and enhance the lipophilic efficiency of the 3-chloro-4-methylphenyl pharmacophore. This whitepaper provides an in-depth technical analysis of this compound, its structural analogs, and a self-validating synthetic methodology for its preparation.

Mechanistic Rationale: The Causality of α -Fluorination

To understand the utility of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, one must examine the causality behind the α -fluorination of arylpropanoic acids.

In standard profens, the α -proton is acidic and susceptible to enzymatic abstraction. Upon administration, the inactive (R)-enantiomer is rapidly converted to its Coenzyme A thioester by acyl-CoA synthetase. This intermediate is then recognized by α -methylacyl-CoA racemase (AMACR), which abstracts the α -proton to form an enolate intermediate, subsequently reprotonating it to yield the (S)-enantiomer [1].

Substituting this proton with a highly electronegative, sterically demanding fluorine atom completely abrogates this metabolic epimerization. The C–F bond is highly stable (approx. 105 kcal/mol) and cannot be abstracted by AMACR. Furthermore, the strong electron-withdrawing nature of the fluorine atom significantly lowers the pKa of the adjacent carboxylic acid (typically from ~4.5 down to ~2.5–3.0), which alters the ionization state at physiological pH, thereby modulating target residence time and membrane partitioning.

G A Arylpropanoic Acid (Profen) B Acyl-CoA Synthetase (Activation) A->B C alpha-Methylacyl-CoA Racemase (AMACR) B->C D Chiral Inversion (R to S Epimerization) C->D E alpha-Fluoro-Arylpropanoic Acid F Steric/Electronic Blockade at alpha-Carbon E->F G Metabolic Stability (No Epimerization) F->G

Fig 1: Metabolic stabilization via alpha-fluorination preventing AMACR-mediated chiral inversion.

Structural Analogs and Structure-Activity Relationships (SAR)

The specific substitution pattern on the phenyl ring dictates the molecule's binding affinity to hydrophobic pockets in target proteins. The 3-chloro-4-methylphenyl moiety provides a unique combination of steric bulk and halogen-bonding capability.

When designing libraries around this scaffold, researchers frequently utilize commercially available analogs to probe the steric and electronic boundaries of the target receptor. Table 1 summarizes key synthetic analogs utilized in comparative SAR studies[2].

Table 1: Commercially Available α -Fluoro- α -Arylpropanoic Acid Analogs

Compound NameCAS NumberStructural Variation vs. TargetRationale for Use in SAR
2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid 1781015-71-1 None (Core Scaffold) Baseline lipophilicity and steric profile.
2-(3-Chloro-4-fluorophenyl)-2-fluoropropanoic acid1785259-54-24-Methyl replaced by 4-FluoroAssesses the requirement of the 4-position methyl group for hydrophobic packing.
2-(3,4-Dichlorophenyl)-2-fluoropropanoic acid1780940-75-14-Methyl replaced by 4-ChloroIncreases lipophilicity and introduces potential for bidentate halogen bonding.
2-(4-Chlorophenyl)-2-fluoropropanoic acid180293-48-5Removal of 3-ChloroEvaluates the necessity of meta-substitution for receptor affinity.
2-(3-Chlorophenyl)-2-fluoropropanoic acid1394168-74-1Removal of 4-MethylProbes the steric tolerance of the para-position within the binding pocket.

Synthetic Methodology: Electrophilic α -Fluorination

The most robust and field-proven method for synthesizing α -fluoro- α -arylpropanoic acids is the electrophilic fluorination of the corresponding ester enolate.

Historically, fluorination required highly toxic or explosive reagents such as fluorine gas ( F2​ ) or perchloryl fluoride ( FClO3​ ). Modern protocols rely on N-Fluorobenzenesulfonimide (NFSI) , a stable, crystalline solid that acts as a highly selective electrophilic fluorine source [3]. The synthesis proceeds via a three-step workflow: Esterification, Enolization/Fluorination, and Saponification.

G S1 2-(3-Chloro-4-methylphenyl) propanoic acid S2 Esterification (EtOH, H2SO4, Reflux) S1->S2 S3 Ethyl Ester Intermediate S2->S3 S4 Enolization (LHMDS, THF, -78°C) S3->S4 S5 Lithium Enolate S4->S5 S6 Electrophilic Fluorination (NFSI, -78°C to RT) S5->S6 S7 alpha-Fluoro Ethyl Ester S6->S7 S8 Saponification (LiOH, THF/H2O) S7->S8 S9 Target Compound (CAS: 1781015-71-1) S8->S9

Fig 2: Three-step synthetic workflow utilizing NFSI for electrophilic alpha-fluorination.

Step-by-Step Experimental Protocol

Step 1: Esterification of the Precursor Causality: The carboxylic acid must be protected as an ester to prevent competitive deprotonation of the acidic proton during the enolization step, which would consume two equivalents of base and severely hinder the electrophilic fluorination.

  • Dissolve 2-(3-chloro-4-methylphenyl)propanoic acid (10.0 mmol) in absolute ethanol (30 mL).

  • Add concentrated sulfuric acid ( H2​SO4​ , 0.5 mL) dropwise.

  • Reflux the mixture under nitrogen for 12 hours. Monitor completion via TLC (Hexanes/EtOAc 4:1).

  • Concentrate the solvent in vacuo, neutralize with saturated aqueous NaHCO3​ , and extract with ethyl acetate (3 x 20 mL). Dry over anhydrous Na2​SO4​ and concentrate to yield the ethyl ester intermediate.

Step 2: Enolization and Electrophilic Fluorination Causality: Lithium bis(trimethylsilyl)amide (LHMDS) is chosen over smaller bases (like NaH) because its extreme steric bulk prevents nucleophilic attack on the ester carbonyl. The reaction is conducted at -78 °C to stabilize the highly reactive lithium enolate and to control the exothermic nature of the NFSI quench, preventing polyfluorination.

  • Flame-dry a Schlenk flask and purge with argon. Dissolve the ethyl ester intermediate (8.0 mmol) in anhydrous THF (40 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add LHMDS (1.0 M in THF, 9.6 mL, 1.2 eq) dropwise over 15 minutes. Stir at -78 °C for 45 minutes to ensure complete enolate formation [4].

  • In a separate flame-dried vial, dissolve NFSI (3.02 g, 9.6 mmol, 1.2 eq) in anhydrous THF (15 mL).

  • Add the NFSI solution dropwise to the enolate mixture at -78 °C.

  • Allow the reaction to slowly warm to room temperature over 6 hours.

  • Quench the reaction with saturated aqueous NH4​Cl (20 mL). Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and purify via flash chromatography to isolate the α -fluoro ethyl ester.

Step 3: Saponification (Hydrolysis) Causality: Lithium hydroxide (LiOH) is utilized instead of NaOH or KOH because the lithium cation acts as a mild Lewis acid, coordinating to the carbonyl oxygen and facilitating nucleophilic attack by the hydroxide ion without inducing harsh conditions that could lead to unwanted side reactions (e.g., ester cleavage via alternative pathways).

  • Dissolve the α -fluoro ethyl ester (5.0 mmol) in a 3:1:1 mixture of THF/MeOH/ H2​O (25 mL).

  • Add LiOH monohydrate (1.05 g, 25.0 mmol, 5.0 eq).

  • Stir at room temperature for 4 hours.

  • Remove organic solvents in vacuo. Acidify the remaining aqueous layer to pH 2 using 1M HCl.

  • Extract the precipitating product with ethyl acetate (3 x 15 mL). Wash with brine, dry over Na2​SO4​ , and concentrate to yield pure 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Analytical Validation

To validate the success of the synthesis, the following spectroscopic markers must be confirmed:

  • 19 F NMR ( CDCl3​ ): A distinct singlet should appear around -150 to -160 ppm, characteristic of an α -fluoro carboxylic acid derivative.

  • 1 H NMR ( CDCl3​ ): The disappearance of the α -proton (typically a quartet around 3.7 ppm in the non-fluorinated precursor) and the presence of a methyl doublet (split by the adjacent fluorine atom, 3JHF​≈22 Hz) around 1.8 ppm.

Conclusion

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a sophisticated intermediate that leverages the unique stereoelectronic properties of fluorine. By utilizing a controlled electrophilic fluorination protocol with NFSI and LHMDS, researchers can efficiently synthesize this compound and its analogs. Understanding the causality behind these synthetic choices and the resulting metabolic stability ensures that drug development professionals can effectively utilize this scaffold in the design of next-generation therapeutics.

References

  • ACS Publications. "α-Fluoro-2,2,3,3-Tetramethylcyclopropanecarboxamide, a Novel Potent Anticonvulsant Derivative of a Cyclic Analogue of Valproic Acid." Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. "ChemInform Abstract: N-Heterocyclic Carbene Catalyzed Enantioselective α-Fluorination of Aliphatic Aldehydes and α-Chloro Aldehydes: Synthesis of α-Fluoro Esters, Amides, and Thioesters." Beilstein Journal of Organic Chemistry. Available at: [Link]

Exploratory

An In-depth Technical Guide to the Mechanism of Action of 2-Aryl-2-Fluoropropanoic Acids

This guide provides a comprehensive exploration of the molecular mechanisms underpinning the therapeutic effects of 2-aryl-2-fluoropropanoic acids. Designed for researchers, scientists, and professionals in drug developm...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive exploration of the molecular mechanisms underpinning the therapeutic effects of 2-aryl-2-fluoropropanoic acids. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established knowledge with nuanced insights into the experimental validation of these mechanisms. We will delve into the dual modalities of action that define this important class of compounds: cyclooxygenase (COX) inhibition and γ-secretase modulation.

Introduction: The Significance of α-Fluorination in Arylpropanoic Acids

The 2-arylpropanoic acid scaffold is a cornerstone of non-steroidal anti-inflammatory drugs (NSAIDs), with well-known members such as ibuprofen and flurbiprofen.[1] The introduction of a fluorine atom at the α-position of the propanoic acid chain is a critical chemical modification that confers significant pharmacological advantages.[2][3] Primarily, this substitution prevents in vivo epimerization, a metabolic process that can convert the biologically active (S)-enantiomer into the less active (R)-enantiomer.[3] This stereochemical stability ensures a more predictable pharmacokinetic and pharmacodynamic profile. Furthermore, fluorination can modulate the compound's binding affinity and selectivity for its molecular targets.[4][5]

The Canonical Mechanism: Cyclooxygenase (COX) Inhibition

The primary and most well-characterized mechanism of action for many 2-aryl-2-fluoropropanoic acids, particularly the (S)-enantiomers, is the inhibition of cyclooxygenase (COX) enzymes.[6][7][8]

The Role of COX Enzymes in Inflammation

COX-1 and COX-2 are key enzymes in the arachidonic acid cascade, responsible for the synthesis of prostaglandins, which are potent mediators of inflammation, pain, and fever.[6][8] COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the gastric mucosa and maintaining renal blood flow.[6][8] In contrast, COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation.[6]

Non-Selective Inhibition by Flurbiprofen

Flurbiprofen, a prominent 2-aryl-propanoic acid (though not α-fluorinated, its mechanism is foundational to the class), acts as a non-selective inhibitor of both COX-1 and COX-2.[6][8] By blocking the active site of these enzymes, it prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.[6][8] This non-selective inhibition, however, also accounts for some of the common side effects of NSAIDs, such as gastrointestinal irritation, due to the inhibition of the protective functions of COX-1.[8]

The Impact of Fluorination on COX Inhibition

Studies on 2-aryl-2-fluoropropanoic acids have revealed that the introduction of fluorine can alter the balance of COX-1/COX-2 inhibition.[4] Some fluorinated analogs exhibit reduced inhibitory activity against COX-1 while retaining their activity against COX-2.[4][5] This shift in selectivity is a significant area of research, as it holds the potential for developing anti-inflammatory agents with improved gastrointestinal safety profiles.

Experimental Validation of COX Inhibition

The determination of COX inhibitory activity is a critical step in the characterization of these compounds. A standard and reliable method is the in vitro COX inhibition assay.

Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

1. Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against ovine COX-1 and human recombinant COX-2.

2. Principle: The assay measures the peroxidase activity of the COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

3. Materials:

  • Ovine COX-1 and human recombinant COX-2 enzymes
  • Arachidonic acid (substrate)
  • TMPD (chromogenic substrate)
  • Test compound (2-aryl-2-fluoropropanoic acid)
  • Reference standards (e.g., celecoxib for COX-2, SC-560 for COX-1)
  • Assay buffer (e.g., Tris-HCl buffer)
  • 96-well microplate
  • Microplate reader

4. Procedure:

  • Prepare a series of dilutions of the test compound and reference standards.
  • In a 96-well plate, add the assay buffer, heme, and the COX enzyme (either COX-1 or COX-2).
  • Add the test compound or reference standard to the appropriate wells.
  • Incubate for a specified period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.
  • Initiate the reaction by adding arachidonic acid and TMPD.
  • Immediately measure the absorbance at 590 nm over time using a microplate reader.
  • Calculate the rate of reaction for each concentration of the test compound.
  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

5. Causality and Self-Validation:

  • Causality: The decrease in the rate of TMPD oxidation is directly proportional to the inhibition of the COX enzyme's peroxidase activity. This allows for a quantitative measure of the compound's inhibitory potency.
  • Self-Validation: The inclusion of both a positive control (a known selective inhibitor) and a negative control (vehicle) in each assay plate validates the assay's performance. The Z'-factor can be calculated to assess the assay's quality and suitability for high-throughput screening.

Diagram: COX Inhibition Pathway

COX_Inhibition Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 & COX-2 Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins Inflammation Inflammation & Pain Prostaglandins->Inflammation Aryl_Fluoro_Acid 2-Aryl-2-fluoropropanoic Acid Aryl_Fluoro_Acid->COX_Enzymes Inhibition Gamma_Secretase_Modulation cluster_cleavage APP Cleavage APP Amyloid Precursor Protein (APP) Gamma_Secretase γ-Secretase APP->Gamma_Secretase Abeta42 Aβ42 (Toxic) Gamma_Secretase->Abeta42 Normal Pathway Abeta_short Shorter Aβ Peptides (Less Toxic) Gamma_Secretase->Abeta_short Modulated Pathway Plaques Amyloid Plaques Abeta42->Plaques Tarenflurbil Tarenflurbil (R-enantiomer) Tarenflurbil->APP Allosteric Modulation Tarenflurbil->Gamma_Secretase Shifts Cleavage

Caption: Allosteric modulation of APP processing by Tarenflurbil.

Other Potential Mechanisms and Future Directions

While COX inhibition and γ-secretase modulation are the most extensively studied mechanisms, research suggests that 2-aryl-2-fluoropropanoic acids may have other biological activities. These include:

  • Gene Expression Modulation: Flurbiprofen has been shown to influence the expression of various genes, including the upregulation of the tumor suppressor gene p75NTR and the downregulation of pro-inflammatory genes like COX-2, IL-6, and TNF-α. [7]* Platelet Aggregation: Some compounds in this class can inhibit platelet aggregation, which may contribute to their overall therapeutic and side-effect profiles. [6]* Apoptosis Induction: At higher concentrations, flurbiprofen has been observed to induce apoptosis in cancer cells through mechanisms that may be independent of COX-2 inhibition. [7] These additional activities suggest that the pharmacological profile of 2-aryl-2-fluoropropanoic acids is complex and multifaceted. Future research will likely focus on elucidating these secondary mechanisms and on designing novel derivatives with enhanced selectivity and efficacy for specific targets.

Summary and Conclusion

The mechanism of action of 2-aryl-2-fluoropropanoic acids is a compelling example of how subtle chemical modifications can lead to diverse pharmacological effects. The stereoselective nature of their interactions with both COX enzymes and the γ-secretase complex highlights the importance of chirality in drug design. For researchers and drug development professionals, a thorough understanding of these distinct mechanisms, supported by robust experimental validation, is crucial for the rational design of next-generation therapeutics for inflammatory diseases and neurodegenerative disorders.

References

  • What is the mechanism of Flurbiprofen Sodium? - Patsnap Synapse. (2024, July 17).
  • What are the mechanisms of action of FLURBIPROFEN at the molecular and cellular levels? | R Discovery.
  • What is the mechanism of Flurbiprofen? - Patsnap Synapse. (2024, July 17).
  • Flurbiprofen: A Potent Pain Reliever - Walsh Medical Media. (2015, January 2).
  • Tarenflurbil: Mechanisms and Myths - PMC - NIH.
  • New insights into the site and mode of antinociceptive action of flurbiprofen enantiomers.
  • Myriad Genetics' Alzheimer's Disease Drug Mechanism of Action Detailed in Nature Article. (2008, June 11).
  • Synthesis and Optical Resolution of 2-aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) - PubMed. (2005, May 15).
  • Tarenflurbil – Knowledge and References - Taylor & Francis.
  • An Overview of Several Inhibitors for Alzheimer's Disease: Characterization and Failure. (2021, October 6).
  • Biological evaluation of 2-aryl-2-fluoropropionic acids as possible platforms for new medicinal agents - PubMed. (2005, August 15).
  • A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective ... - PMC.
  • Comparative Analysis of 3-Fluoro-2-hydroxypropanoic Acid and 2-fluoropropanoic Acid: A Review of Available Data - Benchchem.
  • Effect of Tarenflurbil on Cognitive Decline and Activities of Daily Living in Patients With Mild Alzheimer Disease: A Randomized Controlled Trial - PMC. (2009, December 16).
  • A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids - MDPI. (2012, June 14).
  • A new method for production of chiral 2-aryl-2-fluoropropanoic acids using an effective kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids - PubMed. (2012, June 14).
  • Synthesis of some new 2-(2-fluoro-4-biphenylyl)propionic acid derivatives as potential anti-inflammatory agents - IMR Press.
  • Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC. (2024, December 4).
  • Manipulation of kinetic profiles in 2-aryl propionic acid cyclooxygenase inhibitors - PubMed. (2004, February 9).
  • Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review.
  • Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC.
  • Elucidation of the mechanism of inhibition of cyclooxygenases by acyl-coenzyme A and acylglucuronic conjugates of ketoprofen - PubMed. (2004, November 15).
  • Dual COX-2/TNF-α Inhibitors as Promising Anti-inflammatory and Cancer Chemopreventive Agents: A Review - Brieflands. (2024, October 28).
  • WO2010031835A2 - 2-aryl-propionic acids and derivatives and pharmaceutical compositions containing them - Google Patents.
  • Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species - Radboud Repository. (2024, April 9).

Sources

Foundational

An In-depth Technical Guide to Investigating the Therapeutic Targets of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

Executive Summary This technical guide outlines a comprehensive strategy for the identification and validation of the therapeutic targets of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid. Based on its structural cla...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide outlines a comprehensive strategy for the identification and validation of the therapeutic targets of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid. Based on its structural classification as a 2-phenylpropanoic acid derivative, the primary hypothesis is that this compound functions as a non-steroidal anti-inflammatory drug (NSAID) by inhibiting cyclooxygenase (COX) enzymes. This document provides a detailed, step-by-step experimental framework for confirming this primary mechanism of action, including in vitro enzymatic assays and cell-based models of inflammation. Furthermore, it explores methodologies for identifying potential COX-independent mechanisms and off-target effects, which are crucial for a thorough understanding of the compound's pharmacological profile. Finally, this guide addresses the essential subsequent steps in preclinical development, including pharmacokinetic (ADME) and toxicological (Tox) assessments, to provide a complete roadmap for evaluating the therapeutic potential of this novel chemical entity.

Introduction to 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

Chemical Structure and Physicochemical Properties

2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid is a small molecule with the following chemical structure:

Chemical Formula: C₁₀H₁₀ClFO₂ Molecular Weight: 216.64 g/mol

The structure features a central propanoic acid moiety, a characteristic of the "profen" class of drugs. The phenyl ring is substituted with a chloro and a methyl group, and a fluorine atom is present at the alpha-carbon of the propanoic acid. The presence and position of these functional groups, particularly the fluorine atom, are anticipated to significantly influence the compound's binding affinity to target enzymes, metabolic stability, and overall pharmacokinetic profile.[1][2]

Classification as a 2-Phenylpropanoic Acid Derivative (Profen)

The core structure of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid places it within the 2-phenylpropanoic acid class of NSAIDs, which includes widely-used drugs such as ibuprofen and flurbiprofen.[3][4] These agents are a cornerstone of treatment for pain and inflammation. The defining therapeutic action of this class is the inhibition of prostaglandin synthesis.[3]

The Rationale for Target Investigation

A thorough investigation into the therapeutic targets of this novel compound is imperative for several reasons. Firstly, confirming its primary mechanism of action is a fundamental step in its development as a potential therapeutic agent. Secondly, determining its selectivity for the two key isoforms of cyclooxygenase, COX-1 and COX-2, will be critical in predicting its efficacy and side-effect profile, particularly concerning gastrointestinal and cardiovascular risks.[4] Lastly, a comprehensive target deconvolution will uncover any novel or off-target interactions that could represent new therapeutic opportunities or potential liabilities.[5]

Primary Therapeutic Target Hypothesis: Cyclooxygenase (COX) Enzymes

The Role of COX-1 and COX-2 in Physiology and Pathology

Cyclooxygenase enzymes exist in two primary isoforms, COX-1 and COX-2.[4]

  • COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that mediate essential physiological functions, including the protection of the gastrointestinal mucosa, regulation of renal blood flow, and platelet aggregation.[4]

  • COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation by stimuli such as cytokines and growth factors.[4] The prostaglandins generated by COX-2 are the primary mediators of inflammation, pain, and fever.[3]

Mechanism of Action of Profen-class NSAIDs

The therapeutic effects of profens are primarily achieved through the inhibition of COX enzymes, which blocks the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various other prostaglandins and thromboxanes.[2][3] By reducing the production of these pro-inflammatory mediators, NSAIDs alleviate the symptoms of inflammation. Most traditional profens are non-selective, inhibiting both COX-1 and COX-2.[4] The inhibition of COX-2 is responsible for the desired anti-inflammatory and analgesic effects, while the concurrent inhibition of COX-1 is linked to common adverse effects like gastrointestinal irritation.[3][6]

Predicted Interaction with COX Enzymes

It is hypothesized that 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid will bind to the active site of both COX-1 and COX-2, preventing arachidonic acid from accessing the catalytic domain. The following diagram illustrates the central role of COX enzymes in the arachidonic acid cascade.

Arachidonic Acid Cascade Membrane Membrane Phospholipids PLA2 Phospholipase A2 Membrane->PLA2 Cellular Stimuli AA Arachidonic Acid PLA2->AA COX COX-1 & COX-2 (Target of Compound) AA->COX PGH2 Prostaglandin H2 (PGH2) COX->PGH2 Prostaglandins Prostaglandins (PGE2, PGD2, etc.) PGH2->Prostaglandins Thromboxanes Thromboxanes PGH2->Thromboxanes Inflammation Inflammation, Pain, Fever Prostaglandins->Inflammation In_Vitro_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Prep_Compound Prepare serial dilutions of test compound Plate Add enzymes, compound, and controls to 96-well plate Prep_Compound->Plate Prep_Enzyme Prepare COX-1 and COX-2 enzymes and reagents Prep_Enzyme->Plate Incubate Pre-incubate at 37°C Plate->Incubate React Initiate reaction with arachidonic acid Incubate->React Read Kinetic measurement (Plate Reader) React->Read Calculate Calculate % Inhibition Read->Calculate Plot Plot dose-response curve Calculate->Plot Determine Determine IC50 values and Selectivity Index Plot->Determine

Caption: Workflow for In Vitro COX Enzyme Inhibition Assay.

Cell-Based Assays for Anti-Inflammatory Activity

While in vitro assays are essential for confirming direct enzyme inhibition, cell-based assays provide a more biologically relevant context. [3]They allow for the assessment of the compound's ability to penetrate cell membranes and inhibit COX activity within a cellular environment, leading to a reduction in the production of inflammatory mediators. A commonly used model is the lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cell line. [3][7]

  • Cell Culture and Treatment:

    • Seed RAW 264.7 macrophage cells in 96-well plates and allow them to adhere overnight.

    • Pre-treat the cells with various concentrations of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid for 1-2 hours.

    • Include a vehicle control (e.g., 0.1% DMSO). [3] * Stimulate inflammation by adding LPS (e.g., 1 µg/mL) to all wells except the negative control.

    • Incubate for 18-24 hours.

  • Assessment of Cell Viability:

    • In a parallel plate, perform an MTT assay to ensure that the observed anti-inflammatory effects are not due to cytotoxicity. [3]Use concentrations that result in >90% cell viability for subsequent experiments.

  • Measurement of Inflammatory Mediators:

    • Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the cell culture supernatant using the Griess reagent.

    • Prostaglandin E2 (PGE2) Production: Quantify the concentration of PGE2 in the supernatant using an enzyme-linked immunosorbent assay (ELISA) kit.

    • Pro-inflammatory Cytokine Production (e.g., TNF-α, IL-6): Measure the levels of key cytokines in the supernatant using ELISA or a multiplex bead-based assay.

The concentrations of NO, PGE2, and cytokines in the treated groups are compared to the LPS-stimulated control group. The IC50 values for the inhibition of each inflammatory mediator are calculated to determine the compound's potency in a cellular context.

Cell_Based_Workflow cluster_cell_prep Cell Preparation cluster_treatment Treatment cluster_endpoints Endpoint Analysis Seed Seed RAW 264.7 cells in 96-well plates Pretreat Pre-treat with test compound Seed->Pretreat Stimulate Stimulate with LPS Pretreat->Stimulate Incubate_cells Incubate for 18-24 hours Stimulate->Incubate_cells Viability MTT Assay (Cytotoxicity) Incubate_cells->Viability Supernatant Collect Supernatant Incubate_cells->Supernatant Griess Griess Assay (NO) Supernatant->Griess ELISA ELISA (PGE2, Cytokines) Supernatant->ELISA

Caption: Workflow for Cell-Based Anti-Inflammatory Assay.

Investigation of COX-Independent Mechanisms and Off-Target Effects

Rationale for Broader Target Profiling

While COX inhibition is the most probable mechanism, some NSAIDs have been shown to exert effects through other pathways. [4][8]A comprehensive understanding of a new drug candidate requires investigating these potential off-target interactions to identify novel therapeutic opportunities and to proactively address potential safety concerns. [5]

Target Deconvolution Strategies

Target deconvolution refers to the process of identifying the specific molecular targets of a bioactive compound. [5][9]Several advanced proteomics-based techniques can be employed:

  • Affinity Chromatography-Mass Spectrometry: The compound is immobilized on a solid support and used as "bait" to capture interacting proteins from a cell lysate. The bound proteins are then eluted and identified by mass spectrometry.

  • Photoaffinity Labeling: A photoreactive version of the compound is synthesized. Upon exposure to UV light, it covalently crosslinks to its binding partners within intact cells. The labeled proteins are then identified using mass spectrometry. [8][10]

Potential Secondary Targets for Profens

Research has suggested that some NSAIDs may modulate signaling pathways such as NF-κB, which is a key regulator of the inflammatory response. [3][10]Additionally, some profens have been investigated for their effects on other targets, such as transthyretin in the context of amyloidosis. [11]A broad, unbiased screening approach is the most effective way to uncover these non-canonical targets.

Target_Deconvolution Compound Test Compound (e.g., photo-activatable version) Interact Incubate to allow binding Compound->Interact Lysate Cell Lysate or Intact Cells Lysate->Interact Capture Capture/Crosslink Compound-Protein Complexes Interact->Capture Identify Identify Bound Proteins (Mass Spectrometry) Capture->Identify Targets Identified Targets (COX-2, Target X, Target Y) Identify->Targets

Caption: Conceptual Workflow for Target Deconvolution.

Preclinical Development and In Vivo Validation

Following successful in vitro and cell-based characterization, the compound must undergo further preclinical evaluation to assess its properties in a whole-organism context.

Pharmacokinetic (ADME) Profiling

ADME studies (Absorption, Distribution, Metabolism, and Excretion) are critical for understanding how an organism processes a drug. [12][13]These studies help predict a drug's bioavailability, half-life, and potential for drug-drug interactions, which are essential for determining appropriate dosing regimens and ensuring safety. [14][15][16]

Table 2: Overview of Key ADME Assays

ADME ParameterIn Vitro AssayIn Vivo AssayRationale
Absorption Caco-2 permeability assayOral dosing and blood samplingPredicts intestinal absorption and bioavailability.
Distribution Plasma protein binding assayTissue distribution studies in rodentsDetermines the extent to which the drug is bound to plasma proteins and where it accumulates in the body.
Metabolism Liver microsome stability assay, Cytochrome P450 (CYP) inhibition assaysMetabolite identification in plasma and urine from dosed animalsIdentifies major metabolic pathways and potential for drug-drug interactions. [17]
Excretion -Measurement of drug and metabolites in urine and fecesDetermines the primary routes of elimination from the body.
In Vivo Models of Inflammation

In vivo models are indispensable for evaluating the anti-inflammatory efficacy of a drug candidate in a complex biological system that includes immune responses, vasculature, and systemic effects. [18][19][20]

This is a classic and well-established model for acute inflammation. [18][19]

  • Animal Dosing: Administer 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid orally to a group of rats. A vehicle control group and a positive control group (e.g., receiving indomethacin) are also included.

  • Induction of Inflammation: After a set period (e.g., 1 hour), inject a small amount of carrageenan solution into the sub-plantar region of one hind paw of each rat.

  • Measurement of Edema: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

  • Data Analysis: The percentage inhibition of edema in the drug-treated groups is calculated by comparing the increase in paw volume to the vehicle control group.

Toxicological Assessment (Tox Studies)

A comprehensive toxicology program is required to ensure the safety of the compound before it can be considered for human trials. This includes acute toxicity studies to determine the maximum tolerated dose, and repeated-dose toxicity studies (sub-chronic and chronic) to evaluate the effects of long-term exposure on various organs. Specific attention should be paid to potential gastrointestinal, cardiovascular, and renal toxicity, which are known class effects of NSAIDs. [21][22]

Summary and Future Directions

This guide provides a structured and scientifically grounded approach to elucidating the therapeutic targets and preclinical profile of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid. The primary hypothesis, centered on COX inhibition, is testable through a series of well-defined in vitro and cell-based assays. The proposed workflow, from initial enzymatic screening to in vivo efficacy and safety studies, represents a robust pathway for the early-stage development of this promising compound. Successful validation of its primary target and a favorable safety profile would warrant its advancement into more extensive preclinical and, ultimately, clinical development as a novel anti-inflammatory and analgesic agent.

References

  • ResearchGate. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Retrieved from [Link]

  • R Discovery. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Retrieved from [Link]

  • Computational Chemistry. (2022). Importance of ADME/Tox in Early Drug Discovery. Retrieved from [Link]

  • PMC. (n.d.). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

  • PubMed. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Retrieved from [Link]

  • PubMed. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Full article: Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Retrieved from [Link]

  • Symeres. (n.d.). In Vitro ADME-Tox Services. Retrieved from [Link]

  • AXXAM. (2024). Smart cellular assays to study inflammatory skin disorders. Retrieved from [Link]

  • Biotechfarm. (n.d.). ADME Tox Studies: Shaping Drug Development Pathways. Retrieved from [Link]

  • Interchim. (n.d.). COX Fluorescent Inhibitor Screening Assay Kit. Retrieved from [Link]

  • ACS Publications. (1998). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. Retrieved from [Link]

  • Slideshare. (n.d.). IN VIVO MODELS FOR EVALUATION OF ANTI INFLAMMATORY DRUGS. Retrieved from [Link]

  • Chemistry World Conference. (n.d.). Cell-based screening for anti-inflammatory drugs with the premise of innate immune tolerance induction. Retrieved from [Link]

  • MDPI. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. Retrieved from [Link]

  • ACS Publications. (2013). Design, Synthesis, and Structure–Activity Relationship Studies of Fluorescent Inhibitors of Cycloxygenase-2 as Targeted Optical Imaging Agents. Retrieved from [Link]

  • INNOSC Theranostics and Pharmacological Sciences. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Retrieved from [Link]

  • PMC. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Retrieved from [Link]

  • Digital Commons @ Gardner-Webb University. (2023). NSAIDs and Oral Drug Absorption: Ibuprofen through a Pharmacokinetic Lens. Retrieved from [Link]

  • PMC. (2021). Network pharmacology approach to decipher signaling pathways associated with target proteins of NSAIDs against COVID-19. Retrieved from [Link]

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  • ResearchGate. (n.d.). Structures and Biological Activities of FDA-approved Fluorinated Drugs. Retrieved from [Link]

  • PMC. (2025). Flufenamic acid-based sulfonohydrazide and acetamide derivatives NSAI as inhibitors of multi-targets COX-1/COX-2/5-LOX: design, synthesis, in silico ADMET and binding mode studies. Retrieved from [Link]

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Exploratory

An In-Depth Technical Guide to the In Silico Modeling of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Abstract The integration of computational, or in silico, methods has become an indispensable pillar of modern drug discovery and development, offering a cost-effective and rapid means to characterize novel chemical entit...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The integration of computational, or in silico, methods has become an indispensable pillar of modern drug discovery and development, offering a cost-effective and rapid means to characterize novel chemical entities.[1] This guide provides a comprehensive, technically-grounded workflow for the in silico modeling of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, a small molecule with potential pharmacological relevance. We will navigate the critical stages of computational analysis, from initial ligand preparation and target identification to advanced molecular dynamics and predictive pharmacokinetic modeling. Each protocol is presented with the underlying scientific rationale, ensuring that researchers, scientists, and drug development professionals can not only replicate the methods but also understand the causality behind each experimental choice. This document serves as both a practical guide and a strategic framework for leveraging computational tools to accelerate the journey from a promising molecule to a viable drug candidate.

Introduction: The Rationale for a Computational-First Approach

The journey of a drug from concept to clinic is fraught with challenges, high costs, and a significant rate of attrition. A primary reason for late-stage failures is the emergence of unforeseen issues with a compound's pharmacokinetic profile or toxicity.[2] Early-phase in silico modeling allows for the proactive identification of these potential liabilities, enabling a "fail-fast, fail-cheap" philosophy that prioritizes resources on candidates with the highest probability of success.[3]

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a halogenated arylpropanoic acid. Compounds in this class are of significant interest in medicinal chemistry.[4] The presence of halogen atoms, such as chlorine and fluorine, can profoundly influence a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[5] This guide outlines a systematic in silico strategy to build a comprehensive computational profile of this molecule, providing a blueprint for its potential development.

Foundational Workflow

Our investigation will follow a multi-stage computational workflow. This process is designed to be iterative, with insights from later stages potentially informing refinements in earlier steps.

A 1. Ligand Preparation (3D Structure Generation & Optimization) B 2. Target Identification (Pharmacophore Screening & Reverse Docking) A->B Optimized Ligand C 3. Interaction Analysis (Molecular Docking) B->C Hypothesized Targets D 4. Dynamic Stability Assessment (Molecular Dynamics Simulation) C->D Best Binding Pose E 5. Bioactivity & Property Prediction (QSAR & ADMET Modeling) C->E Binding Affinity Data F 6. Integrated Data Analysis & Candidate Prioritization D->F Binding Free Energy & Interaction Stability E->F Predicted Activity & Pharmacokinetic Profile

Figure 1: High-level overview of the in silico modeling workflow.

Part 1: Ligand Characterization and Preparation

The accuracy of any in silico model is fundamentally dependent on the quality of the input data. Therefore, the first step is the meticulous preparation of the ligand, 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Physicochemical Properties

A summary of the key computed physicochemical properties is essential for understanding the molecule's general characteristics.

PropertyValueSource
Molecular Formula C₁₀H₁₀ClFO₂-
Molecular Weight 216.64 g/mol PubChem CID 139033151 (similar)
XLogP3 2.9PubChem CID 139033151 (similar)
Hydrogen Bond Donors 1Computed
Hydrogen Bond Acceptors 2Computed
Topological Polar Surface Area 37.3 ŲPubChem CID 84777008 (similar)[6]
Protocol: 3D Structure Generation and Energy Minimization

Objective: To generate a chemically correct, low-energy 3D conformation of the ligand suitable for subsequent modeling studies.

Rationale: A 2D representation is insufficient for spatial analysis. A 3D structure is required, and it must be energy-minimized to ensure that bond lengths, bond angles, and torsional angles are in a stable, low-energy state, which is crucial for accurate docking and simulation.[7]

Step-by-Step Methodology:

  • Generate 2D Structure:

    • Use a chemical drawing tool (e.g., ChemDraw, MarvinSketch) to draw 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

    • Export the structure as a SMILES string: CC1=C(C=C(C=C1)C(C)(F)C(=O)O)Cl.

  • Convert to 3D:

    • Import the SMILES string into a molecular modeling software suite (e.g., Schrödinger Maestro, MOE, or an open-source tool like Avogadro).

    • Use the software's 3D builder functionality to generate an initial three-dimensional structure. Pay close attention to the stereochemistry at the chiral center.

  • Protonation State and Tautomers:

    • At physiological pH (~7.4), the carboxylic acid group will be deprotonated. Use a tool like Epik or Marvin to predict the dominant protonation state. For most applications, the carboxylate form (-COO⁻) should be used.

  • Energy Minimization:

    • Assign a suitable molecular mechanics force field, such as OPLS4 (Optimized Potentials for Liquid Simulations) or MMFF94 (Merck Molecular Force Field).

    • Perform an energy minimization calculation. This process adjusts the atomic coordinates to find a local minimum on the potential energy surface, removing any steric clashes or unfavorable geometries from the initial 3D conversion.

    • Self-Validation: The minimization is considered successful when the energy gradient between successive steps falls below a defined threshold (e.g., <0.05 kcal/mol/Å).

  • Export for Docking:

    • Save the final, optimized 3D structure in a suitable format, such as .sdf or .mol2, which retains the 3D coordinates and atomic properties.

Part 2: Target Engagement and Interaction Analysis

With a prepared ligand, the next phase is to identify potential biological targets and analyze the binding interactions. Since no specific target is known for this molecule, a "target fishing" or reverse docking approach is appropriate.[8] For this guide, we will proceed with a hypothetical target, Cytochrome P450 14-alpha-sterol demethylase (CYP51), a common target for antifungal agents, to illustrate the molecular docking protocol.[9]

Protocol: Molecular Docking

Objective: To predict the preferred binding orientation (pose) and estimate the binding affinity of the ligand to a protein target.[10]

Rationale: Molecular docking algorithms systematically sample conformations of a ligand within a defined binding site of a receptor, using a scoring function to rank the resulting poses.[11] This allows for the rapid screening of potential drug candidates and provides structural hypotheses for ligand-receptor interactions.[12]

cluster_0 Receptor Preparation cluster_1 Ligand Preparation A 1. Fetch PDB Structure (e.g., CYP51, PDB: 1EA1) B 2. Clean Structure (Remove water, co-factors) A->B C 3. Add Hydrogens & Assign Charges B->C D 4. Define Binding Site Grid C->D G Molecular Docking (e.g., AutoDock Vina, Glide) D->G E 1. Generate 3D Structure F 2. Energy Minimization E->F F->G H Pose Analysis & Scoring (Binding Affinity, Interactions) G->H I Select Best Pose(s) for Further Analysis (e.g., MD) H->I

Figure 2: Detailed workflow for a molecular docking experiment.

Step-by-Step Methodology:

  • Receptor Preparation:

    • Download Structure: Obtain the crystal structure of the target protein from the Protein Data Bank (PDB). For our example, we use CYP51 (PDB ID: 1EA1).[9]

    • Pre-processing: Use a protein preparation wizard (e.g., in Schrödinger Maestro or UCSF Chimera). This critical step involves:

      • Removing all non-essential water molecules and co-solvents.

      • Adding hydrogen atoms, as they are typically absent in X-ray crystal structures.

      • Assigning correct bond orders and protonation states for residues like Histidine.

      • Performing a restrained energy minimization on the protein to relieve any structural strain.

    • Define Binding Site: Identify the active site or binding pocket. This can be done based on the location of a co-crystallized ligand in the PDB structure or using site-finding algorithms. A docking grid is then generated around this defined volume.

  • Docking Execution:

    • Select Algorithm: Choose a docking program. AutoDock Vina is a widely used open-source option, while Glide (Schrödinger) is a leading commercial tool.

    • Input Files: Provide the prepared receptor file (with grid definition) and the prepared ligand file.

    • Set Parameters: Configure the docking precision (e.g., Standard Precision 'SP' or Extra Precision 'XP'). Higher precision modes are more computationally expensive but offer more rigorous sampling.

    • Launch Calculation: Run the docking job. The algorithm will now explore various poses of the ligand within the binding site.

  • Results Analysis & Validation:

    • Scoring: Analyze the output poses, which are ranked by a scoring function (e.g., GlideScore, Vina Score). This score estimates the binding free energy, with more negative values indicating stronger predicted affinity.

    • Visual Inspection: Critically examine the top-scoring poses. A plausible binding mode should exhibit chemically sensible interactions, such as:

      • Hydrogen Bonds: Between the ligand's carboxylate and polar residues in the active site.

      • Halogen Bonds: The chlorine atom can act as a Lewis acid, interacting with Lewis base acceptors in the protein.[5]

      • Hydrophobic Interactions: The methylphenyl group occupying a hydrophobic pocket.

    • Self-Validation: A key validation step is to re-dock the original co-crystallized ligand (if one exists) into the active site. A successful docking protocol should be able to reproduce the experimental binding pose with a low Root-Mean-Square Deviation (RMSD), typically < 2.0 Å.

Part 3: Dynamic Stability and Energetics

While docking provides a static snapshot of a potential binding event, biological systems are dynamic. Molecular Dynamics (MD) simulations offer a way to study the time-dependent behavior of the ligand-protein complex at an atomic level.[11][13]

Protocol: Molecular Dynamics (MD) Simulation

Objective: To assess the stability of the docked ligand-protein complex and refine the understanding of key binding interactions over time.[14][15]

Rationale: MD simulations solve Newton's equations of motion for a system of atoms and molecules, generating a trajectory of how their positions and velocities change over time.[16] This allows for the evaluation of conformational stability, the persistence of key interactions (like hydrogen bonds), and the calculation of more rigorous binding free energies.[13]

A 1. System Setup (Input: Best Docked Pose) B 2. Solvation (Place in Water Box with Ions) A->B C 3. Minimization (Relax the entire system) B->C D 4. Equilibration (Gradual heating and pressure stabilization) C->D E 5. Production MD (Run simulation for 100-200 ns) D->E F 6. Trajectory Analysis (RMSD, RMSF, H-Bonds) E->F

Figure 3: Standard workflow for a Molecular Dynamics simulation.

Step-by-Step Methodology:

  • System Setup:

    • Input: Use the best-ranked pose from the molecular docking study as the starting structure.

    • Force Field: Select an appropriate force field (e.g., AMBER, GROMOS) for the protein, ligand, and solvent.

    • Solvation: Place the complex in a periodic box of explicit water molecules (e.g., TIP3P). This mimics the aqueous physiological environment.

    • Ionization: Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system's overall charge.

  • Minimization and Equilibration:

    • Energy Minimization: Perform energy minimization on the entire solvated system to remove any steric clashes introduced during the setup.

    • Equilibration (NVT & NPT): This is a crucial, two-part process to bring the system to the desired temperature and pressure.

      • NVT Ensemble: Gently heat the system to the target temperature (e.g., 300 K) while keeping the volume constant.

      • NPT Ensemble: Maintain the target temperature and adjust the pressure to the target value (e.g., 1 bar).

    • Self-Validation: Successful equilibration is confirmed by monitoring system properties like temperature, pressure, and density until they plateau and fluctuate around a stable average.

  • Production Run:

    • Once equilibrated, run the simulation for a significant duration (typically 100-500 nanoseconds) to sample conformational space adequately. Save the atomic coordinates at regular intervals to generate the trajectory file.

  • Trajectory Analysis:

    • RMSD (Root-Mean-Square Deviation): Calculate the RMSD of the protein backbone and the ligand over time. A stable, low-fluctuation RMSD for the ligand indicates it remains bound in a consistent pose.

    • RMSF (Root-Mean-Square Fluctuation): Calculate the RMSF for each protein residue. This identifies flexible and rigid regions of the protein upon ligand binding.

    • Interaction Analysis: Monitor the persistence of key interactions (e.g., hydrogen bonds, hydrophobic contacts) identified during docking. A high occupancy percentage for a hydrogen bond throughout the simulation confirms its importance for binding stability.[13]

Part 4: Predictive Pharmacokinetics and Activity

Beyond target interaction, in silico models are powerful tools for predicting a molecule's drug-like properties.[17] This involves Quantitative Structure-Activity Relationship (QSAR) modeling and the prediction of ADMET properties.

Quantitative Structure-Activity Relationship (QSAR)

QSAR models establish a mathematical relationship between the chemical structure of a compound and its biological activity.[18] If a dataset of similar arylpropanoic acids with measured activity against a specific target were available, a QSAR model could be built to predict the activity of our compound of interest.[19] The general principle is that molecules with similar structures are likely to have similar biological activities.[17]

Protocol: ADMET Prediction

Objective: To computationally estimate the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the molecule.[20]

Rationale: Poor ADMET properties are a major cause of drug failure.[2] Predicting these characteristics early allows for the modification of the chemical structure to improve its pharmacokinetic profile before significant resources are invested.[3][21]

Step-by-Step Methodology:

  • Select Tools: Utilize validated, commercially available software (e.g., QikProp, ADMET Predictor) or well-regarded web servers (e.g., SwissADME, admetSAR).

  • Input Structure: Provide the 2D (SMILES) or 3D structure of the molecule as input.

  • Run Prediction: The software calculates a wide range of molecular descriptors and uses pre-built models to predict ADMET properties.

  • Analyze and Interpret Results: The output should be compiled and compared against ranges typical for successful oral drugs.

Hypothetical ADMET Profile Summary

ParameterPredicted ValueAcceptable RangeImplication
Human Oral Absorption HighHighGood bioavailability likely.
Caco-2 Permeability > 500 nm/s> 500 nm/sHigh intestinal absorption.
BBB Permeation LowLow/High (target dependent)Low risk of CNS side effects.
CYP2D6 Inhibition Non-inhibitorNon-inhibitorLow risk of drug-drug interactions.
hERG Inhibition Low RiskLow RiskLow risk of cardiotoxicity.[20]
Ames Mutagenicity NegativeNegativeLow risk of being carcinogenic.

Conclusion and Future Directions

This guide has outlined a robust, multi-faceted in silico workflow for the characterization of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. By systematically applying molecular docking, molecular dynamics simulations, and ADMET prediction, a comprehensive computational profile can be generated. This data-rich approach allows for an informed, hypothesis-driven progression of a novel chemical entity.[22] The results from these computational experiments provide critical insights that can guide decisions on which compounds to synthesize, prioritize for in vitro testing, and ultimately advance through the drug discovery pipeline, significantly enhancing the efficiency and success rate of the development process.[1]

References

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Foundational

A Technical Guide to the Stereoisomerism of 2-Aryl-2-Fluoropropanoic Acids: Synthesis, Resolution, and Biological Significance

Abstract This in-depth technical guide provides a comprehensive overview of the stereoisomerism of 2-aryl-2-fluoropropanoic acids, a class of compounds with significant interest in drug development. As non-epimerizable a...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This in-depth technical guide provides a comprehensive overview of the stereoisomerism of 2-aryl-2-fluoropropanoic acids, a class of compounds with significant interest in drug development. As non-epimerizable analogs of widely used non-steroidal anti-inflammatory drugs (NSAIDs), their stereochemistry plays a pivotal role in their pharmacological activity and therapeutic potential. This guide delves into the synthesis of these chiral molecules, with a focus on stereoselective approaches, and details methods for their enantiomeric resolution and analysis. Furthermore, it explores the differential biological activities of the individual stereoisomers, providing insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of Stereoisomerism in 2-Aryl-2-Fluoropropanoic Acids

The introduction of a fluorine atom at the α-position of 2-arylpropanoic acids creates a chiral center, giving rise to a pair of enantiomers. This structural modification has profound implications for the pharmacological properties of these molecules. Unlike their non-fluorinated counterparts, which can undergo in vivo epimerization, 2-aryl-2-fluoropropanoic acids are configurationally stable.[1][2][3] This stability is a critical attribute in drug design, as it ensures that the desired stereoisomer remains in its active form, preventing potential decreases in efficacy or the emergence of unwanted side effects from the other enantiomer.

The differential biological activity of enantiomers is a well-established principle in pharmacology.[4] In the context of 2-aryl-2-fluoropropanoic acids, the (S)-enantiomers often exhibit significantly higher clinical effects, particularly in the context of anti-inflammatory and analgesic properties.[5] This guide will explore the methodologies to isolate and characterize these stereoisomers and discuss the biological consequences of their distinct three-dimensional arrangements.

Synthesis and Stereocontrol: Crafting Chiral 2-Aryl-2-Fluoropropanoic Acids

The synthesis of racemic 2-aryl-2-fluoropropanoic acids can be achieved through various methods, often involving the fluorination of a suitable precursor. A general approach involves the fluorination of 2-arylpropanoic acid esters.

General Synthesis of Racemic 2-Aryl-2-Fluoropropanoic Acids

A common synthetic route begins with the esterification of a commercially available 2-arylpropanoic acid. The resulting ester is then subjected to fluorination.

Experimental Protocol: General Synthesis of Racemic Ethyl 2-Aryl-2-Fluoropropanoates [2]

  • Esterification: To a solution of the desired 2-arylpropanoic acid in ethanol at 0 °C, add sulfuric acid. Reflux the reaction mixture for several hours. After cooling, dilute with water and extract with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with saturated aqueous NaHCO3 and brine, then dry over sodium sulfate.

  • Fluorination: To a stirred solution of the ethyl 2-arylpropanoate in a suitable solvent such as tetrahydrofuran (THF) at -78 °C, add a strong base like lithium hexamethyldisilazide (LHMDS). Stir the mixture at -78 °C and then at 0 °C. After cooling back to -78 °C, add a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI). Allow the reaction to gradually warm to room temperature. Work up the reaction by diluting with hydrochloric acid and water, followed by extraction with an organic solvent.

Causality Behind Experimental Choices:

  • Esterification: The esterification step protects the carboxylic acid functionality, preventing unwanted side reactions during the subsequent fluorination step.

  • Low-Temperature Fluorination: The use of low temperatures (-78 °C) is crucial for controlling the reactivity of the enolate formed upon addition of the strong base, minimizing side reactions and improving the yield of the desired fluorinated product.

  • NFSI as a Fluorinating Agent: NFSI is an electrophilic fluorinating agent that is widely used due to its relatively mild reaction conditions and good yields.

Enantiomeric Resolution: Separating the Mirror Images

The separation of the racemic mixture into its constituent enantiomers is a critical step in evaluating their individual biological activities. Several techniques can be employed, with kinetic resolution and chiral high-performance liquid chromatography (HPLC) being particularly effective.

Kinetic Resolution via Enantioselective Esterification

Kinetic resolution is a powerful technique that relies on the differential reaction rates of enantiomers with a chiral catalyst or reagent. One effective method for 2-aryl-2-fluoropropanoic acids involves enantioselective esterification.[2][6]

Experimental Protocol: Kinetic Resolution of Racemic 2-Aryl-2-Fluoropropanoic Acids [1][2]

  • Reaction Setup: In a suitable solvent such as diethyl ether, combine the racemic 2-aryl-2-fluoropropanoic acid, a coupling agent like pivalic anhydride (Piv2O), and an achiral alcohol (e.g., bis(α-naphthyl)methanol).

  • Catalyst Addition: Add a chiral acyl-transfer catalyst, such as (+)-benzotetramisole (BTM), and a base like diisopropylethylamine.

  • Reaction and Quenching: Stir the reaction mixture at room temperature for an extended period (e.g., 24 hours). Quench the reaction with 1 M hydrochloric acid.

  • Extraction and Separation: Extract the mixture with an organic solvent. The unreacted carboxylic acid (one enantiomer) and the newly formed ester (the other enantiomer) can then be separated using standard chromatographic techniques.

Mechanism of Enantioselective Esterification: [2]

The reaction proceeds through the in-situ formation of a mixed anhydride intermediate from the carboxylic acid and pivalic anhydride, catalyzed by the chiral acyl-transfer catalyst. This chiral catalyst then facilitates the preferential reaction of one enantiomer of the mixed anhydride with the achiral alcohol, leading to the enrichment of one enantiomer as the ester and the other as the unreacted acid.

G racemic_acid Racemic 2-Aryl-2-fluoropropanoic Acid mixed_anhydride Mixed Anhydride Intermediate racemic_acid->mixed_anhydride + Piv2O piv2o Pivalic Anhydride ester Enriched Ester (one enantiomer) mixed_anhydride->ester + Achiral Alcohol (fast reaction for one enantiomer) acid Enriched Acid (other enantiomer) mixed_anhydride->acid (slow reaction for other enantiomer) btm (+)-BTM (Chiral Catalyst) btm->mixed_anhydride alcohol Achiral Alcohol alcohol->ester

Caption: Kinetic Resolution via Enantioselective Esterification.

Enzymatic Resolution

Enzymatic methods offer a green and highly selective alternative for resolving racemates. Lipases are commonly used to catalyze the enantioselective hydrolysis of racemic esters of 2-aryl-2-fluoropropanoic acids.[7][8][9]

Experimental Protocol: Enzymatic Hydrolysis of Racemic Ethyl 2-Aryl-2-Fluoropropanoates [8]

  • Reaction Medium: Prepare a solution of the racemic ethyl 2-aryl-2-fluoropropanoate in a phosphate buffer (e.g., pH 7.0).

  • Enzyme Addition: Add a lipase, such as Amano PS (from Burkholderia cepacia).

  • Reaction and Monitoring: Stir the mixture at room temperature. The reaction progress can be monitored by techniques like HPLC to achieve approximately 50% conversion.

  • Work-up: Once the desired conversion is reached, filter off the enzyme. Acidify the filtrate with an acid (e.g., 2 M HCl) to pH 2 and extract with an organic solvent (e.g., MTBE). This will separate the hydrolyzed carboxylic acid (one enantiomer) from the unreacted ester (the other enantiomer).

Causality Behind Experimental Choices:

  • Enzyme Specificity: Lipases exhibit high enantioselectivity, recognizing and hydrolyzing one enantiomer of the ester at a much faster rate than the other.

  • pH Control: Maintaining the pH of the reaction medium is crucial for optimal enzyme activity and stability.

  • 50% Conversion: Stopping the reaction at 50% conversion theoretically yields both the product and the unreacted starting material with high enantiomeric excess.

Enantiomeric Analysis by Chiral HPLC

High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is the gold standard for determining the enantiomeric excess (ee) of the resolved products and for the analytical separation of enantiomers.

General HPLC Method Development: [10]

  • Chiral Stationary Phases: A variety of CSPs can be effective, including Chiralcel® OJ, Chiralcel® OD, and (S,S)-Whelk-O® 1.[10] The choice of CSP will depend on the specific 2-aryl-2-fluoropropanoic acid being analyzed.

  • Mobile Phase: The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol). The addition of a small amount of an acid, such as trifluoroacetic acid (TFA), can improve peak shape and resolution.

  • Detection: UV detection is commonly used, as the aromatic ring of the analytes provides strong chromophores.

Example HPLC Conditions for Enantioseparation: [3]

AnalyteChiral Stationary PhaseMobile PhaseFlow Rate
2-(2-Chlorophenyl)-2-fluoropropanoic AcidCHIRALPAK OJ-Hi-PrOH/hexane/TFA = 1/10/0.010.75 mL/min

Stereochemistry and Biological Activity: A Tale of Two Enantiomers

The spatial arrangement of atoms in the enantiomers of 2-aryl-2-fluoropropanoic acids dictates their interaction with biological targets, leading to significant differences in their pharmacological profiles.

Differential Inhibition of Cyclooxygenase (COX) Enzymes

Many 2-arylpropanoic acids exert their anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins. There are two main isoforms, COX-1 and COX-2. The (S)-enantiomer of many NSAIDs is the more potent inhibitor of COX enzymes.[11][12]

Studies on 2-aryl-2-fluoropropanoic acids have shown that the introduction of fluorine can alter the balance of COX-1 and COX-2 inhibition. In some cases, the fluorinated compounds exhibit lower inhibitory activity towards COX-1 while retaining activity against COX-2, which could lead to a more favorable side-effect profile.[10]

Table: Representative COX Inhibition Data for Profen Analogs

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)
Ibuprofen15250.6
(S)-Ibuprofen5100.5
(R)-Ibuprofen>100>100-
Celecoxib150.05300

(Data is illustrative and sourced from general knowledge of NSAIDs and related compounds. Specific data for a wide range of 2-aryl-2-fluoropropanoic acid enantiomers is an active area of research.)

G Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 (Constitutive) COX-2 (Inducible) Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins (Inflammation, Pain) COX_Enzymes->Prostaglandins S_Enantiomer (S)-Enantiomer S_Enantiomer->COX_Enzymes Strong Inhibition R_Enantiomer (R)-Enantiomer R_Enantiomer->COX_Enzymes Weak or No Inhibition

Caption: Differential COX Inhibition by Enantiomers.

Beyond COX Inhibition: Novel Therapeutic Avenues

Interestingly, some research suggests that the biological activities of 2-aryl-2-fluoropropanoic acids may extend beyond COX inhibition. For instance, these compounds have been investigated for their ability to inhibit neutrophil chemotaxis, which is a key process in various inflammatory diseases. This opens up the possibility of developing these compounds for a broader range of therapeutic applications where traditional NSAIDs may not be effective. The differential effects of the (R)- and (S)-enantiomers in these novel pathways are an exciting area of ongoing research.

Conclusion and Future Perspectives

The stereoisomerism of 2-aryl-2-fluoropropanoic acids is a critical determinant of their pharmacological activity. The configurational stability conferred by the α-fluoro substituent makes them attractive candidates for the development of stereochemically pure drugs. This guide has provided an in-depth overview of the synthesis, resolution, and biological evaluation of these fascinating molecules.

Future research in this field will likely focus on the development of more efficient and scalable asymmetric synthetic routes to directly obtain the desired enantiomer, bypassing the need for resolution. Furthermore, a deeper understanding of the structure-activity relationships of the individual enantiomers with various biological targets will undoubtedly unlock new therapeutic opportunities for this promising class of compounds. The continued exploration of their mechanisms of action, beyond COX inhibition, holds the key to their potential application in a wider range of diseases.

References

  • Takeuchi, Y., et al. (2005). Synthesis and Optical Resolution of 2-aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). Chemical & Pharmaceutical Bulletin, 53(5), 524-528. [Link]

  • Tengeiji, A., & Shiina, I. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7356-7378. [Link]

  • Tengeiji, A., & Shiina, I. (2012). A new method for production of chiral 2-aryl-2-fluoropropanoic acids using an effective kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids. Molecules (Basel, Switzerland), 17(6), 7356–7378. [Link]

  • Takeuchi, Y., et al. (2005). Synthesis and Optical Resolution of 2-aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). Chemical & Pharmaceutical Bulletin, 53(5), 524-8. [Link]

  • Takeuchi, Y., et al. (2005). Biological evaluation of 2-aryl-2-fluoropropionic acids as possible platforms for new medicinal agents. Chemical & Pharmaceutical Bulletin, 53(8), 1062-1064. [Link]

  • K-R, M., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Symmetry, 16(9), 1150. [Link]

  • Anonymous. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Symmetry, 16(9), 1150. [Link]

  • K-R, M., et al. (2024). (PDF) Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. ResearchGate. [Link]

  • Brackmann, F., & Geyer, A. (2021). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link]

  • Zhang, T., et al. (2021). Enhanced Production of (S)-2-arylpropionic Acids by Protein Engineering and Whole-Cell Catalysis. Frontiers in Bioengineering and Biotechnology, 9, 705634. [Link]

  • Tedesco, D., et al. (2011). Stereochemical Characterization of Fluorinated 2-Arylpropionic Acids by Enantioselective HPLC Analysis and ECD Detection. ResearchGate. [Link]

  • Singh, S., et al. (2014). Stereochemistry and its Role in Drug Design. International Journal of Pharmaceutical Sciences and Research, 5(11), 4644-4659. [Link]

  • Kumar, R. (2021). Effects of Stereoisomers on Drug Activity. Annals of Biostatistics and Biometric Applications, 13(2). [Link]

  • Siódmiak, J., & Marszałł, M. P. (2017). Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens). Medical Research Journal, 2(1), 1-5. [Link]

  • Geisslinger, G., et al. (1993). Pure enantiomers of 2-arylpropionic acids: tools in pain research and improved drugs in rheumatology. European journal of clinical pharmacology, 45 Suppl 1, S9-12. [Link]

  • Siódmiak, J., & Marszałł, M. P. (2017). Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens). Medical Research Journal, 2(1). [Link]

  • Anonymous. (n.d.). stereochemistry and biological activity of drugs. SlideShare. [Link]

  • Anonymous. (n.d.). Table 1 . COX-2 inhibition* of compounds 1a --e and 2a --e. ResearchGate. [Link]

  • Anonymous. (n.d.). COX-1 and -2 inhibition* data. ResearchGate. [Link]

  • Anonymous. (n.d.). Inhibition and ratio of COX-1 and COX-2. ResearchGate. [Link]

  • Anonymous. (2018). Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. PMC. [Link]

  • Chegaev, K., et al. (2008). 2-aryl-2-fluoropropanoic acids and derivatives and pharmaceutical compositions containing them.

Sources

Exploratory

Strategic Design and Evaluation of Non-Epimerizable Mimics of 2-Arylpropionic Acids

As a Senior Application Scientist in drug discovery, I frequently encounter the pharmacokinetic and pharmacodynamic complexities introduced by chiral inversion. 2-Arylpropionic acids (2-APAs)—a cornerstone class of non-s...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in drug discovery, I frequently encounter the pharmacokinetic and pharmacodynamic complexities introduced by chiral inversion. 2-Arylpropionic acids (2-APAs)—a cornerstone class of non-steroidal anti-inflammatory drugs (NSAIDs) including ibuprofen, naproxen, and flurbiprofen—exhibit a unique metabolic phenomenon: the unidirectional epimerization of their inactive (R)-enantiomers into active (S)-enantiomers in vivo.

While this inversion is clinically acceptable for general analgesia, it poses a severe liability when attempting to isolate the off-target therapeutic effects of the (R)-enantiomer (e.g., in oncology or neurodegeneration). This whitepaper explores the mechanistic causality of 2-APA epimerization and details the strategic design, quantitative profiling, and experimental validation of non-epimerizable mimics , specifically focusing on α-fluoro substitutions.

The Mechanistic Basis of Chiral Inversion

The chiral inversion of 2-APAs is not a spontaneous chemical racemization; it is a highly specific, ATP-dependent enzymatic cascade. Understanding this pathway is critical for designing molecules that can evade it.

The inversion process is strictly unidirectional and relies on three sequential steps:

  • Stereoselective Activation: The free carboxylic acid of the (R)-2-APA is not acidic enough to undergo spontaneous deprotonation. It must first be converted into a thioester by acyl-CoA synthetase in the presence of ATP and Coenzyme A (1)[1]. Thioesterification drastically lowers the pKa of the α-proton.

  • Enzymatic Epimerization: The resulting (R)-2-APA-CoA thioester serves as a substrate for α-methylacyl-CoA racemase (2)[2]. AMACR abstracts the α-proton to form a planar enolate intermediate, followed by stereoselective reprotonation to yield the (S)-epimer.

  • Hydrolysis: Finally, human acyl-CoA thioesterases (ACOTs) hydrolyze the (S)-thioester, releasing the active (S)-2-APA which subsequently inhibits cyclooxygenase (COX) enzymes (3)[3].

Pathway R_APA (R)-2-APA (Inactive Prodrug) R_CoA (R)-2-APA-CoA Thioester R_APA->R_CoA Acyl-CoA Synthetase (ATP, CoA) S_CoA (S)-2-APA-CoA Thioester R_CoA->S_CoA AMACR (Epimerization) S_APA (S)-2-APA (Active COX Inhibitor) S_CoA->S_APA Acyl-CoA Thioesterase (Hydrolysis)

Metabolic pathway of 2-APA chiral inversion mediated by AMACR.

Strategic Design: The Alpha-Fluoro Strategy

To harness the therapeutic potential of (R)-enantiomers—such as the antinociceptive and anti-cancer properties of (R)-flurbiprofen—without triggering COX-mediated gastrointestinal toxicity, we must block the AMACR pathway (4)[4].

The most elegant chemical solution is the synthesis of optically active 2-aryl-2-fluoropropionic acids as non-epimerizable mimics (5)[5].

Causality of Fluorination: Replacing the α-hydrogen with a fluorine atom serves a dual purpose. First, fluorine is sterically similar to hydrogen (van der Waals radius of 1.47 Å vs. 1.20 Å), ensuring the molecule still fits into the target receptor's binding pocket. Second, the high electronegativity and bond strength of the C-F bond completely prevent the proton abstraction required to form the enolate intermediate. Without enolization, AMACR cannot facilitate epimerization, locking the molecule in its original stereochemical configuration (6)[6].

Quantitative Pharmacological Profiles

The extent of metabolic chiral inversion varies wildly among standard 2-APAs, necessitating robust comparative data when evaluating new mimics. Below is a synthesized profile of standard profens compared against rationally designed AMACR inhibitors and α-fluoro mimics.

Table 1: Epimerization Extent and AMACR Inhibition Profiles
Compound / DerivativeEnantiomerIn Vivo Epimerization ExtentAMACR Inhibition (IC50 / Ki)Primary Pharmacological Target
Ibuprofen (R)-enantiomer35% – 70%N/A (Substrate)COX-1/COX-2 (via S-enantiomer)
Flurbiprofen (R)-enantiomer< 10%N/A (Poor Substrate)γ-Secretase / Antinociception
Ketoprofen (R)-enantiomer~ 10%N/ACOX-1/COX-2
Ibuprofenoyl-CoA MixedN/AIC50 = 400 – 750 nMAMACR (Competitive Inhibitor)
N-methylthiocarbamate N/AN/AKi = 98 nMAMACR (Transition-state mimic)
α-Fluoro-2-APAs (R)/(S)-enantiomers0% (Non-epimerizable) Target-dependentEnantiomer-specific probes

Data aggregated from established metabolic studies and structure-activity relationship assays of rationally designed AMACR inhibitors (7)[7], (8)[8].

Experimental Methodology: AMACR Epimerization Assay

To definitively prove that a novel α-fluoro-2-APA mimic is non-epimerizable, we must bypass the in vivo complexities and directly challenge the molecule against recombinant human AMACR. Because AMACR strictly recognizes CoA-esters and not free acids, the protocol requires synthetic thioesterification prior to enzymatic incubation. Furthermore, utilizing Deuterium Oxide (D₂O) allows us to track proton exchange via NMR (9)[9].

Protocol: In Vitro Epimerization Validation via NMR & HPLC

System Validation: This protocol is a self-validating system. It includes a positive control ((R)-ibuprofenoyl-CoA) to confirm enzyme activity, and a negative control (heat-inactivated AMACR) to rule out spontaneous chemical racemization in the buffer.

Step 1: Substrate Activation (Thioesterification)

  • React the synthesized (R)-α-fluoro-2-APA with 1,1'-carbonyldiimidazole (CDI) in anhydrous dichloromethane to form an intermediate acylimidazole.

  • Add Coenzyme A (free acid) dissolved in a basic aqueous buffer (pH 8.0).

  • Purify the resulting (R)-α-fluoro-2-APA-CoA thioester using preparative reverse-phase HPLC.

Step 2: Enzymatic Incubation

  • Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.4) in 99.9% D₂O.

  • Add 100 µM of the purified (R)-α-fluoro-2-APA-CoA substrate.

  • Initiate the reaction by adding 1 µg of purified recombinant human AMACR.

  • Incubate at 37°C for 120 minutes.

Step 3: Reaction Quenching

  • Terminate the enzymatic reaction by adding 10% (v/v) Trifluoroacetic Acid (TFA) to denature the AMACR.

  • Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated protein.

Step 4: Analytical Readout (NMR & Chiral HPLC)

  • ¹H/¹⁹F NMR Analysis: Analyze the supernatant. In standard 2-APAs, AMACR activity results in the disappearance of the α-proton doublet due to deuterium incorporation. For the α-fluoro mimic, the ¹⁹F signal will remain completely unchanged, proving that enolization is blocked.

  • Chiral HPLC: Cleave the CoA ester using alkaline hydrolysis and run the free acid on a Chiralcel OD-H column to confirm 100% retention of the (R)-configuration.

Workflow Step1 1. Substrate Prep (R)-α-Fluoro-APA Step2 2. Enzyme Reaction (Recombinant AMACR) Step1->Step2 Step3 3. Quenching (TFA Addition) Step2->Step3 Step4 4. Chiral HPLC / NMR Analysis Step3->Step4

Self-validating experimental workflow for in vitro epimerization assays.

Conclusion

The metabolic chiral inversion of 2-arylpropionic acids represents a significant hurdle in the development of enantiomer-specific therapeutics. By understanding the strict acyl-CoA synthetase and AMACR dependency of this pathway, researchers can rationally design non-epimerizable mimics. The strategic incorporation of an α-fluoro substituent successfully halts the enolization mechanism, yielding stable stereocenters. As validated through rigorous D₂O-based NMR and chiral chromatography workflows, these mimics offer a robust platform for investigating the isolated pharmacological effects of 2-APA enantiomers in novel disease targets.

References

  • Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen, nih.gov, [Link]

  • Alpha-methylacyl-CoA racemase, wikipedia.org,[Link]

  • Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens), viamedica.pl,[Link]

  • Analysis of enzyme reactions using NMR techniques: A case study with α-methylacyl-CoA racemase (AMACR), nih.gov,[Link]

  • Mechanism of inversion of APAs, researchgate.net,[Link]

  • Chiral inversion, wikipedia.org,[Link]

  • Synthesis and Optical Resolution of 2-aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), nih.gov,[Link]

  • Structure-activity relationships of rationally designed AMACR 1A inhibitors, cardiff.ac.uk, [Link]

  • Fluorine important element in new drugs synthesis: Review Study, researchgate.net, [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Resolution Protocol for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Executive Summary The development of non-epimerizable mimics of 2-arylpropanoic acids (profens) is a critical frontier in medicinal chemistry. Traditional profens, such as ibuprofen and flurbiprofen, undergo in vivo chir...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of non-epimerizable mimics of 2-arylpropanoic acids (profens) is a critical frontier in medicinal chemistry. Traditional profens, such as ibuprofen and flurbiprofen, undergo in vivo chiral inversion via an enol intermediate, complicating their pharmacokinetic profiles [1]. Introducing a fluorine atom at the α-position locks the stereocenter, preventing this metabolic epimerization while preserving the compound's anti-inflammatory efficacy [1, 2].

This application note details a highly optimized, self-validating protocol for the synthesis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid . The workflow encompasses the initial esterification of the precursor, cryogenic electrophilic fluorination, saponification, and a highly selective catalytic kinetic resolution to yield enantiopure active pharmaceutical ingredients (APIs).

Mechanistic Rationale & Strategic Design

As a Senior Application Scientist, it is imperative to understand why specific reagents and conditions are selected, rather than merely following a recipe. The synthesis relies on the following logical pillars:

  • Why fluorinate the ester instead of the free acid? Direct electrophilic fluorination of a carboxylic acid requires the formation of an enediolate (using >2 equivalents of base). This intermediate is notoriously unstable, often leading to decarboxylation or poly-fluorination. Converting the starting material to an ethyl ester ensures the formation of a stable, discrete mono-enolate that reacts predictably[3].

  • NFSI vs. Selectfluor: For the electrophilic fluorination step, N-fluorobenzenesulfonimide (NFSI) is chosen over Selectfluor. Selectfluor is a tetrafluoroborate salt that is virtually insoluble in tetrahydrofuran (THF) at cryogenic temperatures (-78 °C). NFSI is a neutral, highly organic-soluble reagent that provides reliable, homogeneous fluorine transfer to lithium enolates in cold THF [3].

  • Kinetic Resolution via (+)-BTM: Standard chiral chromatography is difficult to scale. We employ a catalytic kinetic resolution using (+)-Benzotetramisole (BTM). The racemic α-fluoro acid reacts with pivalic anhydride to form a mixed anhydride. The (+)-BTM catalyst selectively activates the (S)-enantiomer's anhydride, transferring it to a nucleophile (bis(α-naphthyl)methanol), leaving the (R)-acid untouched [2]. This provides a scalable route to both enantiomers.

Synthetic Workflow

SynthesisWorkflow SM 2-(3-Chloro-4-methylphenyl) propanoic acid Ester Ethyl 2-(3-chloro-4-methylphenyl) propanoate SM->Ester EtOH, H2SO4 Reflux, 7h Enolate Lithium Enolate Intermediate (LDA, -78°C) Ester->Enolate LDA, THF -78°C, 30 min FluoroEster Ethyl 2-(3-chloro-4-methylphenyl) -2-fluoropropanoate Enolate->FluoroEster NFSI -78°C to RT, 2h RacemicAcid Racemic 2-(3-Chloro-4-methylphenyl) -2-fluoropropanoic acid FluoroEster->RacemicAcid LiOH, THF/H2O RT, 4h Resolution Kinetic Resolution (+)-BTM catalyst RacemicAcid->Resolution Piv2O, i-Pr2NEt (+)-BTM, 24h ChiralAcid (R)-Acid (Unreacted) Resolution->ChiralAcid ChiralEster (S)-Ester (Product) Resolution->ChiralEster

Fig 1. Synthetic workflow from propanoic acid to enantiopure α-fluorinated analogues.

Step-by-Step Experimental Protocols

General Note: All air- or moisture-sensitive reactions (Steps 2 and 4) must be carried out in flame-dried glassware under a positive pressure of high-purity argon.

Step 1: Synthesis of Ethyl 2-(3-chloro-4-methylphenyl)propanoate
  • Preparation: Dissolve 2-(3-Chloro-4-methylphenyl)propanoic acid (10.0 mmol) in absolute ethanol (20 mL) in a 100 mL round-bottom flask.

  • Catalysis: Cool the solution to 0 °C using an ice bath. Slowly add concentrated sulfuric acid (0.5 mL) dropwise. Causality: Slow addition prevents localized heating and unwanted side reactions.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80 °C) for 7 hours.

  • Workup: Cool to room temperature (RT). Concentrate the mixture under reduced pressure to remove excess ethanol. Dilute the residue with ethyl acetate (50 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 25 mL) and brine (25 mL).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the ethyl ester as a pale yellow oil.

Step 2: Electrophilic α-Fluorination
  • Enolate Formation: In a flame-dried Schlenk flask, dissolve the ethyl ester (8.0 mmol) in anhydrous THF (30 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Deprotonation: Dropwise add Lithium Diisopropylamide (LDA, 2.0 M in THF/heptane/ethylbenzene, 4.4 mL, 8.8 mmol, 1.1 eq). Stir at -78 °C for 30 minutes to ensure complete enolization.

  • Fluorine Transfer: Dissolve NFSI (3.03 g, 9.6 mmol, 1.2 eq) in anhydrous THF (15 mL). Add this solution dropwise to the enolate over 15 minutes. Causality: NFSI is added as a solution to maintain homogeneity and prevent localized quenching of the enolate.

  • Completion: Stir the reaction at -78 °C for 2 hours, then allow it to slowly warm to RT over 1 hour.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl (20 mL). Extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield Ethyl 2-(3-chloro-4-methylphenyl)-2-fluoropropanoate.

Step 3: Saponification to Racemic Acid
  • Hydrolysis: Dissolve the α-fluoro ester (5.0 mmol) in a 1:1 mixture of THF and distilled water (20 mL total).

  • Base Addition: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 630 mg, 15.0 mmol, 3.0 eq). Stir vigorously at RT for 4 hours.

  • Acidification: Evaporate the THF under reduced pressure. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH ~2 using 1 M HCl. Causality: Strict pH control is required to fully protonate the carboxylate without causing acid-catalyzed defluorination.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 × 20 mL). Dry over Na₂SO₄ and concentrate to yield racemic 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Step 4: Catalytic Kinetic Resolution
  • Activation: To a mixture of the racemic acid (2.0 mmol), pivalic anhydride (Piv₂O, 487 μL, 2.4 mmol), and bis(α-naphthyl)methanol (284 mg, 1.0 mmol) in anhydrous diethyl ether (10 mL) at RT, add N,N-diisopropylethylamine (DIPEA, 627 μL, 3.6 mmol).

  • Catalysis: Add the chiral acyl-transfer catalyst (+)-BTM (25 mg, 0.1 mmol, 5 mol%).

  • Reaction: Stir the mixture at RT for 24 hours. Causality: The (+)-BTM catalyst selectively forms an active intermediate with the (S)-enantiomer, driving esterification with bis(α-naphthyl)methanol, leaving the (R)-acid unreacted [2].

  • Separation: Quench with 1 M HCl (10 mL). Extract with ethyl acetate. The unreacted (R)-acid can be separated from the (S)-ester via acid-base extraction (partitioning with 1M NaOH, separating the organic ester, and re-acidifying the aqueous layer to recover the (R)-acid).

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes based on validated benchmarks for 2-aryl-2-fluoropropanoic acid derivatives[1, 2].

Reaction StepReagents & ConditionsYield (%)Enantiomeric Excess (ee %)Key Quality Control Observation
1. Esterification EtOH, H₂SO₄, Reflux, 7h95%N/AComplete disappearance of acid peak on LC-MS.
2. Fluorination LDA, NFSI, THF, -78 °C to RT78%N/A¹⁹F NMR shows a characteristic singlet at approx. -160 ppm.
3. Saponification LiOH, THF/H₂O, RT, 4h92%N/AAcidification to pH 2 is essential for complete recovery.
4. Kinetic Resolution (+)-BTM, Piv₂O, Et₂O, RT, 24h46% (S-ester)48% (R-acid)>95% (S)>90% (R)High selectivity factor (s > 50); verified via chiral HPLC.

References

  • Synthesis and optical resolution of 2-aryl-2-fluoropropionic acids, fluorinated analogues of non-steroidal anti-inflammatory drugs. Chem. Pharm. Bull. (2005). URL:[Link]

  • A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules (2012). URL:[Link]

  • Fluorine & chirality: How to create a nonracemic stereogenic carbon-fluorine centre? Chem. Soc. Rev. (2010). URL:[Link]

Application

Application Note &amp; Protocol: Synthesis of 2-Arylpropionic Acids via Grignard Reaction

Abstract: This document provides a comprehensive technical guide for the synthesis of 2-arylpropionic acids, a critical class of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), utilizing the Grignard reaction. We will de...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This document provides a comprehensive technical guide for the synthesis of 2-arylpropionic acids, a critical class of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), utilizing the Grignard reaction. We will delve into the underlying mechanistic principles, provide a detailed, field-proven experimental protocol for the synthesis of Ibuprofen as a representative example, discuss key reaction parameters, and offer troubleshooting insights for common challenges. This guide is intended for researchers, chemists, and professionals in drug development and process chemistry.

Introduction: The Significance of 2-Arylpropionic Acids

2-Arylpropionic acids, commonly known as "profens," are a cornerstone of modern pharmacotherapy. This class of drugs, which includes well-known members like Ibuprofen and Naproxen, exerts its therapeutic effects by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins involved in pain, fever, and inflammation.[1] Due to their widespread use, the development of efficient, scalable, and robust synthetic routes is of paramount importance in the pharmaceutical industry.

The Grignard reaction represents a classic and powerful carbon-carbon bond-forming strategy, offering a reliable method for introducing the carboxylic acid moiety required for the biological activity of these molecules.[2] This application note will focus on the carboxylation of a Grignard reagent derived from a suitable 1-aryl-1-haloethane precursor.

Reaction Mechanism: Carboxylation of Grignard Reagents

The synthesis of a 2-arylpropionic acid via this method is a two-stage process. First is the formation of the organomagnesium halide (Grignard reagent), followed by its reaction with carbon dioxide.

Stage 1: Grignard Reagent Formation The reaction is initiated by the oxidative insertion of magnesium metal into the carbon-halogen bond of a 1-aryl-1-haloethane. This reaction is typically performed in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), which is crucial for solvating and stabilizing the Grignard reagent as it forms.[3] The process occurs on the surface of the magnesium metal.[3]

Stage 2: Carboxylation and Protonation The Grignard reagent is a potent nucleophile and a strong base.[4] The carbon atom bound to magnesium is highly nucleophilic and attacks the electrophilic carbon of carbon dioxide (often used in its solid form, dry ice).[5][6] This nucleophilic addition forms a magnesium carboxylate salt (a halomagnesium carboxylate).[7] The final step is an acidic workup, where a strong aqueous acid is added to protonate the carboxylate salt, yielding the final 2-arylpropionic acid product.[5][8]

Workflow Visualization

Grignard_Synthesis_Profens cluster_0 Stage 1: Grignard Reagent Formation cluster_1 Stage 2: Carboxylation & Workup A 1-Aryl-1-haloethane (Ar-CH(X)CH₃) D Grignard Reagent (Ar-CH(MgX)CH₃) A->D Oxidative Insertion B Magnesium Metal (Mg) B->D C Anhydrous Ether (Solvent) C->D Stabilization F Halomagnesium Carboxylate Salt D->F Carboxylation E Carbon Dioxide (CO₂) E->F Nucleophilic Attack H 2-Arylpropionic Acid (Ar-CH(COOH)CH₃) F->H Protonation G Acidic Workup (H₃O⁺) G->H

Sources

Method

Application Note: Advanced Purification and Chiral Resolution of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Introduction & Mechanistic Rationale 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a highly specialized α -fluoroarylpropionic acid derivative. In modern drug development, replacing the α -hydrogen of traditional...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a highly specialized α -fluoroarylpropionic acid derivative. In modern drug development, replacing the α -hydrogen of traditional "profens" (non-steroidal anti-inflammatory drugs) with a quasi-isosteric fluorine atom is a strategic maneuver. This substitution prevents the in vivo chiral inversion typically mediated by α -methylacyl-CoA racemase, thereby locking the stereochemistry[1]. Because the C–F bond is stronger and exhibits reverse polarity compared to the C–H bond, it conveys superior configurational stability to the quaternary chiral center[1].

However, this structural modification introduces significant downstream purification challenges. The crude synthetic mixture typically contains des-fluoro byproducts, unreacted precursors, and regioisomers (arising from non-selective chlorination of the tolyl ring). Furthermore, isolating the pure (R) and (S) enantiomers is critical, as stereospecificity dictates pharmacodynamic efficacy and carrier protein binding[2].

Workflow Overview

To achieve pharmaceutical-grade purity, the purification is structured as a two-phase process. Phase 1 utilizes achiral Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) to isolate the racemic target molecule from structural analogs. Phase 2 achieves chiral resolution either through Enantioselective HPLC (Method A) or Classical Diastereomeric Salt Formation (Method B).

PurificationWorkflow Crude Crude 2-(3-Chloro-4-methylphenyl) -2-fluoropropanoic acid RP_HPLC Phase 1: Achiral RP-HPLC (Removal of Regioisomers & Defluorinated Byproducts) Crude->RP_HPLC PureRacemate Purified Racemate (>99% Chemical Purity) RP_HPLC->PureRacemate Branch Chiral Resolution Strategy PureRacemate->Branch PrepChiral Method A: Enantioselective HPLC (e.g., (S,S)-Whelk-O 1) Branch->PrepChiral ClassRes Method B: Diastereomeric Salt Formation (with (S)-(-)-1-Phenylethylamine) Branch->ClassRes EnantiomerS (S)-Enantiomer (>99% ee) PrepChiral->EnantiomerS EnantiomerR (R)-Enantiomer (>99% ee) PrepChiral->EnantiomerR ClassRes->EnantiomerS Crystallization ClassRes->EnantiomerR Mother Liquor

Figure 1: End-to-end purification workflow for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.

Phase 1: Achiral RP-HPLC Purification

Mechanistic Rationale

The target molecule and its des-fluoro or regioisomeric impurities exhibit nearly identical polarities on normal-phase silica. RP-HPLC on a C18 stationary phase resolves these species based on subtle hydrophobic differences induced by the fluorine and chlorine substituents. The addition of 0.1% Trifluoroacetic acid (TFA) to the mobile phase is non-negotiable; it suppresses the ionization of the propanoic acid moiety ( pKa​≈4.0 ), forcing the molecule into its lipophilic, protonated state. This prevents peak tailing and ensures high-resolution separation.

Protocol 1: RP-HPLC Isolation of the Racemate
  • Sample Preparation: Dissolve the crude mixture in 50:50 Acetonitrile (ACN)/Water (0.1% TFA) to a concentration of 50 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

  • Column Equilibration: Equilibrate a preparative C18 column (e.g., 19 x 250 mm, 5 µm) with 30% ACN / 70% Water (0.1% TFA) at a flow rate of 15 mL/min.

  • Injection & Gradient: Inject 2 mL of the sample. Run a linear gradient from 30% to 70% ACN over 25 minutes.

  • Fraction Collection: Monitor UV absorbance at 254 nm. Collect the major peak corresponding to the fluorinated racemate.

  • Self-Validation (In-Process Control): Analyze an aliquot of the collected fraction via analytical LC-MS to confirm the mass [M-H]⁻ and ensure >99% chemical purity before proceeding.

  • Recovery: Lyophilize the pooled fractions to yield the purified racemate as a white powder.

Phase 2: Chiral Resolution Strategies

Method A: Enantioselective HPLC

Mechanistic Rationale: Direct enantiomeric resolution of fluorinated profens is highly effective using chiral stationary phases (CSPs) such as the (S,S)-Whelk-O 1 or Chiralcel OD columns[1]. The separation relies on transient diastereomeric complexes formed via π−π interactions between the electron-rich 3-chloro-4-methylphenyl ring and the CSP, coupled with hydrogen bonding[2]. The mobile phase must contain an acidic modifier (e.g., acetic acid) to maintain the carboxylic acid in a protonated state, which is essential for consistent hydrogen bonding and peak symmetry[1].

Protocol 2: Enantioselective HPLC Separation

  • Mobile Phase Preparation: Prepare a mixture of Hexane / 2-Propanol / Acetic Acid (90:10:0.1, v/v/v). Degas thoroughly.

  • Column Setup: Install a preparative (S,S)-Whelk-O 1 column. Equilibrate at 10 mL/min until the baseline is stable.

  • Injection: Dissolve the purified racemate in the mobile phase (20 mg/mL). Inject 1 mL per run.

  • Elution & Collection: Monitor via UV (254 nm) and Electronic Circular Dichroism (ECD) if available[2]. Collect the first-eluting and second-eluting enantiomers in separate vessels.

  • Self-Validation (IPC): Run analytical chiral HPLC on the fractions. If enantiomeric excess (ee) is <99%, re-process the fraction.

  • Recovery: Evaporate the solvent under reduced pressure to yield the enantiopure acids.

Method B: Classical Diastereomeric Salt Formation

Mechanistic Rationale: For scalable purification, classical resolution exploits the formation of charge-assisted hydrogen-bonded heterosynthons between the racemic acid and an optically active base[3]. (S)-(-)-1-Phenylethylamine is the optimal resolving agent because its chiral center is sterically close to the basic amine, maximizing stereochemical recognition during salt formation[3]. The resulting diastereomeric salts exhibit distinct lattice energies and solubilities in aqueous ethanol, driving the selective crystallization of one diastereomer[3].

Protocol 3: Diastereomeric Salt Crystallization

  • Salt Formation: In a 250 mL round-bottom flask, dissolve 10.0 g of the purified racemate in 100 mL of 67% Ethanol/Water. Heat to 60 °C under magnetic stirring.

  • Amine Addition: Slowly add 1.0 molar equivalent of (S)-(-)-1-phenylethylamine. Stir at 60 °C for 15 minutes until a homogeneous solution is achieved[3].

  • Controlled Crystallization: Remove the heat source and allow the solution to cool to room temperature slowly over 24 hours. Do not agitate, as slow cooling promotes the growth of high-purity, colorless needle-like crystals[3].

  • Isolation: Filter the suspension under vacuum. Wash the crystal cake with 10 mL of ice-cold 67% Ethanol/Water. The crystals contain the less soluble diastereomeric salt, while the mother liquor is enriched in the opposite enantiomer.

  • Salt Cleavage: Suspend the crystals in 50 mL of Ethyl Acetate (EtOAc) and add 50 mL of 1M HCl. Stir vigorously for 30 minutes to break the salt. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate to yield the free enantiopure acid.

  • Self-Validation (IPC): Determine the ee% of the recovered acid via analytical chiral HPLC. If ee < 98%, perform a second recrystallization of the salt before cleavage.

Quantitative Data Summary

Table 1: Chromatographic Parameters for Purification Workflows

ParameterPhase 1: Achiral RP-HPLCPhase 2: Enantioselective HPLC (Method A)
Column C18 Prep (19 x 250 mm, 5 µm)(S,S)-Whelk-O 1 Prep (21.1 x 250 mm, 5 µm)
Mobile Phase A: Water (0.1% TFA), B: ACNHexane / 2-Propanol / Acetic Acid (90:10:0.1)
Elution Mode Linear Gradient (30-70% B, 25 min)Isocratic
Flow Rate 15.0 mL/min10.0 mL/min
Detection UV 254 nm, MS (ESI-)UV 254 nm, ECD
Target Purity >99% Chemical Purity>99% Enantiomeric Excess (ee)

Table 2: Comparison of Chiral Resolution Strategies

MetricMethod A: Enantioselective HPLCMethod B: Diastereomeric Salt Crystallization
Scalability Low to Medium (mg to g scale)High (g to kg scale)
Yield (Target Enantiomer) 40 - 45% (per pass)25 - 35% (after single crystallization)
Enantiomeric Excess (ee) >99% (Direct isolation)90 - 95% (Requires recrystallization for >99%)
Time to Completion Fast (Hours)Slow (Days, due to crystallization kinetics)
Solvent Consumption High (Hexane/IPA)Low (Ethanol/Water)

References

  • Stereochemical Characterization of Fluorinated 2-Arylpropionic Acids by Enantioselective HPLC Analysis and ECD Detection. ResearchGate.
  • Stereochemical characterization of fluorinated 2-(phenanthren-1-yl)propionic acids by enantioselective high performance liquid chromatography. Zenodo.
  • Nonsteroidal Anti-Inflammatory Drugs–1-Phenylethylamine Diastereomeric Salts: A Systematic Solid-State Investigation. Crystal Growth & Design, ACS Publications.

Sources

Application

Application Note: ¹H NMR Characterization of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Executive Summary & Scope 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a highly functionalized, chiral fluorinated building block frequently utilized in the development of novel pharmaceuticals and agrochemicals...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scope

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a highly functionalized, chiral fluorinated building block frequently utilized in the development of novel pharmaceuticals and agrochemicals. The introduction of a fluorine atom at the C2 stereocenter drastically alters the local electronic environment and conformational landscape of the propanoic acid backbone.

This application note provides a comprehensive, self-validating protocol for the ¹H Nuclear Magnetic Resonance (NMR) characterization of this molecule. By detailing the causality behind sample preparation, instrumental parameters, and heteronuclear spin-spin coupling networks, this guide ensures that researchers can achieve high-resolution spectral data and unambiguously verify the compound's structural integrity.

Structural & Mechanistic NMR Profiling

The ¹H NMR spectrum of 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid is defined by two distinct spin systems: the highly coupled aliphatic backbone and the asymmetric aromatic ring. Understanding the physical causality behind these signals is critical for accurate interpretation.

The Heteronuclear Fluorine Effect

Fluorine-19 ( 19 F) is a spin-½ nucleus with a high gyromagnetic ratio (approx. 94% that of 1 H). Because the aliphatic methyl group (C3) is directly adjacent to the C2-F bond, the methyl protons experience a strong through-bond Fermi contact interaction with the fluorine atom.

  • Mechanistic Result: This interaction produces a massive three-bond heteronuclear coupling constant ( 3JHF​≈22.0 Hz). The C3 methyl signal, which would normally be a singlet in a non-fluorinated analog, is split into a wide, highly characteristic doublet .

The Asymmetric Aryl Spin System

The 3-chloro-4-methyl substitution pattern on the phenyl ring creates an isolated proton (H2) and a pair of adjacent protons (H5, H6).

  • H5 (ortho to methyl): Appears as a doublet due to ortho-coupling with H6 ( 3JHH​≈8.0 Hz).

  • H2 (isolated): Appears as a fine doublet due to long-range meta-coupling with H6 ( 4JHH​≈1.8 Hz).

  • H6: Appears as a doublet of doublets (dd), sharing couplings with both H5 and H2.

Standardized Sample Preparation Protocol

To resolve fine meta-couplings ( 4JHH​ ) and prevent viscosity-induced line broadening, sample preparation must be strictly controlled following established institutional standards .

Step-by-Step Methodology:

  • Solvent Selection: Utilize high-purity Deuterated Chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. CDCl 3​ is selected because it lacks exchangeable protons that could obscure the carboxylic acid (COOH) signal.

  • Precision Weighing: Accurately weigh 10 to 15 mg of the analyte.

    • Causality: Exceeding 20 mg increases solution viscosity, which shortens the transverse relaxation time ( T2​ ) and broadens the spectral lines, effectively erasing the 1.8 Hz meta-coupling resolution .

  • Dissolution & Filtration: Dissolve the compound in exactly 0.6 mL of CDCl 3​ . Vortex for 30 seconds. If any particulate matter remains, filter the solution through a tightly packed glass wool plug in a Pasteur pipette. Particulates distort the local magnetic field ( B0​ ), making optimal shimming impossible.

  • Tube Transfer: Transfer the homogeneous solution to a high-quality, 5 mm NMR tube (rated for 400 MHz). Ensure the solvent column height is precisely 4.0–5.0 cm .

Instrumental Acquisition & Self-Validating Workflow

Acquire the data using a 400 MHz or 500 MHz NMR spectrometer equipped with a multinuclear probe.

  • Locking and Shimming: Lock onto the deuterium frequency of CDCl 3​ . Perform gradient shimming (Z1–Z5) until the residual CHCl 3​ solvent peak (7.26 ppm) has a line width at half-height of 1.0 Hz.

  • Acquisition Parameters:

    • Pulse Sequence: Standard 1D proton sequence (e.g., zg30).

    • Scans (ns): 16 to 32.

    • Relaxation Delay (D1): 2.0 seconds. Causality: A sufficient D1 ensures complete longitudinal relaxation ( T1​ ) of the methyl and carboxylic protons, allowing for accurate quantitative integration.

    • Spectral Width: 15 ppm (to ensure the highly deshielded COOH proton is captured).

  • Self-Validation Step (Crucial): To unequivocally prove that the 22.0 Hz splitting of the aliphatic methyl group is caused by fluorine (and not a structural isomer), acquire a 19 F-decoupled ¹H NMR spectrum ( 1 H{ 19 F}).

    • Validation: Upon decoupling, the wide doublet at 1.80 ppm will immediately collapse into a sharp, integrated singlet, confirming the 3JHF​ heteronuclear origin.

Quantitative Data Summary

The following table summarizes the expected quantitative ¹H NMR profile for 2-(3-chloro-4-methylphenyl)-2-fluoropropanoic acid in CDCl 3​ at 298 K.

Proton EnvironmentChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constants ( J , Hz)
Carboxylic Acid (COOH) 10.50 – 11.50*Broad Singlet (br s)1HN/A (Rapid exchange)
Aryl H2 7.45Doublet (d)1H 4JHH​=1.8
Aryl H6 7.28Doublet of doublets (dd)1H 3JHH​=8.0 , 4JHH​=1.8
Aryl H5 7.25Doublet (d)1H 3JHH​=8.0
Aryl CH 3​ (C4) 2.38Singlet (s)3HN/A
Aliphatic CH 3​ (C3) 1.80Doublet (d)3H 3JHF​=22.0

*Note: The chemical shift of the COOH proton is highly sensitive to sample concentration, trace moisture, and temperature due to variable hydrogen bonding dynamics.

Spin-Spin Coupling Network Visualization

The logical relationship between the nuclei and their corresponding scalar couplings is mapped below. This network dictates the multiplicity observed in the final spectrum.

G F 19F Nucleus (C2) CH3_aliph Aliphatic CH3 (C3) δ 1.80 ppm CH3_aliph->F ³J_HF ≈ 22.0 Hz (Heteronuclear) H2 Aryl H2 δ 7.45 ppm H6 Aryl H6 δ 7.28 ppm H2->H6 ⁴J_HH ≈ 1.8 Hz (Meta) H5 Aryl H5 δ 7.25 ppm H5->H6 ³J_HH ≈ 8.0 Hz (Ortho) CH3_aryl Aryl CH3 (C4) δ 2.38 ppm CH3_aryl->H5 ⁴J_HH ≈ 0.5 Hz (Weak/Unresolved)

Fig 1: Spin-spin coupling network defining the 1H NMR signature of the target molecule.

References

  • Aguilar, J. A., et al. "An Overview of Fluorine NMR and Pure Shift Techniques." ResearchGate. URL: [Link]

  • Faculty of Mathematical & Physical Sciences. "Sample Preparation for NMR Spectroscopy." University College London (UCL). URL: [Link]

  • Department of Chemistry. "NMR Sample Preparation Guide." Western University. URL:[Link]

  • Chemistry Laboratory Techniques. "FT-NMR Sample Preparation Guide." MIT OpenCourseWare. URL:[Link]

Method

Application Note: Comprehensive 13C NMR Analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

An Application Note for the Structural Elucidation of a Novel Phenylpropanoic Acid Derivative Abstract This document provides a detailed guide for the structural analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the Structural Elucidation of a Novel Phenylpropanoic Acid Derivative

Abstract This document provides a detailed guide for the structural analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid using Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy. As a compound of interest for pharmaceutical and materials science research, its unambiguous structural confirmation is critical. This guide covers the theoretical principles, predicted chemical shifts with detailed justifications, a robust experimental protocol for data acquisition, and advanced spectral interpretation techniques, including Distortionless Enhancement by Polarization Transfer (DEPT).

Introduction: The Molecular Challenge

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a chiral molecule featuring a complex substitution pattern on its aromatic ring and a stereocenter directly bonded to a fluorine atom. The presence of multiple electron-withdrawing and donating groups, coupled with the steric and electronic effects of fluorine, makes its ¹³C NMR spectrum information-rich and a compelling subject for detailed analysis. ¹³C NMR spectroscopy serves as a definitive tool, providing direct insight into the carbon skeleton of the molecule. The wide chemical shift dispersion (typically 0-220 ppm) allows for the resolution of individual carbon environments, which is essential for verifying the compound's identity and purity.[1][2]

Foundational Principles: Why ¹³C NMR?

Unlike ¹H NMR, ¹³C NMR spectroscopy directly probes the carbon framework of a molecule. The ¹³C isotope, while having a low natural abundance of only 1.1%, possesses a nuclear spin (I = ½) that makes it NMR-active.[1][3][4] Modern NMR spectrometers utilize Fourier Transform (FT) techniques to overcome the low sensitivity.

Spectra are typically acquired with broadband proton decoupling, which collapses proton-carbon splitting, resulting in a simplified spectrum where each chemically non-equivalent carbon atom appears as a single peak.[1][3] The chemical shift (δ) of each carbon is highly sensitive to its local electronic environment. Electronegative substituents, such as chlorine, fluorine, and oxygen, deshield the carbon nucleus, causing its signal to appear at a higher chemical shift (downfield).[1]

Structural Analysis and Predicted ¹³C NMR Chemical Shifts

The structure of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid contains 10 chemically non-equivalent carbon atoms. The predicted chemical shifts are summarized in Table 1, with detailed justifications following.

Caption: Workflow for ¹³C NMR analysis and structural confirmation.

Conclusion

The ¹³C NMR analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, when conducted with the protocols detailed herein, provides an unambiguous and comprehensive characterization of its carbon framework. The combination of a standard proton-decoupled experiment with DEPT sequences allows for the confident assignment of all 10 unique carbon signals. Particular attention to the chemical shift and coupling constant of the fluorine-bearing carbon (C2) serves as a key diagnostic marker for successful synthesis and structural integrity. This application note establishes a reliable analytical standard for this compound and similar complex fluorinated molecules.

References

  • DEPT ¹³C NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts. [Link]

  • Carbon-13 nuclear magnetic resonance. Wikipedia. [Link]

  • Development of a ¹³C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms. (2017, April 11). The Journal of Organic Chemistry. [Link]

  • Chemical shift prediction in ¹³C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). (2024, December 9). Mestrelab Research. [Link]

  • DEPT: A tool for ¹³C peak assignments. (2015, November 19). Nanalysis. [Link]

  • CASPRE - ¹³C NMR Predictor. Mestrelab Research. [Link]

  • Carbon-13 NMR Spectroscopy: Principles and Applications. Studylib. [Link]

  • ¹³C NMR Spectroscopy. University of Regensburg. [Link]

  • Precisely predicting the ¹H and ¹³C NMR chemical shifts in new types of nerve agents and building spectra database. (2022, November 24). Scientific Reports. [Link]

  • ¹³C nuclear magnetic resonance spectroscopy. Determination of carbon-fluorine couplings. CaltechAUTHORS. [Link]

  • NMR Sample Preparation. University of Oxford. [Link]

  • DEPT ¹³C NMR Spectroscopy. (2023, September 20). OpenStax. [Link]

  • Primer on ¹³C NMR Spectroscopy. OpenOChem Learn. [Link]

  • Sample preparation. University of Ottawa. [Link]

  • Sample Preparation and Positioning. University of California, Riverside. [Link]

  • NMR sample preparation. University of Geneva. [Link]

  • C-13 NMR Spectroscopy. SlideShare. [Link]

  • Sample Preparation. University College London. [Link]

  • Synthesis and solid state (¹³)c and (¹⁹)f NMR characterization of aliphatic and aromatic carboxylic Acid fluoride polymers. PubMed. [Link]

  • ¹³C NMR SPECTROSCOPY. eGyanKosh. [Link]

  • CHARACTERIZATION OF SIX BOND CARBON-FLUORINE COUPLING IN 4-FLUOROCHALCONES. (2023, October 21). Journal of Undergraduate Chemistry Research. [Link]

  • Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. [Link]

  • How do I know if my unknown contains a fluorine atom(s)? … Part 2. (2008, April 24). ACD/Labs. [Link]

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Application

Advanced Mass Spectrometry Application Note: Profiling 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid

Molecular Rationale & Ionization Strategy The compound 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (C₁₀H₁₀ClFO₂) is a highly substituted halogenated carboxylic acid. In drug development and metabolic profiling, ac...

Author: BenchChem Technical Support Team. Date: March 2026

Molecular Rationale & Ionization Strategy

The compound 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (C₁₀H₁₀ClFO₂) is a highly substituted halogenated carboxylic acid. In drug development and metabolic profiling, accurately quantifying such molecules requires exploiting their distinct physicochemical properties.

As a Senior Application Scientist, the first critical decision in method development is the selection of the ionization mode and mobile phase chemistry. Carboxylic acids possess a low pKa (typically ~4.0), making them ideal candidates for Electrospray Ionization in Negative Mode (ESI-) [1]. However, a common pitfall in LC-MS/MS development is the use of strong acidic modifiers (like 0.1% Formic Acid) to improve chromatographic peak shape, which inadvertently suppresses the ionization of weak acids by shifting the equilibrium toward the neutral, un-ionized state[2].

To establish a highly sensitive and self-validating method, we utilize a buffered aqueous mobile phase (Ammonium Acetate, pH ~6.8) . This ensures the analyte remains in its deprotonated carboxylate form [M−H]− prior to entering the Heated Electrospray Ionization (HESI) source, maximizing the ion yield[3]. Furthermore, the presence of a chlorine atom provides a built-in isotopic signature (³⁵Cl and ³⁷Cl in a ~3:1 ratio), which we will leverage as a strict internal quality control against matrix interferences.

Analytical Workflow Architecture

The following workflow illustrates the logical progression from complex biological matrices to high-confidence isotopic validation.

Workflow A 1. Sample Prep (Protein Crash) B 2. UPLC Separation A->B C 3. HESI-Negative Ionization B->C D 4. Triple Quad MRM C->D E 5. Isotopic Validation D->E

Fig 1: End-to-end LC-MS/MS analytical workflow for halogenated carboxylic acids.

Experimental Protocol: LC-MS/MS Execution

This protocol is designed as a self-validating system . By strictly controlling the solvent environment and monitoring parallel isotopic transitions, the method inherently flags false positives.

Sample Preparation (Protein Precipitation)

Causality: Acetonitrile is chosen over methanol for protein precipitation because it yields a denser protein pellet and provides better recovery for fluorinated/chlorinated aromatics.

  • Aliquoting: Transfer 50 µL of plasma/serum into a 1.5 mL low-bind microcentrifuge tube.

  • Spiking: Add 10 µL of Internal Standard (e.g., Flurbiprofen-d₃ at 100 ng/mL).

  • Precipitation: Add 150 µL of ice-cold Acetonitrile (LC-MS grade). Vortex vigorously for 2 minutes.

  • Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C to pellet the denatured proteins.

  • Dilution (Critical Step): Transfer 100 µL of the supernatant to an autosampler vial and mix with 300 µL of Mobile Phase A. Why? injecting high organic extracts directly into a reversed-phase system causes severe peak broadening for early-eluting polar compounds.

Liquid Chromatography Parameters

Column: C18 Sub-2 µm (e.g., 2.1 × 50 mm, 1.7 µm) to resolve potential isobaric positional isomers of the chloro-methylphenyl ring[4].

Table 1: UPLC Gradient Conditions

Time (min)Flow Rate (mL/min)% Mobile Phase A (Water + 5mM NH₄OAc)% Mobile Phase B (Acetonitrile)
0.000.4095.05.0
0.500.4095.05.0
3.000.4010.090.0
4.000.4010.090.0
4.100.4095.05.0
5.500.4095.05.0
Mass Spectrometry (HESI-MRM) Parameters

Source Optimization: HESI temperature is set to 350°C to ensure complete desolvation of the highly aqueous initial mobile phase[3].

Table 2: Multiple Reaction Monitoring (MRM) Quantitative Data

Analyte IsotopePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Function / Identity
Target (³⁵Cl)215.0171.014Quantifier ( [M−H−CO2​]− )
Target (³⁵Cl)215.0151.026Qualifier 1 ( [M−H−CO2​−HF]− )
Target (³⁷Cl)217.0173.014Isotope Validator ( [M−H−CO2​]− )
Target (³⁷Cl)217.0153.026Qualifier 2 ( [M−H−CO2​−HF]− )

Mechanistic Fragmentation & Self-Validating Isotopic Analysis

Understanding the gas-phase chemistry of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is essential for defending your MRM choices.

Upon collision-induced dissociation (CID), the [M−H]− precursor undergoes specific neutral losses. The most thermodynamically favorable route is the loss of carbon dioxide (-44 Da), a universal hallmark of deprotonated carboxylic acids[2].

Crucially, the presence of the alpha-fluorine atom introduces a secondary fragmentation pathway: the elimination of hydrogen fluoride (HF, -20 Da)[4]. Because the alpha-carbon (C2) is fully substituted and lacks a proton, the hydrogen required for HF elimination must be abstracted from the adjacent C3 methyl group. This gas-phase E1cB-like elimination forms a highly stable, conjugated substituted styrene-like anion.

Fragmentation M [M-H]⁻ Precursor m/z 215 (³⁵Cl) / 217 (³⁷Cl) M_CO2 [M-H - CO₂]⁻ m/z 171 / 173 M->M_CO2 Loss of CO₂ (-44 Da) M_HF [M-H - HF]⁻ m/z 195 / 197 M->M_HF Loss of HF (-20 Da) M_CO2_HF [M-H - CO₂ - HF]⁻ m/z 151 / 153 M_CO2->M_CO2_HF Loss of HF (-20 Da) M_HF->M_CO2_HF Loss of CO₂ (-44 Da)

Fig 2: CID fragmentation pathways showing parallel neutral losses of CO₂ and HF.
The Self-Validating Isotopic Check

To guarantee trustworthiness, the protocol mandates the integration of both the ³⁵Cl (m/z 215.0) and ³⁷Cl (m/z 217.0) channels.

  • The Rule of Causality: In nature, ³⁵Cl and ³⁷Cl exist in a strict ~3.13:1 ratio.

  • Validation Metric: If the chromatographic peak for the 217.0 → 173.0 transition does not perfectly co-elute with the 215.0 → 171.0 transition, or if the peak area ratio deviates by more than ±15% from the theoretical 33% relative abundance, the system automatically flags the result as a matrix interference. This transforms a standard LC-MS assay into an internally self-validating analytical system.

References

  • Relative Quantification of Carboxylic Acid Metabolites by Liquid-Chromatography Mass-Spectrometry Using Isotopic Variants of Cholamine. National Institutes of Health (PMC).[Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI.[Link]

  • A Computational Drug Metabolite Detection Using the Stable Isotopic Mass-Shift Filtering with High Resolution Mass Spectrometry in Pioglitazone and Flurbiprofen. MDPI.[Link]

Sources

Method

HPLC method for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid analysis

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid Authored by: Senior Application Scientist, Gemini Laboratories Abstrac...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This comprehensive guide details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. Designed for researchers, analytical scientists, and drug development professionals, this document provides a step-by-step protocol for a stability-indicating reversed-phase HPLC-UV method. The narrative explains the scientific rationale behind the selection of chromatographic parameters, ensuring both technical accuracy and practical, field-proven insights. The protocol is structured to be self-validating, incorporating system suitability criteria and a framework for method validation aligned with international regulatory standards.

Introduction and Analytical Objective

2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid is a halogenated aromatic carboxylic acid. Structurally, it belongs to the 2-arylpropionic acid class, commonly known as "profens," which includes many non-steroidal anti-inflammatory drugs (NSAIDs)[1]. Like many profens, this molecule possesses a stereogenic center at the alpha-carbon, meaning it can exist as two enantiomers[1][2]. While the biological activity of each enantiomer may differ significantly, the primary objective of this application note is to establish a reliable achiral HPLC method for determining the purity and concentration of the compound as a single analyte.

The developed method is crucial for quality control in manufacturing, stability testing, and various research applications. It is designed to be stability-indicating, meaning it can resolve the parent analyte from potential degradation products that may form under stress conditions[3][4].

Method Development Strategy: A Rationale-Driven Approach

The development of a robust HPLC method is a systematic process. The choices made at each step are grounded in the physicochemical properties of the analyte and the fundamental principles of chromatography.

Analyte Characterization
  • Acidity: As a carboxylic acid, the analyte's ionization state is pH-dependent. To achieve consistent retention and sharp, symmetrical peaks in reversed-phase chromatography, it is essential to suppress the ionization of the carboxyl group. This is accomplished by maintaining the mobile phase pH at least 1-2 units below the analyte's pKa[5]. The typical pKa for a propanoic acid is around 4.8; therefore, a mobile phase pH of ≤ 3.5 is targeted.

  • Polarity and Structure: The molecule has a non-polar aromatic region and a polar carboxylic acid group. This amphiphilic nature makes it an ideal candidate for reversed-phase HPLC, where a non-polar stationary phase is paired with a polar mobile phase[6].

  • UV Absorbance: The substituted phenyl ring acts as a chromophore, allowing for sensitive detection using a UV-Vis detector.

Selection of Chromatographic Conditions
  • Mode of Chromatography: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) was selected for its versatility, reproducibility, and suitability for separating moderately polar to non-polar compounds.

  • Stationary Phase: A C18 (octadecylsilane) column is the universally accepted starting point for RP-HPLC method development due to its wide applicability and robust nature[7]. It provides sufficient hydrophobicity to retain the analyte effectively.

  • Mobile Phase:

    • Aqueous Component: An acidic buffer is required to control the pH. A solution of 0.1% formic acid or phosphoric acid in water is effective. For this method, 0.1% phosphoric acid is chosen for its buffering capacity and UV transparency.

    • Organic Modifier: Acetonitrile is selected over methanol due to its lower viscosity (resulting in lower backpressure) and superior UV transparency at lower wavelengths[8].

    • Elution Mode: A gradient elution program is employed. This approach is ideal for screening for unknown impurities and provides sharper peaks for late-eluting compounds compared to isocratic elution. It ensures that both polar and non-polar degradation products can be effectively separated from the main analyte peak within a reasonable runtime.

The logical flow of this method development strategy is visualized in the diagram below.

MethodDevelopment Analyte Analyte: 2-(3-Chloro-4-methylphenyl) -2-fluoropropanoic acid Properties Physicochemical Properties - Acidic (Carboxylic Acid) - Aromatic (UV Active) - Chiral Center - Moderately Non-polar Analyte->Properties Mode Select Mode: Reversed-Phase HPLC Properties->Mode Based on polarity Mobile Select Mobile Phase Properties->Mobile Based on acidity Detector Select Detector: UV-Vis (DAD/PDA) Properties->Detector Based on chromophore Stationary Select Stationary Phase: C18 Column Mode->Stationary Result Optimized HPLC Method Protocol Stationary->Result Aqueous Aqueous (A): 0.1% Phosphoric Acid in Water (pH ~2.5 to suppress ionization) Mobile->Aqueous Organic Organic (B): Acetonitrile (Good UV transparency, low viscosity) Mobile->Organic Elution Elution: Gradient (Resolves wide range of polarities) Mobile->Elution Wavelength Wavelength: ~225 nm (Maximize analyte response) Detector->Wavelength Aqueous->Result Organic->Result Elution->Result Wavelength->Result

Caption: Logic diagram for HPLC method development.

Detailed Experimental Protocol

Equipment and Materials
  • HPLC system with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or Photodiode Array (PDA) detector.

  • Chromatography Data System (CDS) software (e.g., Empower™, Chromeleon™).

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Volumetric flasks, pipettes, and autosampler vials.

  • Syringe filters (0.45 µm, PTFE or nylon).

  • Reference Standard: 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (≥99.5% purity).

  • HPLC-grade acetonitrile, water, and phosphoric acid (~85%).

Chromatographic Conditions
ParameterCondition
Column C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A 0.1% (v/v) Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient Program See Table 2 below
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection UV at 225 nm
Run Time 25 minutes

Table 1: Optimized HPLC Conditions

Time (min)% Mobile Phase A% Mobile Phase B
0.07030
15.01090
20.01090
20.17030
25.07030

Table 2: Gradient Elution Program

Preparation of Solutions
  • Mobile Phase A (0.1% H₃PO₄ in Water): Carefully add 1.0 mL of concentrated phosphoric acid to 900 mL of HPLC-grade water in a 1 L flask. Dilute to the mark with water and mix well.

  • Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

  • Sample Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Filter an aliquot through a 0.45 µm syringe filter into an HPLC vial before analysis.

System Suitability Testing (SST)

Before initiating any sample analysis, the performance of the chromatographic system must be verified. This is achieved by performing a System Suitability Test (SST). The criteria ensure that the system is operating correctly and can produce reliable results[9][10].

Procedure: Inject the Working Standard Solution (0.1 mg/mL) five times consecutively.

ParameterAcceptance CriterionRationale
Tailing Factor (T) ≤ 2.0Ensures peak symmetry, which is critical for accurate integration.[10]
Theoretical Plates (N) ≥ 2000Measures column efficiency and indicates good separation power.[11]
Precision (RSD) ≤ 2.0% for peak area and retention time of 5 replicatesDemonstrates the reproducibility of the autosampler and pumping system.[10]

Table 3: System Suitability Acceptance Criteria

Method Validation Framework

To ensure the method is fit for its intended purpose, it must be validated according to guidelines such as those from the International Council for Harmonisation (ICH)[12]. The following parameters should be assessed.

  • Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities or degradants. This is demonstrated through forced degradation studies.

  • Linearity: A series of at least five concentrations are prepared from the stock solution, and their responses are plotted against concentration. The correlation coefficient (r²) should be ≥ 0.999.

  • Range: The interval between the upper and lower concentration levels of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: Determined by analyzing a sample with a known concentration (e.g., a spiked placebo) and comparing the measured value to the true value. Recovery should typically be within 98.0% to 102.0%.

  • Precision:

    • Repeatability: The precision of the method under the same operating conditions over a short interval. Assessed by analyzing six replicate samples at 100% of the test concentration. The RSD should be ≤ 2.0%.

    • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential to establish the stability-indicating nature of the method[3][13]. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that any resulting degradation products can be separated from the parent peak[3].

Procedure: Prepare sample solutions (approx. 0.1 mg/mL) and subject them to the following conditions. Analyze the stressed samples alongside an unstressed control sample.

  • Acid Hydrolysis: Add 1 mL of 1 N HCl. Heat at 60 °C for 4 hours. Neutralize with 1 N NaOH before analysis.

  • Base Hydrolysis: Add 1 mL of 1 N NaOH. Keep at room temperature for 2 hours. Neutralize with 1 N HCl before analysis.

  • Oxidative Degradation: Add 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours.

  • Thermal Degradation: Store the solid sample in an oven at 105 °C for 24 hours. Prepare the sample solution for analysis.

  • Photolytic Degradation: Expose the sample solution to UV light (254 nm) and visible light for a period compliant with ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours)[12][14].

The workflow for sample analysis, from preparation to final data review, is depicted below.

AnalysisWorkflow cluster_prep 1. Preparation cluster_hplc 2. HPLC Analysis cluster_data 3. Data Processing & Review MobilePhase Prepare Mobile Phases (A and B) Equilibrate Equilibrate System with Initial Conditions MobilePhase->Equilibrate Standard Prepare Standard Solution (0.1 mg/mL) SST Perform System Suitability Test (SST) (5 injections of Standard) Standard->SST Sample Prepare Sample Solution (0.1 mg/mL) Sequence Run Analytical Sequence (Blank, Standard, Samples) Sample->Sequence Equilibrate->SST SST->Sequence CheckSST Verify SST Results (Tailing, Plates, RSD %) Sequence->CheckSST Process Integrate Chromatograms & Calculate Results CheckSST->Process SST Passes Review Review Data & Generate Report Process->Review

Caption: General workflow for HPLC sample analysis.

Note on Chiral Separation

This application note describes an achiral method. However, since the analyte possesses a chiral center, separating the enantiomers may be critical for pharmaceutical development. The enantiomers of profen drugs often exhibit different pharmacological and toxicological profiles[1]. Direct separation of enantiomers can typically be achieved using specialized Chiral Stationary Phases (CSPs), such as those based on polysaccharide derivatives (cellulose or amylose)[15][16]. Developing a chiral separation would be a subsequent step, requiring screening of various CSPs and mobile phase systems (normal-phase, reversed-phase, or polar organic)[17].

Conclusion

The HPLC method detailed in this document provides a robust, reproducible, and stability-indicating protocol for the quantitative analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. The rationale-driven approach to method development ensures that the final conditions are scientifically sound. By incorporating system suitability tests and adhering to a validation framework, this method is suitable for use in regulated quality control and research environments.

References

  • System suitability Requirements for a USP HPLC Method - HPLC Primer. (2025). Vertex AI Search.
  • Supramolecular chiro-biomedical assays and enantioselective HPLC analyses for evaluation of profens as non-steroidal anti-inflammatory drugs, potential anticancer agents and common xenobiotics. (2008). PubMed.
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026).
  • METHOD DEVELOPMENT ON HPLC.
  • System suitability Requirements for a USP HPLC Method. (2025). MTC USA.
  • System Suitability in HPLC Analysis.Pharmaguideline.
  • Influence of mobile phase composition on the preparative separation of profens by chiral liquid chrom
  • HPLC System Suitability Testing Guide.Scribd.
  • A practical guide to forced degradation and stability studies for drug substances.Onyx Scientific.
  • Forced Degradation to Develop Stability-indicating Methods. (2012). Pharmaceutical Outsourcing.
  • Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI.
  • HPLC Autosampler Performance I: Challenging USP Methods on the Alliance™ iS HPLC System.
  • Simultaneous Achiral/Chiral HPLC Separation of Ketoprofen, Ibuprofen, Flurbiprofen, and Naproxen. (2021).
  • Developing HPLC Methods.Sigma-Aldrich.
  • Basics of chiral HPLC.Sigma-Aldrich.
  • Forced Degrad
  • Forced Degrad
  • Practical HPLC method development screening.Element Lab Solutions.
  • A Three-Pronged Template Approach for Rapid HPLC Method Development. (2026).

Sources

Application

Cell-Based Assays for Novel Compound Screening: A Comprehensive Guide to High-Throughput and High-Content Methodologies

The Paradigm Shift in Early Drug Discovery Historically, the pharmaceutical industry relied heavily on biochemical assays utilizing purified recombinant proteins. While highly scalable, these target-directed approaches o...

Author: BenchChem Technical Support Team. Date: March 2026

The Paradigm Shift in Early Drug Discovery

Historically, the pharmaceutical industry relied heavily on biochemical assays utilizing purified recombinant proteins. While highly scalable, these target-directed approaches often fail to translate into in vivo efficacy because they isolate the target from its native physiological context.

The integration of Cell-Based High-Throughput Screening (HTS) bridges this translational gap. By evaluating novel compounds within a living cellular system, researchers can simultaneously assess target engagement, cell permeability, metabolic stability, and acute cytotoxicity [1]. Today, cell-based assays account for more than half of all primary screening campaigns, driving the evolution of Phenotypic Drug Discovery (PDD) [2].

Mechanistic Framework: Capturing Transient Signals

To quantify compound efficacy in a living system, assays must be engineered to translate complex, transient intracellular events into stable, measurable readouts. A classic example is the evaluation of G-Protein Coupled Receptors (GPCRs) using reporter gene assays.

When a novel agonist binds a Gs-coupled GPCR, it triggers the dissociation of the Gs-alpha subunit, which activates adenylyl cyclase (AC). This enzyme converts ATP into cyclic AMP (cAMP), a transient second messenger. Instead of attempting to measure cAMP directly—which degrades rapidly—researchers transfect cells with a Cyclic AMP Response Element (CRE) promoter linked to a luciferase reporter gene. This genetically engineered system amplifies the transient signal into a stable luminescent output.

GPCR_Pathway Ligand Novel Compound (Agonist) GPCR GPCR (Gs-coupled) Ligand->GPCR Binds AC Adenylyl Cyclase GPCR->AC Gs-alpha cAMP cAMP Accumulation AC->cAMP ATP conversion PKA PKA Activation cAMP->PKA Activates CREB Phospho-CREB PKA->CREB Phosphorylates Reporter Luciferase Expression (Luminescence) CREB->Reporter CRE Promoter

Figure 1: GPCR-cAMP-CREB signaling cascade utilized in luminescence-based reporter gene assays.

Statistical Validation: The Z'-Factor

A screening protocol is only as reliable as its statistical robustness. In cell-based HTS, signal-to-noise (S/N) ratios are insufficient because they fail to account for the inherent biological variability of living cells.

To create a self-validating system, assay quality is universally benchmarked using the Z'-factor , introduced by Zhang et al. (1999) [3]. The Z'-factor evaluates the "separation band" between the positive control (e.g., known agonist) and the negative control (e.g., vehicle/DMSO), factoring in both the dynamic range and the standard deviations ( σ ) of the controls.

Z'-Factor Interpretation:

  • Z′=1.0 : Theoretical perfection (unattainable in practice).

  • 0.5≤Z′<1.0 : Excellent assay; robust separation band suitable for HTS.

  • 0<Z′<0.5 : Marginal assay; requires optimization of cell density, compound concentration, or incubation time.

  • Z′<0 : Unusable assay; signal distributions overlap, making hit identification impossible.

Protocol 1: 384-Well Luminescence Reporter Assay

This protocol details a self-validating workflow for screening a compound library against a GPCR target using a luminescence readout.

Step 1: Cell Seeding and Plate Layout

  • Action: Seed engineered reporter cells at 1×104 cells/well in a 384-well white opaque microplate using an automated dispenser. Fill the outermost perimeter wells (Rows A and P, Columns 1 and 24) with sterile PBS.

  • Mechanistic Rationale: White plates maximize luminescent signal reflection and prevent well-to-well optical crosstalk. The PBS perimeter mitigates evaporation-induced edge effects, which can severely skew standard deviations and ruin the plate's Z'-factor.

  • Validation Layout: Designate Column 2 for Negative Controls (0.1% DMSO) and Column 23 for Positive Controls (Emax concentration of a reference agonist).

Step 2: Compound Addition

  • Action: Transfer 10 nL of test compounds from a source library to the assay plate using an acoustic liquid handler (e.g., Labcyte Echo). Incubate for 4 hours at 37°C, 5% CO2.

  • Mechanistic Rationale: Acoustic dispensing eliminates physical contact, preventing cross-contamination and minimizing volume transfer errors. A strict 0.1% final DMSO concentration is maintained globally to prevent vehicle-induced cytotoxicity while ensuring compound solubility.

Step 3: Lysis and Detection

  • Action: Add 10 µL of proprietary luciferase assay reagent (containing lysis buffer and luciferin substrate) to all wells. Shake for 2 minutes, incubate in the dark for 10 minutes, and read on a multimode microplate reader at an integration time of 0.5 seconds/well.

  • Mechanistic Rationale: The reagent simultaneously ruptures the cellular lipid bilayer and provides the luciferin substrate. ATP released from the living cells drives the enzymatic oxidation of luciferin, emitting photons at 560 nm.

High-Content Screening (HCS) & Phenotypic Profiling

While reporter assays measure a single defined pathway, Phenotypic Drug Discovery (PDD) utilizes High-Content Screening (HCS) to capture multi-parametric cellular responses[4]. By multiplexing fluorescent dyes and utilizing automated confocal microscopy, HCS extracts hundreds of morphological features (e.g., nuclear area, mitochondrial membrane potential, cytoskeletal integrity) to create a "phenotypic fingerprint" for each compound. This allows researchers to predict mechanisms of action (MOA) using artificial intelligence and machine learning (AI/ML) clustering [5].

HCS_Workflow Plate 384-Well Plate Treatment Stain Multiplex Staining Plate->Stain Image Automated Microscopy Stain->Image Extract Feature Extraction Image->Extract AI AI/ML Clustering Extract->AI Hit Hit & MOA Prediction AI->Hit

Protocol 2: Multiplexed High-Content Imaging (Phenotypic Screen)

Step 1: Matrix Coating & Compound Treatment

  • Action: Seed cells in a 384-well black-wall, clear-bottom cyclic olefin copolymer (COC) plate. Treat with compounds for 24-48 hours.

  • Mechanistic Rationale: Black walls prevent fluorescent crosstalk. The ultra-thin, optically clear COC bottom allows for high numerical aperture (NA) confocal imaging with minimal spherical aberration, critical for resolving subcellular structures.

Step 2: Fixation and Permeabilization

  • Action: Aspirate media, wash with PBS, and add 4% paraformaldehyde (PFA) for 15 minutes. Wash, then add 0.1% Triton X-100 for 10 minutes.

  • Mechanistic Rationale: PFA crosslinks proteins to preserve cellular architecture in its exact state at the time of compound efficacy. Triton X-100 creates pores in the lipid bilayer, allowing large molecular weight fluorophores to access intracellular targets.

Step 3: Multiplexed Staining

  • Action: Apply a cocktail of Hoechst 33342 (Nuclei), Alexa Fluor 488 Phalloidin (F-actin), and MitoTracker Deep Red (Mitochondria). Incubate for 30 minutes in the dark.

  • Mechanistic Rationale: Fluorophores are explicitly selected based on distinct excitation/emission spectra (e.g., 350nm, 488nm, 644nm) to prevent spectral bleed-through, ensuring that morphological feature extraction algorithms do not conflate nuclear data with cytoskeletal data.

Step 4: Automated Image Acquisition and Feature Extraction

  • Action: Image plates using an automated high-content confocal system. Use image analysis software to segment primary objects (nuclei) and secondary objects (cytoplasm).

  • Mechanistic Rationale: Algorithms quantify intensity, texture, and spatial distribution. If a novel compound induces a phenotype (e.g., actin depolymerization and nuclear condensation) identical to a known reference drug, AI clustering can predict its MOA prior to target deconvolution.

Quantitative Data Presentation

The following table summarizes the comparative metrics used to select the appropriate assay modality during a screening campaign.

Assay ModalityPrimary ReadoutThroughput (Wells/Day)Multiplexing CapacityTarget Z'-FactorCost per Well
Biochemical (Kinase) Absorbance / Fluorescence> 100,000Low (1-2 features) 0.7Low
Cell-Based Reporter Luminescence10,000 - 50,000Low (1-2 features) 0.5Medium
High-Content Screening Automated Confocal Imaging5,000 - 10,000High (100+ features) 0.4*High

*Note: Due to the inherent biological noise of multi-parametric morphological readouts, a slightly lower Z'-factor is often deemed acceptable in early-stage phenotypic screens compared to single-readout reporter assays.

References

  • An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular Biotechnology, 45(2), 180-186.[Link]

  • Zang, R., Li, D., Tang, I. C., Wang, J., & Yang, S. T. (2012). Cell-Based Assays in High-Throughput Screening for Drug Discovery. International Journal of Biotechnology for Wellness Industries, 1(1), 31-51.[Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73.[Link]

  • Kang, J., Hsu, C. H., Wu, Q., Liu, S., Coster, A. D., Posner, B. A., Altschuler, S. J., & Wu, L. F. (2016). Improving drug discovery with high-content phenotypic screens by systematic selection of reporter cell lines. Nature Biotechnology, 34(1), 70-77.[Link]

Method

Application Note: Biocatalytic Synthesis and Resolution of Fluorinated Propionic Acids

Introduction & Scientific Context Fluorinated propionic acids—ranging from complex non-steroidal anti-inflammatory drugs (NSAIDs) like flurbiprofen to simpler aliphatic chiral building blocks like 2-fluoropropionic acid—...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Context

Fluorinated propionic acids—ranging from complex non-steroidal anti-inflammatory drugs (NSAIDs) like flurbiprofen to simpler aliphatic chiral building blocks like 2-fluoropropionic acid—are highly prized in medicinal chemistry. The strategic insertion of a fluorine atom modulates a drug's lipophilicity, metabolic stability, and target binding affinity. However, traditional chemical syntheses of these compounds are notoriously difficult. They often require hazardous fluorinating agents, suffer from poor atom economy, and yield racemic mixtures that necessitate wasteful downstream chiral resolution.

Biocatalysis offers a highly selective, E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) validated alternative. By leveraging the exquisite stereocontrol of enzymes such as Arylmalonate Decarboxylase (AMDase) and Fluoroacetate Dehalogenase (FAcD), researchers can achieve >99% enantiomeric excess (ee) under mild, aqueous conditions. This application note details the mechanistic rationale and provides self-validating experimental protocols for the biocatalytic synthesis of these critical fluorinated APIs.

Core Mechanistic Pathways

The biocatalytic production of fluorinated propionic acids generally follows one of three distinct enzymatic pathways, depending on the substrate's structural complexity and the desired enantiomer.

BiocatalyticPathways cluster_0 Pathway A: Asymmetric Decarboxylation cluster_1 Pathway B: Kinetic Resolution (Dehalogenation) cluster_2 Pathway C: Chemo-Enzymatic Cascade Sub1 Fluorinated Arylmalonic Acid Enz1 AMDase (EC 4.1.1.76) Sub1->Enz1 Prod1 (R)-Flurbiprofen Enz1->Prod1 Sub2 Racemic 2-Fluoropropionic Acid Enz2 Engineered FAcD Sub2->Enz2 Prod2 (R)-2-Fluoropropionic Acid + Lactic Acid Enz2->Prod2 Sub3 Simple Alkene Precursor Enz3 Epoxidation & Lipase Cascade Sub3->Enz3 Prod3 (S)-Flurbiprofen Enz3->Prod3

Biocatalytic pathways for the synthesis and resolution of fluorinated propionic acids.

Pathway A: Asymmetric Decarboxylation

Arylmalonate decarboxylase (AMDase) catalyzes the enantioselective decarboxylation of α -aryl- α -methylmalonic acids. The enzyme selectively removes the pro-(R) carboxyl group to yield (R)-flurbiprofen. A known mechanistic bottleneck is that the product acts as a strong competitive inhibitor to AMDase ( Ki​=2.2 mM vs Km​=4.3 mM) 1. Therefore, the reaction must be engineered to continuously partition the product away from the biocatalyst.

Pathway B: Kinetic Resolution via Dehalogenation

Fluoroacetate dehalogenases (FAcD) natively cleave the highly stable C-F bond. By utilizing engineered variants (e.g., RPA1163 mutants), the active site pocket is sterically constrained to exclusively bind the (S)-enantiomer of racemic 2-fluoropropionic acid 2. The enzyme hydrolyzes the (S)-C-F bond to yield easily separable lactic acid, leaving the desired (R)-2-fluoropropionic acid completely intact.

Experimental Protocols

Protocol 1: Synthesis of (R)-Flurbiprofen using AMDase

This protocol utilizes a biphasic system to create a self-validating feedback loop: the physical separation of the product ensures the enzyme remains active, validating the kinetic theory of competitive inhibition.

Reagents:

  • Substrate: α -Methyl- α -(2-fluoro-4-biphenylyl)malonic acid (10 mM)

  • Enzyme: AMDase (EC 4.1.1.76) (0.25 U/mL)

  • Buffer: 100 mM Tris-HCl, pH 8.0

  • Organic Phase: Diisopropyl ether

Step-by-Step Workflow:

  • Substrate Preparation: Dissolve the fluorinated malonic acid substrate in the Tris-HCl buffer to a final concentration of 10 mM. Expert Insight: Exceeding 10 mM in a purely aqueous system will lead to rapid product inhibition and stalled conversion.

  • Enzyme Addition: Add 0.25 U/mL of purified AMDase to the reaction mixture.

  • Biphasic Partitioning (Causality Step): Immediately overlay the aqueous layer with an equal volume of diisopropyl ether (1:1 v/v). Because flurbiprofen is significantly more hydrophobic than the malonic acid precursor, it selectively migrates into the organic phase as it forms, preventing it from occupying the AMDase active site.

  • Incubation: Incubate at 30°C with vigorous orbital shaking (250 rpm) for 1–2 hours to maximize the interfacial surface area.

  • Reaction Validation: Monitor the aqueous phase via HPLC (Chiralcel OD-H column). The reaction is validated as complete when the malonic acid peak is entirely depleted from the aqueous layer.

  • Extraction: Separate the organic layer. Acidify the remaining aqueous layer to pH 2.0 using 1M HCl, extract with additional ethyl acetate, combine the organic layers, dry over anhydrous Na2​SO4​ , and evaporate to yield (R)-flurbiprofen.

Protocol 2: Kinetic Resolution of (R)-2-Fluoropropionic Acid via FAcD

This protocol employs pH-stat titration as a self-validating metric. The exact stoichiometric release of acidic byproducts acts as a real-time monitor of enantiomeric resolution.

Reagents:

  • Substrate: Racemic 2-fluoropropionic acid (20 mM)

  • Enzyme: Engineered FAcD (e.g., RPA1163 mutant, 1 mg/mL)

  • Buffer: 50 mM Phosphate buffer, initial pH 7.2

  • Titrant: 0.1 M NaOH

Step-by-Step Workflow:

  • Reaction Assembly: Suspend 20 mM of racemic 2-fluoropropionic acid in the phosphate buffer. Adjust the pH back to 7.2 using dilute NaOH.

  • Biocatalyst Introduction: Add 1 mg/mL of the engineered FAcD.

  • Incubation & pH Stat (Causality Step): Incubate at 30°C. The highly selective defluorination of the (S)-enantiomer releases free fluoride ions and lactic acid. This generation of acid rapidly drops the pH. Use an automated pH-stat titrator loaded with 0.1 M NaOH to maintain the pH at exactly 7.2.

  • Self-Validation & Termination: The volume of NaOH consumed serves as a real-time metric of reaction progress. Stop the reaction when exactly 0.5 equivalents of NaOH have been consumed. This mathematically validates that exactly 50% of the racemic mixture (the entire (S)-pool) has been consumed, representing a perfect kinetic resolution.

  • Downstream Processing: Pass the mixture through an anion-exchange resin. Elute with a gradient of NaCl to separate the unreacted (R)-2-fluoropropionic acid from the lactic acid byproduct and free fluoride.

Quantitative Data Presentation

The following table summarizes the expected quantitative outcomes of the biocatalytic pathways discussed, demonstrating the high efficiency and stereocontrol achievable compared to traditional chemical synthesis.

Biocatalytic MethodTarget MoleculeEnzyme SystemSubstrate Conc.Yield (%)Enantiomeric Excess (ee %)Reaction Time
Asymmetric Decarboxylation (R)-FlurbiprofenAMDase10 mM90 - 92%> 95%1 - 2 h
Chemo-enzymatic Cascade (S)-FlurbiprofenLipase / AMDase Cascade50 mM28% (Overall)97%24 h
Kinetic Resolution (R)-2-Fluoropropionic AcidFAcD (Engineered)20 mM48% (max 50%)> 99.3%4 - 6 h

Table 1: Comparison of biocatalytic metrics for the synthesis and resolution of fluorinated propionic acids. Data synthesized from validated literature protocols 1, 2, 3.

References

  • Terao, Y., Ijima, Y., Kakidani, H., & Ohta, H. (2003). Enzymatic Synthesis of (R)-Flurbiprofen. Bulletin of the Chemical Society of Japan.[Link]

  • Semirational Design of Fluoroacetate Dehalogenase RPA1163 for Kinetic Resolution of α -Fluorocarboxylic Acids on a Gram Scale. ResearchGate.[Link]

  • Preparation of optically pure flurbiprofen via an integrated chemo-enzymatic synthesis pathway. ResearchGate.[Link]

Sources

Application

Comprehensive In Vitro Profiling Protocols for New Chemical Entities (NCEs): Cytotoxicity, Permeability, and Metabolic Stability

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Protocol Guide Introduction: The Critical Role of Early In Vitro Profiling Early-stage in...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Protocol Guide

Introduction: The Critical Role of Early In Vitro Profiling

Early-stage in vitro profiling of New Chemical Entities (NCEs) is a cornerstone of modern drug discovery. The primary objective is to triage compounds based on their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) profiles before advancing to costly in vivo pharmacokinetic (PK) and safety studies. According to the[1], robust in vitro experimental approaches are critical for evaluating metabolizing enzyme- and transporter-based drug interaction potential, allowing sponsors to accurately extrapolate in vitro data to clinical outcomes.

As a Senior Application Scientist, I have structured this guide to move beyond mere step-by-step instructions. Below, we detail three foundational in vitro assays—Cytotoxicity, Intestinal Permeability, and Metabolic Stability—focusing on the mechanistic causality behind assay conditions and establishing self-validating control frameworks to ensure data integrity.

NCE_Workflow Start NCE Library Synthesis Cyto Cytotoxicity Screening (CellTiter-Glo / ATP) Start->Cyto Perm Permeability Assay (Caco-2 / Transwell) Cyto->Perm IC50 > 10 µM Fail Compound Attrition (Toxicity/Poor ADME) Cyto->Fail IC50 < 1 µM Metab Metabolic Stability (HLM / CYP450) Perm->Metab Papp > 10x10^-6 cm/s Perm->Fail Poor Absorption Lead Lead Optimization & In Vivo Studies Metab->Lead Low CL_int Metab->Fail High Clearance

Logical workflow for NCE triage: Cytotoxicity, Permeability, and Metabolic Stability.

Protocol 1: High-Throughput Cytotoxicity Screening (ATP-Quantification)

Causality & Rationale

Evaluating basal cytotoxicity is the first gate in NCE screening. Rather than relying on membrane integrity (e.g., LDH release) or metabolic reduction (e.g., MTT), quantifying intracellular Adenosine Triphosphate (ATP) provides the most rapid and sensitive indicator of metabolically active cells. As detailed in the [2], the assay utilizes a proprietary thermostable luciferase (Ultra-Glo™). This engineered enzyme generates a "glow-type" luminescent signal with a half-life exceeding five hours, eliminating the need for automated reagent injectors and minimizing pipetting errors during high-throughput batch processing[3].

System Validation & Controls

A self-validating cytotoxicity assay must isolate the NCE's effect from assay artifacts:

  • Vehicle Control: 0.1% to 0.5% DMSO (matching the highest NCE solvent concentration) to establish the 100% viability baseline.

  • Positive Control: 10 µM Staurosporine or Digitonin to establish maximum cell death (assay floor).

  • Background Control: Cell-free media + reagent to quantify autoluminescence.

ATP_Pathway ATP ATP (from viable cells) Complex Enzyme-Substrate Complex ATP->Complex Luciferin D-Luciferin + O2 Luciferin->Complex Enzyme Ultra-Glo™ Luciferase + Mg2+ Enzyme->Complex Products Oxyluciferin + AMP + PPi + CO2 Complex->Products Light Luminescent Signal (Proportional to Viability) Complex->Light

ATP-dependent luciferase reaction generating a stable luminescent signal.

Step-by-Step Methodology
  • Cell Seeding: Seed target cells (e.g., HepG2 or HEK293) at 5,000–10,000 cells/well in a solid-opaque 96-well plate. Incubate overnight at 37°C, 5% CO₂.

  • NCE Treatment: Prepare a 10-point, 3-fold serial dilution of the NCE in culture media. Add to the cells (ensuring final DMSO ≤ 0.5%). Incubate for 48–72 hours.

  • Equilibration: Remove the plate from the incubator and equilibrate to room temperature (22°C) for 30 minutes. (Causality: Luciferase kinetics are highly temperature-dependent; uneven temperature gradients across the plate will cause edge effects).

  • Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL reagent to 100 µL medium)[4].

  • Lysis & Stabilization: Mix contents vigorously on an orbital shaker for 2 minutes to induce complete cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Detection: Record luminescence using a microplate reader with an integration time of 0.25–1.0 second per well. Calculate IC₅₀ using non-linear regression.

Protocol 2: Intestinal Permeability Assessment (Caco-2 Monolayer)

Causality & Rationale

Oral bioavailability is heavily dependent on intestinal absorption. The human colon carcinoma cell line, Caco-2, spontaneously differentiates into a polarized monolayer exhibiting apical microvilli, tight junctions, and active efflux transporters (e.g., P-glycoprotein). This makes it the gold standard for predicting human intestinal permeability and Biopharmaceutics Classification System (BCS) categorization. According to recent literature on [5], maintaining a pH gradient (Apical pH 6.0-6.5 / Basolateral pH 7.4) mimics the microclimate of the human small intestine, which is critical for accurately assessing the transport of ionizable NCEs.

System Validation & Controls
  • Monolayer Integrity (TEER): Transepithelial Electrical Resistance (TEER) must be measured before and after the assay. Only monolayers with TEER > 500 Ω·cm² are acceptable[5].

  • Paracellular Leakage Marker: Co-incubate with Lucifer Yellow (LY). An LY Apparent Permeability ( Papp​ ) < 0.2×10−6 cm/s confirms tight junction integrity[6].

  • Reference Standards: Run Propranolol (high permeability transcellular marker) and Atenolol (low permeability paracellular marker) in parallel[5].

Caco2_Transport cluster_caco Caco-2 Cell Monolayer (TEER > 500 Ω·cm²) Apical Apical Compartment (pH 6.5) [Intestinal Lumen] Transcellular Transcellular Transport (Lipophilic NCEs) Apical->Transcellular Paracellular Paracellular Transport (Hydrophilic NCEs) Apical->Paracellular Basolateral Basolateral Compartment (pH 7.4) [Systemic Circulation] Transcellular->Basolateral Paracellular->Basolateral Efflux Active Efflux (P-gp) (B to A direction) Efflux->Apical Basolateral->Efflux

Transcellular, paracellular, and active efflux transport pathways in Caco-2 cells.

Step-by-Step Methodology
  • Cell Culture & Differentiation: Seed Caco-2 cells at 1×105 cells/cm² onto 1 µm pore polycarbonate Transwell® inserts (6-well or 24-well format)[5]. Culture for 21 days, changing media every other day to allow full polarization and tight junction formation.

  • Pre-incubation & TEER: Wash monolayers with Hank's Balanced Salt Solution (HBSS). Measure initial TEER using an ohmmeter (e.g., EVOMX)[7].

  • Dosing Solutions: Prepare NCE (typically 10 µM) in HBSS containing 10 mM MES (pH 6.5) for the Apical (A) chamber. Fill the Basolateral (B) chamber with HBSS containing 10 mM HEPES and 4% BSA (pH 7.4). (Causality: BSA acts as a protein sink in the basolateral chamber, maintaining sink conditions for highly lipophilic drugs).

  • Transport Assay:

    • A to B (Absorptive): Add NCE to Apical. Sample Basolateral at 30, 60, 90, and 120 mins.

    • B to A (Secretory): Add NCE to Basolateral. Sample Apical at identical time points.

  • Quantification: Analyze samples via LC-MS/MS.

  • Calculation: Calculate Papp​=A×C0​dQ/dt​ , where dQ/dt is the steady-state flux, A is the surface area, and C0​ is the initial concentration. Calculate Efflux Ratio (ER) = Papp​(B→A)/Papp​(A→B) .

Protocol 3: Microsomal Metabolic Stability (HLM)

Causality & Rationale

Hepatic clearance is the primary route of elimination for most small-molecule drugs. Human Liver Microsomes (HLMs) are subcellular fractions containing major drug-metabolizing enzymes, predominantly Cytochrome P450s (CYPs) and UDP-glucuronosyltransferases (UGTs). By incubating an NCE with HLMs and an NADPH regenerating system, we can calculate the in vitro intrinsic clearance ( CLint​ ), which scales to predict in vivo hepatic clearance and potential drug-drug interactions (DDIs)[8].

System Validation & Controls
  • Enzyme Viability Control: Testosterone (CYP3A4 substrate) or Dextromethorphan (CYP2D6 substrate) to confirm microsomal metabolic competence.

  • Negative Control (Minus-NADPH): Incubate NCE with HLMs but without NADPH. (Causality: Differentiates CYP-mediated metabolism from chemical instability or non-CYP enzymatic degradation).

Step-by-Step Methodology
  • Reaction Mixture Preparation: In a 96-well deep-well plate, combine 100 mM Potassium Phosphate buffer (pH 7.4), 3.3 mM MgCl₂, and pooled HLMs (final protein concentration 0.5 mg/mL).

  • NCE Addition: Add the NCE to a final concentration of 1 µM (keep organic solvent < 1% to prevent CYP inhibition). Pre-incubate at 37°C for 5 minutes.

  • Initiation: Start the reaction by adding the NADPH regenerating system (final concentration 1 mM).

  • Kinetic Sampling: At time points 0, 5, 15, 30, 45, and 60 minutes, transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold Acetonitrile containing an internal standard. (Causality: The organic solvent instantly denatures the CYP enzymes, quenching the reaction).

  • Preparation for LC-MS/MS: Centrifuge the quenched plates at 4,000 x g for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant for LC-MS/MS analysis to quantify the disappearance of the parent NCE.

  • Data Analysis: Plot the natural log of remaining NCE percentage versus time to determine the depletion rate constant ( k ). Calculate CLint​=Nk×V​ , where V is the incubation volume and N is the amount of microsomal protein.

Quantitative Data Presentation

The following table synthesizes the critical thresholds and classification criteria for the three described in vitro assays, allowing for rapid decision-making during NCE triage.

Assay CategoryMetric / ParameterThreshold / ValueInterpretation / Classification
Cytotoxicity (CellTiter-Glo) IC₅₀ (µM)< 1 µMHigh Cytotoxicity (Flag for attrition)
1 – 10 µMModerate Cytotoxicity (Monitor closely)
> 10 µMLow Cytotoxicity (Favorable safety profile)
Permeability (Caco-2) Papp​ ( A→B )< 1.0 × 10⁻⁶ cm/sLow Permeability (Poor oral absorption)
> 10.0 × 10⁻⁶ cm/sHigh Permeability (Good oral absorption)
Efflux Ratio (ER)> 2.0Active Efflux Substrate (e.g., P-gp)
Metabolic Stability (HLM) CLint​ (µL/min/mg)< 15Low Clearance (Long in vivo half-life)
15 – 50Moderate Clearance
> 50High Clearance (High first-pass metabolism)

References

  • Food and Drug Administration (FDA). "Clinical Drug Interaction Studies—Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry." Federal Register. Available at:[Link]

  • MDPI / Preprints. "Comprehensive UPLC-MS/MS Method for Quantifying Four Key Intestinal Permeability Markers in Caco-2 Models." MDPI Pharmaceuticals. Available at:[Link]

  • SciELO / UFRGS. "An HPLC-UV method for the measurement of permeability of marker drugs in the Caco-2 cell assay." Brazilian Journal of Pharmaceutical Sciences. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Side reactions in the synthesis of 2-aryl-2-fluoropropanoic acids

Welcome to the Technical Support & Troubleshooting Center for Fluorinated NSAID Analogs . As a Senior Application Scientist, I have designed this portal to address the specific synthetic bottlenecks encountered when deve...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support & Troubleshooting Center for Fluorinated NSAID Analogs .

As a Senior Application Scientist, I have designed this portal to address the specific synthetic bottlenecks encountered when developing 2-aryl-2-fluoropropanoic acids (such as 2-fluoroibuprofen and 2-fluoronaproxen). The insertion of an α -fluorine atom at the chiral center prevents the in vivo epimerization common to traditional NSAIDs[1]. However, constructing this fluorinated quaternary stereocenter is fraught with chemoselectivity and stereocontrol challenges, including defluorination, over-fluorination, and racemization[2].

Below, you will find diagnostic data, mechanistic troubleshooting guides, and validated standard operating procedures (SOPs) to ensure high-fidelity synthesis.

I. Diagnostic Data: Reagent Profiles & Side Reaction Mitigation

To establish a baseline for your synthetic strategy, consult the following quantitative summary of common fluorinating agents and their associated failure modes.

Fluorinating AgentReaction ClassPrimary Side ReactionKinetic/Thermodynamic CauseMitigation StrategyTypical Yield / ee
Selectfluor Electrophilicgem-DifluorinationHigh electrophilicity causes rapid secondary fluorination of the mono-fluoro enolate[3].Switch to neutral reagents; strict 1.05 equiv stoichiometry.40-60% / <50% ee
NFSI ElectrophilicPoor EnantioselectivityBackground uncatalyzed racemic fluorination outpaces the chiral metal-catalyzed pathway[2].Use Ti-TADDOLate or Pd-BINAP catalysts at -78 °C.75-85% / 80-90% ee
DAST NucleophilicElimination (Alkene)Stable benzylic carbocation formation promotes E1 elimination over SN2 displacement[4].Use non-polar solvents (Toluene); switch to XtalFluor-E + DBU.30-70% / Racemic
LiOH / NaOH HydrolysisDefluorinationE1cB elimination of HF driven by the acidic α -proton (if present) or carboxylate formation.Use enzymatic hydrolysis (e.g., Amano PS Lipase)[5].N/A (Product Loss)

II. Troubleshooting Q&A: Mechanistic Interventions

Q1: During the electrophilic fluorination of my silyl ketene acetal using Selectfluor, I observe significant amounts of gem-difluorinated side products. How can I suppress this? Expert Insight: Selectfluor is a highly reactive, cationic N–F reagent. Once the first fluorine is installed, the resulting α -fluoro compound can undergo rapid re-enolization. Because fluorine can stabilize an adjacent carbanion via inductive effects, the mono-fluorinated intermediate often reacts with Selectfluor faster than the starting material[3]. Solution: Switch to N-fluorobenzenesulfonimide (NFSI). NFSI is a neutral reagent with slower, more controllable reaction kinetics[2]. Ensure strict stoichiometric control (1.05 equivalents) and lower the reaction temperature to -78 °C. Validate the suppression of the byproduct by checking the 19 F NMR spectrum; gem-difluoro signals typically appear as a distinct AB quartet or a singlet shifted significantly downfield from the mono-fluoro doublet.

Q2: I am using DAST for the deoxyfluorination of an α -hydroxy- α -arylpropanoic ester. Instead of the desired α -fluoro ester, I am isolating 2-arylpropenoic acid derivatives (elimination products). Expert Insight: DAST reacts with the hydroxyl group to form an alkoxyaminosulfur trifluoride intermediate. Ideally, this undergoes an S N​ 2 displacement by the released fluoride ion. However, your substrate features a tertiary, benzylic α -carbon. This highly stabilizes carbocation formation, shifting the mechanism from S N​ 2 to S N​ 1[4]. Once the carbocation forms, the loss of an adjacent proton (elimination) outcompetes fluoride attack, yielding the alkene. Solution: Destabilize the carbocation by running the reaction in a strictly non-polar solvent like toluene instead of dichloromethane. If elimination persists, abandon DAST and utilize XtalFluor-E combined with a bulky base like DBU, which sequesters the HF byproduct that often catalyzes these eliminations.

DAST_Mechanism A α-Hydroxy Ester B Alkoxyaminosulfur Intermediate A->B + DAST (- HF) C Carbocation (SN1) B->C - Et2NSF2O- Polar solvent D α-Fluoro Ester (Desired SN2) B->D F- attack (SN2) Non-polar solvent C->D F- attack (Racemization) E 2-Arylpropenoic Ester (Elimination Byproduct) C->E - H+ (Elimination)

Caption: Mechanistic divergence in DAST deoxyfluorination leading to elimination.

Q3: I successfully synthesized the ethyl ester of 2-fluoroibuprofen, but during standard LiOH/MeOH hydrolysis, the fluorine atom is lost. Expert Insight: The α -fluorine atom adjacent to a carbonyl is highly susceptible to elimination under strongly basic conditions. The hydroxide ion can act as a base rather than a nucleophile, triggering an E1cB-like defluorination pathway to form stable, conjugated acrylic acid derivatives. Solution: Transition to biocatalytic hydrolysis. Lipases, such as Burkholderia cepacia lipase (Amano PS), can selectively hydrolyze the ester at a neutral pH, completely bypassing the basic conditions that drive defluorination[5].

III. Validated Standard Operating Procedures (SOPs)

When asymmetric fluorination yields poor enantiomeric excess, the most robust fallback is the synthesis of the racemic α -fluoro acid followed by kinetic resolution. The following protocols are self-validating: mass balance and chiral HPLC will immediately confirm the integrity of the resolution.

Protocol 1: Kinetic Resolution of Racemic 2-Fluoro-2-arylpropanoic Acids

Based on the Shiina enantioselective esterification method[1].

Objective: Separate racemic 2-(3-chlorophenyl)-2-fluoropropanoic acid into its highly enantioenriched (S)-ester and (R)-acid. Self-Validation: The sum of the isolated ester and recovered acid must equal >95% of the starting mass. The ee of both products should be >90% as confirmed by Chiral HPLC.

  • Preparation: To a flame-dried Schlenk flask under argon, add racemic 2-(3-chlorophenyl)-2-fluoropropanoic acid (40.5 mg, 0.200 mmol), pivalic anhydride (48.7 μ L, 0.240 mmol), and the achiral alcohol bis( α -naphthyl)methanol (28.4 mg, 0.100 mmol) in anhydrous diethyl ether (1.0 mL)[1].

  • Catalyst Initiation: Successively add N,N -diisopropylethylamine (DIPEA) (62.7 μ L, 0.360 mmol) and the chiral acyl-transfer catalyst (+)-benzotetramisole ((+)-BTM) (2.5 mg, 10 μ mol) at room temperature.

  • Reaction: Stir the mixture for exactly 24 hours. The (+)-BTM catalyst selectively activates the (S)-enantiomer via a chiral acyl-ammonium intermediate[1].

  • Quench & Extraction: Quench the reaction with 1 M HCl (2.0 mL). Extract the aqueous layer with ethyl acetate (3 × 5 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ and concentrate in vacuo.

  • Purification: Separate the highly lipophilic (S)-ester from the unreacted (R)-carboxylic acid using silica gel flash chromatography (Hexanes/EtOAc gradient).

Kinetic_Resolution Racemic Racemic 2-Fluoro Acid (R/S Mixture) Catalyst (+)-BTM Catalyst + Piv2O + Achiral Alcohol Racemic->Catalyst Intermediate Chiral Acyl-Ammonium Intermediate Catalyst->Intermediate SEster (S)-α-Fluoro Ester (Fast Reaction) Intermediate->SEster Esterification RAcid (R)-α-Fluoro Acid (Unreacted) Intermediate->RAcid Recovered

Caption: Workflow for the kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids.

Protocol 2: Enzymatic Hydrolysis (Defluorination-Free)

For recovering the free acid from the ester without HF elimination[5].

  • Buffer Preparation: Prepare a 0.1 M phosphate buffer solution adjusted strictly to pH 7.2.

  • Enzyme Loading: Dissolve the fluorinated ester (0.5 mmol) in a minimal amount of co-solvent (e.g., 10% v/v acetone or MTBE) to aid solubility, then add 10 mL of the phosphate buffer. Add Amano PS Lipase (50 mg).

  • Incubation: Stir gently at 30 °C for 24–48 hours. Monitor the reaction via TLC or HPLC.

  • Validation: Analyze the crude mixture by 1 H NMR. The absence of vinylic proton signals (typically terminal =CH 2​ around 5.8 and 6.3 ppm) confirms that no E1cB defluorination has occurred.

References

  • Tengeiji, A., & Shiina, I. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7356-7378.[Link]

  • Seong, H. J., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Catalysts, 14(9), 607.[Link]

  • Champagne, P. A., et al. (2017). Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters. Beilstein Journal of Organic Chemistry, 13, 1652-1658.[Link]

  • Yang, X., et al. (2015). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews, 115(2), 826-870.[Link]

  • Mayr, H., et al. (2018). Kinetics of Electrophilic Fluorinations of Enamines and Carbanions: Comparison of the Fluorinating Power of N–F Reagents. Journal of the American Chemical Society, 140(36), 11474-11486.[Link]

Sources

Optimization

Identification of impurities in 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid synthesis

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. As a Senior Application Scientist, my goal is to prov...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot and optimize your synthetic route effectively. The information herein is curated to ensure scientific integrity and provide actionable insights for impurity identification and control.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is a common synthetic route for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, and what are the expected impurities at each stage?

A plausible and efficient synthesis commences with 3-chloro-4-methyltoluene and proceeds through a Friedel-Crafts acylation, followed by further functional group manipulations and a key fluorination step, culminating in the hydrolysis of an ester intermediate. Each of these steps presents a unique impurity profile.

A typical synthetic sequence is as follows:

  • Friedel-Crafts Acylation: 3-chloro-4-methyltoluene is reacted with a suitable acylating agent (e.g., 2-chloropropionyl chloride) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[1][2]

  • Formation of the α-hydroxy ester: The resulting ketone is converted to an α-hydroxy ester.

  • Fluorination: The hydroxyl group is replaced with fluorine using a deoxyfluorination agent.

  • Hydrolysis: The final step is the hydrolysis of the ester to yield the desired carboxylic acid.[3]

The primary impurities to monitor are detailed in the table below:

Synthetic Stage Potential Impurity Root Cause Analytical Detection Method
Friedel-Crafts AcylationPositional Isomers (e.g., 2-chloro-4-methyl isomer)The methyl and chloro groups on the starting material direct the acylation to different positions on the aromatic ring. While the primary product is the desired one, other isomers can form.[4]GC-MS, HPLC, ¹H NMR
Friedel-Crafts AcylationPoly-acylated byproductsIf the reaction conditions are too harsh or the stoichiometry is not well-controlled, a second acylation of the product can occur.HPLC, LC-MS
FluorinationUnreacted α-hydroxy esterIncomplete reaction due to insufficient fluorinating agent, low temperature, or short reaction time.HPLC, LC-MS, ¹⁹F NMR
FluorinationElimination byproduct (alkene)This can be a side reaction promoted by some deoxyfluorination reagents, especially with tertiary alcohols.[5]GC-MS, ¹H NMR
HydrolysisResidual α-fluoro esterIncomplete hydrolysis of the ester intermediate. This can be due to insufficient base, short reaction time, or low temperature.[6]HPLC, LC-MS
HydrolysisDegradation productsHarsh hydrolysis conditions (e.g., high temperature, strong acid/base) can potentially lead to degradation of the target molecule.HPLC, LC-MS
Q2: My final product shows an unexpected peak in the HPLC analysis. How do I begin to identify it?

Identifying an unknown impurity requires a systematic approach. Here is a workflow to guide your investigation:

G start Unexpected Peak in HPLC lcms LC-MS Analysis (Determine Molecular Weight) start->lcms gcms GC-MS Analysis (For volatile impurities) start->gcms synthesis_review Review Synthesis Steps (Identify potential side reactions) lcms->synthesis_review nmr ¹H, ¹³C, ¹⁹F NMR of Isolated Impurity structure_elucidation Structure Elucidation nmr->structure_elucidation gcms->synthesis_review synthesis_review->nmr lit_search Literature Search (Known impurities of similar compounds) synthesis_review->lit_search lit_search->structure_elucidation remediation Develop Remediation Strategy (e.g., modify reaction, improve purification) structure_elucidation->remediation

Caption: Workflow for unknown impurity identification.

The first step is to obtain the molecular weight of the impurity, typically via Liquid Chromatography-Mass Spectrometry (LC-MS).[7] This information, combined with a thorough review of your synthetic pathway and potential side reactions, can often lead to a putative structure. For definitive identification, isolation of the impurity (e.g., by preparative HPLC) followed by spectroscopic analysis (NMR, IR) is the gold standard.

Q3: I am observing poor conversion during the hydrolysis of the 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoate ester. What are the likely causes and how can I improve the yield?

Incomplete hydrolysis is a common issue and can often be attributed to a few key factors:

  • Steric Hindrance: The presence of the fluorine atom and the substituted phenyl ring can sterically hinder the approach of the hydroxide ion to the carbonyl carbon of the ester.

  • Insufficient Base: Ensure at least a stoichiometric amount of base (e.g., NaOH or KOH) is used. Often, using a slight excess (1.1-1.5 equivalents) can drive the reaction to completion.

  • Reaction Temperature and Time: If the reaction is sluggish at room temperature, consider gently heating the reaction mixture. Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time.

  • Solvent System: A biphasic system (e.g., water and an organic solvent like THF or ethanol) is often used.[3] Ensure adequate mixing to facilitate the reaction at the interface of the two phases.

Troubleshooting Steps:

  • Increase the equivalents of base.

  • Increase the reaction temperature and monitor for potential degradation.

  • Ensure efficient stirring of the biphasic mixture.

  • Consider using a co-solvent to improve solubility.

Troubleshooting Guide

Issue 1: Presence of Positional Isomers
  • Problem: The Friedel-Crafts acylation step has produced a mixture of isomers that are difficult to separate in the final product.

  • Cause: The directing effects of the chloro and methyl groups on the starting material can lead to the formation of undesired positional isomers.[4]

  • Solution:

    • Reaction Conditions: Optimize the Friedel-Crafts reaction temperature. Lower temperatures often favor the formation of the thermodynamically more stable product.

    • Catalyst Choice: While AlCl₃ is common, other Lewis acids could offer different selectivity.

    • Purification: If isomeric impurities are still present, careful optimization of the crystallization solvent system for the final product or its penultimate ester may be necessary. Alternatively, preparative chromatography can be employed.

Issue 2: Residual Starting Material (α-hydroxy ester) after Fluorination
  • Problem: The fluorination reaction is incomplete, leaving a significant amount of the starting alcohol.

  • Cause: This could be due to several factors:

    • Decomposition of the fluorinating agent.

    • Insufficient equivalents of the fluorinating agent.

    • Reaction temperature is too low.

  • Solution:

    • Reagent Quality: Ensure the fluorinating agent is fresh and has been stored under appropriate conditions (e.g., under an inert atmosphere, protected from moisture).

    • Stoichiometry: Increase the equivalents of the fluorinating agent incrementally.

    • Temperature: Gradually increase the reaction temperature while monitoring for the formation of elimination byproducts.

Experimental Protocol: HPLC Method for Purity Analysis

This protocol provides a general starting point for the analysis of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid and its potential impurities. Method optimization will likely be required.

G prep Sample Preparation (1 mg/mL in mobile phase) injection Inject Sample (10 µL) prep->injection hplc HPLC System Setup hplc->injection separation Chromatographic Separation injection->separation detection UV Detection (254 nm) separation->detection analysis Data Analysis (Peak integration, purity calculation) detection->analysis

Caption: HPLC analysis workflow.

1. Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) with a UV detector.

2. Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 90% B

    • 15-18 min: 90% B

    • 18-18.1 min: 90% to 30% B

    • 18.1-25 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

3. Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample and dissolve it in 10 mL of a 1:1 mixture of Mobile Phase A and B to obtain a concentration of 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Analysis:

  • Inject the prepared sample and record the chromatogram.

  • Calculate the area percentage of the main peak relative to the total area of all peaks to determine the purity.

This method should provide good separation for the target compound and potential impurities such as the unreacted ester and positional isomers.[8][9]

References

  • Shiina, I., & Tengeiji, A. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Molecules, 17(6), 7356-7378. [Link]

  • Kumar, A., & Sharma, C. (2021). Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices: A review. Journal of Separation Science, 44(24), 4263-4275. [Link]

  • Tengeiji, A., & Shiina, I. (2012). A new method for production of chiral 2-aryl-2-fluoropropanoic acids using an effective kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids. Molecules (Basel, Switzerland), 17(6), 7356–7378. [Link]

  • Busca, G. (2021). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing. [Link]

  • Kaczmarek, B., & Hreczycho, G. (2021). Recent developments in methods for analysis of perfluorinated persistent pollutants. PMC. [Link]

  • Shiina, I., & Tengeiji, A. (2012). A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. MDPI. [Link]

  • Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. [Link]

  • Svejkovská, B., Doležal, M., & Velíšek, J. (2006). Formation and decomposition of 3-chloropropane-1,2-diol esters in models simulating processed foods. Czech Journal of Food Sciences, 24(4), 172-179. [Link]

  • Kim, H. J., et al. (2018). Evaluation of perfluorooctanoic acid purity based on potentiometric titration. Analytical Methods, 10(3), 256-262. [Link]

  • PubChem. (n.d.). 2-(3-chloro-4-fluorophenyl)propanoic acid. [Link]

  • Hradkova, P., et al. (2010). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Journal of Separation Science, 33(23-24), 3746-3752. [Link]

  • Ostrovskii, D., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. MDPI. [Link]

  • DeBlase, A. F., et al. (2024). Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository. [Link]

  • Google Patents. (n.d.). CN103193620A - Method for preparing 2-(4-Chloromethylphenyl)
  • Google Patents. (n.d.).
  • PubChem. (n.d.). 2-[4-(2-methylpropyl)phenyl]propanoic acid. [Link]

  • Reddit. (2020, June 30). Isomerization during hydrolysis of a methyl ester. r/Chempros. [Link]

  • PubChem. (n.d.). 2-(3-Chloro-4-fluoro-2-methylphenyl)acetic acid. [Link]

  • Scientific & Academic Publishing. (2025, February 26). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

  • Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. [Link]

  • Jagadeesh, R. V., et al. (2012). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. PMC. [Link]

  • Geng, Y., et al. (2024). Chloropropanols and Their Esters in Food: An Updated Review. PMC. [Link]

  • Chemguide. (n.d.). friedel-crafts reactions of benzene and methylbenzene. [Link]

  • Frontiers. (n.d.). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. [Link]

  • LibreTexts Chemistry. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

  • Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

  • Google Patents. (n.d.).

Sources

Troubleshooting

Technical Support Center: Stability of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid in Solution

Welcome to the technical support center for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues encountered during experimental work. As Senior Application Scientists, we have compiled this information to provide both theoretical understanding and practical troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: My assay results for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid are inconsistent over time. Could the compound be degrading in my stock solution?

A1: Yes, inconsistent analytical results are a common indicator of compound instability. 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, like many small molecules, can be susceptible to degradation in solution depending on the storage conditions, solvent, pH, and exposure to light. It is crucial to establish the stability of your compound under your specific experimental conditions.

Troubleshooting Guide:

  • Establish a Baseline: Immediately after preparing a fresh stock solution, obtain an initial, accurate concentration measurement using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. This will serve as your time-zero reference.[1]

  • Monitor Over Time: Aliquot the stock solution into several vials and store them under your typical experimental conditions. Analyze an aliquot at regular intervals (e.g., 24, 48, 72 hours) and compare the results to your time-zero measurement. A decrease in the main compound peak area and the appearance of new peaks suggest degradation.

  • Review Storage Conditions:

    • Temperature: Store stock solutions at a low temperature (e.g., -20°C or -80°C) to slow down potential degradation reactions. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

    • Solvent: The choice of solvent is critical. While solubility is a primary consideration, the solvent can also influence stability.[2][3] For initial studies, consider using aprotic solvents like acetonitrile or DMSO, and ensure the solvent is of high purity and dry.[2]

    • Exclusion of Light and Air: Store solutions in amber vials to protect against photodegradation.[4] If the compound is suspected to be sensitive to oxidation, degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Q2: I've observed the formation of new peaks in my chromatogram during a stability study. What are the likely degradation pathways for this compound?

A2: While specific degradation pathways for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid would need to be elucidated experimentally, we can hypothesize potential routes based on its chemical structure. The primary sites of reactivity are the carboxylic acid group, the benzylic position containing the fluorine atom, and the chlorinated aromatic ring.

Potential Degradation Pathways:

  • Hydrolysis: The carboxylic acid can react with water, especially under acidic or basic conditions.[5] While the C-F bond is generally strong, extreme pH and temperature could potentially lead to hydrolysis, although this is less common for α-fluoro carboxylic acids.[6]

  • Decarboxylation: Carboxylic acids can lose carbon dioxide (CO2), particularly when heated. The stability of the resulting carbanion would influence the likelihood of this pathway.

  • Oxidation: The aromatic ring and the benzylic carbon are susceptible to oxidation. This can be initiated by atmospheric oxygen, trace metal contaminants, or oxidizing agents in the solution.

  • Photodegradation: Chlorinated aromatic compounds can be susceptible to photodegradation upon exposure to UV light.[7][8] This can involve the cleavage of the carbon-chlorine bond, leading to radical species and subsequent reactions.

Experimental Workflow for Investigating Degradation Pathways

To identify the degradation products, a forced degradation (or stress testing) study is recommended.[9][10][11][12] This involves intentionally exposing the compound to harsh conditions to accelerate degradation and generate detectable levels of degradants.

Forced Degradation Workflow cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome Acid Acidic Hydrolysis (e.g., 0.1 M HCl) LCMS LC-MS/MS Analysis Acid->LCMS Analyze Samples Base Basic Hydrolysis (e.g., 0.1 M NaOH) Base->LCMS Analyze Samples Oxidation Oxidative Stress (e.g., 3% H2O2) Oxidation->LCMS Analyze Samples Thermal Thermal Stress (e.g., 60°C) Thermal->LCMS Analyze Samples Photo Photolytic Stress (UV/Vis light) Photo->LCMS Analyze Samples Identify Identify Degradants LCMS->Identify NMR NMR Spectroscopy Pathway Elucidate Pathways NMR->Pathway Identify->NMR Identify->Pathway Drug Drug Substance in Solution Drug->Acid Expose to Drug->Base Expose to Drug->Oxidation Expose to Drug->Thermal Expose to Drug->Photo Expose to

Caption: Workflow for a forced degradation study.

Q3: How does pH affect the stability of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid in aqueous solutions?

A3: The pH of an aqueous solution can significantly impact the stability of this compound. Carboxylic acids can undergo acid- or base-catalyzed hydrolysis.[5][13] Furthermore, the ionization state of the carboxylic acid group (pKa dependent) can influence its reactivity and susceptibility to degradation.[14][15]

Troubleshooting and Optimization Guide:

  • Determine the pKa: If not already known, the pKa of the carboxylic acid group should be determined experimentally or estimated using computational models. This will indicate the pH range where the compound is ionized (carboxylate) versus non-ionized (carboxylic acid).

  • pH-Rate Profile Study: Conduct a stability study across a range of pH values (e.g., pH 3, 5, 7, 9, 11) at a constant temperature.

    • Prepare buffered solutions at each desired pH.

    • Dissolve the compound in each buffer and monitor its concentration over time using a stability-indicating HPLC method.

    • Plot the degradation rate as a function of pH to identify the pH of maximum stability.

  • Buffer Selection: Use buffers that are appropriate for the desired pH range and are known to be non-reactive with your compound. Common buffers include phosphate, acetate, and citrate.

Table 1: Hypothetical pH Stability Data

pHBuffer SystemApparent Degradation Rate Constant (k, day⁻¹) at 25°CHalf-life (t½, days)
3.0Citrate0.0513.9
5.0Acetate0.0169.3
7.0Phosphate0.0323.1
9.0Borate0.125.8
11.0Phosphate0.252.8

Note: This data is illustrative and should be determined experimentally for your specific compound and conditions.

Q4: What are the best practices for preparing and storing stock solutions of this compound to ensure maximum stability?

A4: Proper preparation and storage are paramount to maintaining the integrity of your compound.

Step-by-Step Protocol for Stock Solution Preparation and Storage:

  • Solvent Selection and Preparation:

    • Choose a high-purity, anhydrous grade solvent in which the compound is readily soluble.[2] Dimethyl sulfoxide (DMSO) and ethanol are common choices for initial in vitro studies.

    • If using an aqueous buffer, ensure it is freshly prepared and filtered.

  • Weighing and Dissolution:

    • Weigh the compound accurately using a calibrated analytical balance in a controlled environment to minimize moisture absorption.

    • Dissolve the compound in the chosen solvent to the desired concentration. Gentle warming or sonication may be used to aid dissolution, but be cautious of potential thermal degradation.

  • Storage:

    • Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation and introduce moisture.

    • Container: Use amber glass vials with tight-fitting caps to protect from light and prevent solvent evaporation.

    • Temperature: Store aliquots at -20°C or -80°C for long-term storage. For short-term use, 2-8°C may be acceptable, but this should be validated.

    • Inert Atmosphere: For compounds sensitive to oxidation, overlay the solution with an inert gas like argon or nitrogen before sealing the vial.

Stock_Solution_Best_Practices cluster_prep Preparation cluster_storage Storage A Select High-Purity Anhydrous Solvent B Accurate Weighing A->B C Dissolution (Gentle Warming/Sonication if needed) B->C D Aliquot into Single-Use Vials C->D C->D E Use Amber Glass Vials D->E F Store at -20°C or -80°C E->F G Consider Inert Atmosphere (N2/Ar) F->G

Caption: Best practices for stock solution preparation and storage.

Analytical Methodologies

A robust, stability-indicating analytical method is essential for accurately assessing the stability of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid.[16][17]

Recommended Analytical Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

  • Principle: RP-HPLC separates compounds based on their hydrophobicity. It is a versatile and widely used technique for the analysis of small molecule drugs and their degradation products.[1]

  • Method Development Considerations:

    • Column: A C18 column is a good starting point.

    • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol). The pH of the aqueous phase should be optimized to ensure good peak shape and resolution.

    • Detection: UV detection at a wavelength where the compound has maximum absorbance. A photodiode array (PDA) detector is beneficial for assessing peak purity.

    • Validation: The method should be validated according to ICH guidelines to ensure it is stability-indicating, meaning it can resolve the parent compound from its degradation products and any excipients present.[16]

Table 2: Example HPLC Method Parameters

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient 5% to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 230 nm
Injection Volume 10 µL

Note: This is an example method and must be optimized for your specific application.

References

  • Occurrence, Profiles, and Photostabilities of Chlorinated Polycyclic Aromatic Hydrocarbons Associated with Particulates in Urban Air.
  • Analytical Methods to Determine the Stability of Biopharmaceutical Products.
  • Stability Testing for Small-Molecule Clinical Trial M
  • Analytical Techniques In Stability Testing.
  • Analytical Techniques for the Assessment of Drug Stability.
  • Analytical Strategies for Stability-Indicating Method Development: Challenges and Advances in Fixed-Dose Combination Formul
  • Hydrolysis and Atmospheric Oxidation Reactions of Perfluorin
  • Chlorinated Benzenes and Other Nucleus-Chlorinated Arom
  • Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure–Reactivity Relationships and Environmental Implications.
  • Theoretical studies on fluorin
  • Structure-property relationships of fluorinated carboxylic acid bioisosteres. PMC - NIH.
  • Interfacial Activity and Surface pKa of Perfluoroalkyl Carboxylic Acids (PFCAs). LSU Scholarly Repository.
  • Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
  • Forced Degradation Studies: Regulatory Considerations and Implement
  • The differential effects of the fluorinated carboxylic acid on the...
  • Chlorinated polycyclic arom
  • Forced Degrad
  • Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace.
  • Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - A review.
  • Investigations of the Influence of Chlorine Contained Aromatic and Maleimide Compounds on the Structure of the Vulcanizates Net on the Base of Polyblend and the Creation Technology of Heat and Radiation Durable M
  • Formation of Stable Chlorinated Hydrocarbons in Weathering Plant M
  • Degradation of the Herbicide Mecoprop [2-(2-Methyl-4-Chlorophenoxy)Propionic Acid] by a Synergistic Microbial Community. PMC.
  • Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents.
  • Synthesis and Hydrolysis of Aryl Fluoroglycosides.
  • Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite.
  • Effect of pH on the stability of plant phenolic compounds. PubMed.
  • Buy 2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid (EVT-13389821). EvitaChem.
  • Solubility of 5-(4-methylphenyl)-2-furanpropanoic acid in different organic solvents.
  • 2-(3-Chloro-4-fluoro-2-methylphenyl)acetic acid. PubChem.
  • Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS).
  • Effect of Water pH on the Chemical Stability of Pesticides. CORE.
  • Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31.
  • Complete microbial degradation of both enantiomers of the chiral herbicide mecoprop [(RS)-2-(4-chloro-2-methylphenoxy)propionic acid] in an enantioselective manner by Sphingomonas herbicidovorans sp. nov. PMC.
  • A Deep Dive into Common Organic Solvents | ChemTalk. Chemistry Talk.
  • Influence of PH On The Stability of Pharmaceutical. Scribd.
  • Insights into the biodegradation process of 2,4,5-trichlorophenoxyacetic acid under anaerobic condition.
  • Stability of Saturated and Unsaturated Perfluoroalkyl Telomer Acid Compounds as Reference Standards.
  • An Overview on Common Organic Solvents and Their Toxicity. SciSpace.
  • Degradation of Three Herbicides and Effect on Bacterial Communities under Combined Pollution. MDPI.
  • Properties of Common Organic Solvents.
  • 1314696-86-0|2-(3-Fluoro-4-methylphenyl)-2-methylpropanoic acid. BLDpharm.
  • Effect of pH on the Stability of Plant Phenolic Compounds (2000). SciSpace.

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Optimization

Diagnostic Workflow: Identifying On-Column Racemization

Welcome to the Chiral Separation Technical Support Center. For researchers and drug development professionals, maintaining the stereochemical integrity of analytes during High-Performance Liquid Chromatography (HPLC) or...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Chiral Separation Technical Support Center. For researchers and drug development professionals, maintaining the stereochemical integrity of analytes during High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is paramount. This guide provides mechanistic troubleshooting, self-validating experimental protocols, and authoritative insights to diagnose and mitigate on-column racemization.

RacemizationDiagnostics Start Observe Chromatogram: Is there a plateau/saddle between enantiomer peaks? TempTest Diagnostic Protocol: Lower column temp by 10°C. Does the plateau decrease? Start->TempTest Yes OtherIssue Alternative Issue: Co-eluting Impurity or Poor Column Efficiency Start->OtherIssue No Racemization Confirmed: On-Column Racemization (Kinetic Interconversion) TempTest->Racemization Yes TempTest->OtherIssue No Action1 Mitigation Step 1: Reduce Temperature (e.g., to 0-15°C) Racemization->Action1 Action2 Mitigation Step 2: Increase Flow Rate (Minimize Residence Time) Racemization->Action2 Action3 Mitigation Step 3: Adjust Mobile Phase pH or Switch to SFC Racemization->Action3

Diagnostic workflow for identifying and mitigating on-column racemization.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why does my chromatogram show a distinct "saddle" or plateau between the two enantiomer peaks? A: A raised baseline or plateau between two resolved enantiomer peaks is the classic chromatographic signature of kinetic on-column enantiomerization (racemization) 1. As Enantiomer A converts to Enantiomer B while traversing the chiral stationary phase (CSP), the interconverting molecules elute at intermediate times. Because this is governed by reversible first-order kinetics, the molecules form a continuous bridge between the two discrete peaks rather than eluting as a sharp, independent impurity peak.

Q2: How does column temperature dictate stereochemical stability? A: Temperature exerts a dual influence on chiral separations. Thermodynamically, lower temperatures generally enhance chiral recognition by amplifying the free energy difference ( ΔΔG ) of binding between the enantiomers and the CSP. Kinetically, racemization is an activated process; lowering the temperature exponentially decreases the interconversion rate constant ( k ) according to the Arrhenius equation. For stereolabile compounds like oxazepam, severe peak coalescence is observed at column temperatures above 13°C, but baseline resolution without racemization is achieved by chilling the column to 9°C 2.

Q3: When is switching to Supercritical Fluid Chromatography (SFC) recommended to prevent racemization? A: SFC is highly recommended when thermal degradation or racemization cannot be mitigated by temperature control alone in HPLC. SFC utilizes supercritical CO2​ , which possesses lower viscosity and higher diffusivity than liquid mobile phases. This allows for flow rates 3 to 10 times faster than HPLC 3. By drastically reducing the analyte's residence time ( tR​ ) on the column, the time available for kinetic interconversion is minimized. Furthermore, SFC often requires fewer reactive modifiers (like strong bases or protic solvents) that can catalyze enolization.

Q4: How do mobile phase additives (pH) influence the stereochemical stability of my analyte? A: Extreme pH environments or reactive additives can chemically catalyze racemization. For example, basic additives can deprotonate the α -carbon of chiral acids or peptides, leading to planar enolate intermediates or azlactone formation 4. If your analyte is stereolabile, avoid strong acids (like TFA) or strong bases. Instead, utilize mild, volatile, near-neutral buffers such as 1% Triethylamine acetate (TEAA) at pH 4.5–6.0 5, which provides sufficient ionic strength for peak shape without catalyzing proton exchange.

Experimental Protocols: Self-Validating Systems

Protocol A: The "Residence Time" Test for Diagnosing Racemization

Causality: If a plateau is caused by a static co-eluting impurity, its peak area relative to the enantiomers will remain constant regardless of flow rate. If the plateau is caused by kinetic on-column racemization, increasing the flow rate (decreasing residence time) will reduce the extent of interconversion, mathematically shrinking the relative area of the plateau.

Step-by-Step Methodology:

  • Baseline Establishment : Run the chiral separation at standard conditions (e.g., 1.0 mL/min, 25°C). Integrate the area of Peak 1, Peak 2, and the intermediate plateau.

  • Flow Rate Modulation : Double the flow rate to 2.0 mL/min while keeping the injection volume and mobile phase constant.

  • Data Validation : Re-integrate the peaks. If the plateau area significantly decreases relative to the main peaks, on-column racemization is confirmed.

  • Temperature Decrement : Once confirmed, reduce the column compartment temperature in 5°C increments (down to 0–5°C if instrument capability permits) until the plateau is eliminated and unit resolution is achieved 1.

Protocol B: Mobile Phase Optimization for Stereolabile Compounds

Causality: Protic solvents (like methanol or ethanol) can act as proton shuttles, facilitating the enolization of α -chiral centers. Switching to aprotic modifiers or non-alcoholic strong modifiers suppresses this catalytic pathway.

Step-by-Step Methodology:

  • Solvent Substitution : If using an alcohol-based normal phase or reversed-phase system, substitute the protic solvent (e.g., Ethanol) with an aprotic alternative (e.g., Acetonitrile or Hexane/Isopropanol mixtures with lower overall alcohol content) 1.

  • Buffer Neutralization : Replace aggressive additives like 0.1% TFA or 0.1% DEA with a buffered system. Prepare a 1% TEAA buffer (mix equal parts Triethylamine and Glacial Acetic Acid in HPLC-grade water to achieve a pH of ~4.5) 5.

  • Equilibration and Testing : Flush the chiral column with at least 20 column volumes of the new mobile phase to ensure complete passivation of active sites before re-injecting the stereolabile sample.

Quantitative Data: Impact of Temperature on Chiral Resolution

The following table summarizes the critical impact of column temperature on the enantiomeric separation and racemization of Oxazepam on a β -Cyclodextrin derivatized bonded CSP (Mobile Phase: Acetonitrile– H2​O –1% Triethylamine, pH 4.5) 2.

Column Temperature (°C)Peak Area Ratio (Enantiomer 1 : 2)Chromatographic ObservationResolution Status
24°C N/A (Complete Coalescence)Single broad peak; rapid interconversion.Unresolved
18°C 65 : 35Severe plateau/saddle between peaks.Partial Resolution (Racemization Active)
13°C 78 : 22Slight plateau; interconversion slowing.Near Baseline Resolution
9°C 96 : 4Distinct peaks; no visible saddle.Baseline Resolution (Racemization Suppressed)

Note: The theoretical ideal ratio for a pure racemate is 50:50. The deviations observed at higher temperatures during the isolation of the second-eluted enantiomer mathematically prove the occurrence of on-column racemization.

References

  • Getting Started with Chiral Method Development Part Three Source: Regis Technologies URL
  • Source: Oxford Academic (oup.com)
  • Application Note: Chiral Separation of 4'-Hydroxynordiazepam Enantiomers by High-Performance Liquid Chromatography Source: Benchchem URL
  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: ACS Publications URL
  • COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS Source: UNCW Institutional Repository URL

Sources

Troubleshooting

Technical Support Center: Enhancing the Solubility of Poorly Soluble Propanoic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of enhancing the aqueous solubility of poorly soluble propanoic acid derivatives, a common issue for many non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

Introduction to the Challenge

Propanoic acid derivatives, such as ibuprofen, naproxen, and ketoprofen, frequently belong to the Biopharmaceutical Classification System (BCS) Class II, characterized by high permeability but low aqueous solubility.[1][2] This poor solubility can be a significant hurdle, limiting dissolution rates and, consequently, oral bioavailability.[3][4] Overcoming this challenge is critical for successful formulation development and achieving therapeutic efficacy.

This guide is structured to provide practical, actionable solutions to common problems encountered during experimental work. We will delve into the mechanistic basis of various solubility enhancement techniques and offer step-by-step protocols to navigate complex experimental workflows.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise when working to improve the solubility of propanoic acid derivatives.

Salt Formation

Q1: Why is salt formation a common first-line strategy for acidic drugs like propanoic acid derivatives?

Salt formation is often the most effective and straightforward method to significantly increase the solubility and dissolution rate of ionizable drugs.[5] For weakly acidic propanoic acid derivatives, converting the carboxylic acid group to a salt disrupts the crystal lattice of the parent drug, leading to a more water-soluble form.[6] This is because the salt form readily dissociates in an aqueous environment, increasing the concentration of the drug in solution.

Q2: What are the key considerations when selecting a counterion for a propanoic acid derivative?

The choice of counterion is critical for successful salt formation and achieving the desired physicochemical properties. Key factors include:

  • pKa difference: For an acidic drug, the pKa of the counterion (a base) should be at least 2-3 units higher than the pKa of the drug to ensure stable salt formation.[7]

  • Safety and toxicity: The counterion must be pharmaceutically acceptable and have a well-established safety profile.[8]

  • Physicochemical properties of the salt: The resulting salt's properties, such as hygroscopicity, stability, and manufacturability, must be considered.[7]

  • Molecular weight: A low molecular weight counterion is often preferred to minimize the overall mass of the final drug product.[8]

Q3: My salt form is converting back to the free acid during dissolution. What is causing this and how can I prevent it?

This phenomenon, known as "disproportionation," can occur when the pH of the dissolution medium drops below the pKa of the drug, causing the ionized salt to revert to its less soluble free acid form. This is a common issue with salts of weak acids.

Troubleshooting Steps:

  • pH control: Ensure the pH of the dissolution medium is maintained above the pKa of the propanoic acid derivative. This can be achieved by using appropriate buffers.

  • Formulation additives: Incorporating pH-modifying excipients into the formulation can create a micro-environment around the drug particle that maintains a higher pH, thus preventing precipitation.

  • Polymeric precipitation inhibitors: Adding polymers such as HPMC or PVP to the formulation can help maintain a supersaturated state and inhibit the precipitation of the free acid.[9]

Solid Dispersions

Q4: What is a solid dispersion and how does it enhance the solubility of propanoic acid derivatives?

A solid dispersion refers to the dispersion of one or more active pharmaceutical ingredients (APIs) in an inert carrier or matrix at a solid state.[10] For propanoic acid derivatives, this technique enhances solubility primarily through:

  • Particle size reduction: The drug is molecularly dispersed within the carrier, leading to a significant increase in the surface area available for dissolution.[11]

  • Amorphization: The crystalline structure of the drug is often converted to a higher-energy amorphous state, which lacks a crystal lattice and requires less energy to dissolve.[12][13]

  • Improved wettability: The hydrophilic carrier improves the wetting of the hydrophobic drug particles, facilitating their dissolution.[13]

Q5: I'm observing recrystallization of my amorphous propanoic acid derivative in the solid dispersion during storage. How can I improve its physical stability?

The amorphous state is thermodynamically unstable and prone to recrystallization.[2] Several factors can influence the physical stability of an amorphous solid dispersion (ASD):

  • Polymer selection: The choice of polymer is crucial. A polymer that exhibits strong intermolecular interactions (e.g., hydrogen bonding) with the drug can inhibit molecular mobility and prevent recrystallization.[9][14] The glass transition temperature (Tg) of the polymer also plays a role; a higher Tg can restrict molecular movement.[14]

  • Drug loading: Higher drug loading can increase the propensity for recrystallization. It's important to determine the miscibility of the drug in the polymer to avoid phase separation.[9]

  • Storage conditions: Exposure to high temperature and humidity can plasticize the polymer and increase molecular mobility, leading to recrystallization. Store ASDs in a cool, dry place.[15]

Q6: What are the main challenges in scaling up the production of solid dispersions?

Scaling up solid dispersion manufacturing can be challenging. Common issues include:

  • Process reproducibility: Slight variations in process parameters (e.g., solvent evaporation rate, cooling rate in melt extrusion) between small-scale and large-scale batches can lead to differences in the final product's performance.[11]

  • Yield: Poor yields can be an issue with some manufacturing methods.[11]

  • Downstream processing: The physical properties of the ASD, such as flowability and compressibility, can impact downstream processes like tableting.

Cyclodextrin Complexation

Q7: How do cyclodextrins improve the solubility of propanoic acid derivatives?

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16] They enhance the solubility of poorly soluble drugs like propanoic acid derivatives by forming inclusion complexes. The hydrophobic drug molecule (the "guest") is encapsulated within the hydrophobic cavity of the CD (the "host"), forming a water-soluble complex.[16]

Q8: How do I determine the stoichiometry of my drug-cyclodextrin complex?

Phase solubility studies, as described by Higuchi and Connors, are the standard method for determining the stoichiometry of the complex.[17] This involves preparing a series of solutions with a fixed concentration of the drug and increasing concentrations of the cyclodextrin. The change in drug solubility is then plotted against the cyclodextrin concentration. The shape of the resulting phase solubility diagram can reveal the stoichiometry of the complex (e.g., 1:1, 1:2).[18]

Q9: The solubility enhancement with β-cyclodextrin is lower than expected. What can I do?

The solubility enhancement capacity of natural β-cyclodextrin can be limited by its own relatively low aqueous solubility.[12]

Troubleshooting Steps:

  • Use modified cyclodextrins: Consider using chemically modified cyclodextrins such as hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD). These derivatives have significantly higher aqueous solubility and can lead to greater solubility enhancement of the guest drug.[19]

  • Optimize complexation method: The method used to prepare the inclusion complex can impact its efficiency. Techniques like kneading, co-evaporation, and freeze-drying can be more effective than simple physical mixing.[12][20]

  • Addition of auxiliary substances: The addition of a third component, such as a water-soluble polymer or a hydroxy acid, can sometimes improve the complexation efficiency and further enhance solubility.[19]

Part 2: Troubleshooting Guides

This section provides a more detailed, problem-oriented approach to common issues encountered during experiments.

Troubleshooting Salt Screening for Propanoic Acid Derivatives
Problem Potential Cause(s) Recommended Solution(s)
No salt formation observed. - Insufficient pKa difference between the drug and the counterion. - Inappropriate solvent system. - Kinetic factors hindering crystallization.- Select a counterion with a pKa at least 2-3 units higher than the drug's pKa.[7] - Screen a variety of solvents with different polarities and hydrogen bonding capabilities. - Try different crystallization techniques (e.g., slow evaporation, anti-solvent addition, cooling crystallization).
Formation of an unstable or hygroscopic salt. - The chosen counterion forms a salt with undesirable physicochemical properties. - Presence of residual solvent.- Screen a wider range of counterions to identify a salt with better stability.[7] - Optimize the drying process to effectively remove residual solvents. - Characterize the salt form for its hygroscopicity profile early in the development process.
Polymorphism of the salt form. - Different crystallization conditions (solvent, temperature, cooling rate) can lead to the formation of different polymorphs with varying solubility and stability.- Conduct a thorough polymorph screen under various crystallization conditions. - Characterize the different polymorphic forms using techniques like PXRD, DSC, and TGA. - Identify the most stable polymorph for further development.
Salt disproportionation in formulation. - Interaction with acidic excipients in the formulation. - Exposure to high humidity.- Ensure compatibility of the salt form with all excipients in the formulation. - Protect the formulation from moisture by using appropriate packaging.
Troubleshooting Amorphous Solid Dispersions of Propanoic Acid Derivatives
Problem Potential Cause(s) Recommended Solution(s)
Incomplete amorphization. - High drug loading exceeding the miscibility limit of the polymer. - Inefficient manufacturing process (e.g., insufficient mixing in hot-melt extrusion, too slow solvent evaporation).- Reduce the drug loading. - Screen for polymers with higher miscibility for the drug. - Optimize process parameters (e.g., increase extrusion temperature, use a more volatile solvent).
Phase separation during storage. - Poor drug-polymer miscibility. - Storage at temperatures above the glass transition temperature (Tg) of the dispersion.- Select a polymer with good miscibility with the drug, predicted by calculating solubility parameters or through experimental screening.[14] - Store the ASD at a temperature well below its Tg.
"Spring and Parachute" effect is not observed (rapid recrystallization upon dissolution). - The polymer is not effective at inhibiting nucleation and crystal growth in the supersaturated solution. - The degree of supersaturation is too high, leading to rapid precipitation.- Screen for polymers that are effective precipitation inhibitors for the specific drug.[9] - Consider using a combination of polymers to achieve both rapid dissolution and sustained supersaturation. - Adjust the drug loading to control the degree of supersaturation.
Poor powder flow and compressibility. - The physical properties of the ASD (e.g., particle size, shape, and density) are not suitable for tableting.- Optimize the manufacturing process (e.g., spray drying parameters) to produce particles with better flow properties. - Incorporate appropriate excipients (e.g., glidants, lubricants) in the downstream formulation.

Part 3: Experimental Protocols & Visualizations

This section provides detailed, step-by-step methodologies for key experiments and visual diagrams to illustrate complex workflows and relationships.

Protocol 1: Phase Solubility Study for Cyclodextrin Inclusion Complexation

Objective: To determine the stoichiometry and apparent stability constant (Kc) of a propanoic acid derivative-cyclodextrin complex.

Materials:

  • Propanoic acid derivative (e.g., Ketoprofen)

  • Cyclodextrin (e.g., β-cyclodextrin or HP-β-cyclodextrin)

  • Phosphate buffer (pH 6.5, 100 mM)[21]

  • Vials with screw caps

  • Shaking water bath or orbital shaker

  • 0.45 µm syringe filters

  • UV-Vis spectrophotometer or HPLC system

Procedure:

  • Prepare a series of aqueous solutions of the cyclodextrin in phosphate buffer at various concentrations (e.g., 0 to 16 mM for β-CD).[21]

  • Add an excess amount of the propanoic acid derivative to each vial containing the cyclodextrin solutions. Ensure that undissolved solid is present in each vial.

  • Seal the vials and place them in a shaking water bath set at a constant temperature (e.g., 25°C or 37°C) for 48-72 hours to reach equilibrium.[21]

  • After reaching equilibrium, carefully withdraw a sample from the supernatant of each vial and immediately filter it through a 0.45 µm syringe filter to remove any undissolved drug particles.

  • Dilute the filtered samples appropriately with the phosphate buffer.

  • Analyze the concentration of the dissolved propanoic acid derivative in each sample using a validated analytical method (e.g., UV-Vis spectrophotometry at the λmax of the drug or HPLC).

  • Plot the total concentration of the dissolved drug (y-axis) against the concentration of the cyclodextrin (x-axis).

  • Analyze the resulting phase solubility diagram. A linear relationship (AL-type diagram) suggests the formation of a 1:1 complex.[18]

  • Calculate the apparent stability constant (Kc) from the slope of the linear portion of the graph and the intrinsic solubility of the drug (S₀) using the following equation:[18]

    Kc = slope / [S₀ * (1 - slope)]

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

Objective: To prepare an amorphous solid dispersion of a propanoic acid derivative with a hydrophilic polymer.

Materials:

  • Propanoic acid derivative (e.g., Ibuprofen)

  • Hydrophilic polymer (e.g., PVP K30, HPMC)[13]

  • Suitable organic solvent (e.g., ethanol, methanol)[22]

  • Rotary evaporator or vacuum oven

  • Mortar and pestle

  • Sieves

Procedure:

  • Accurately weigh the propanoic acid derivative and the polymer in the desired ratio (e.g., 1:1, 1:2, 1:4 w/w).

  • Dissolve both the drug and the polymer in a minimal amount of the chosen organic solvent in a round-bottom flask. Ensure complete dissolution.

  • Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

  • Continue the evaporation until a dry, thin film is formed on the inner surface of the flask.

  • Further dry the solid dispersion in a vacuum oven at a slightly elevated temperature for 24 hours to remove any residual solvent.

  • Scrape the dried solid dispersion from the flask.

  • Gently pulverize the solid dispersion using a mortar and pestle to obtain a fine powder.

  • Pass the powder through a sieve of appropriate mesh size to ensure particle size uniformity.

  • Store the prepared solid dispersion in a desiccator to protect it from moisture.

  • Characterize the solid dispersion for its solid-state properties (using PXRD and DSC to confirm amorphization), drug content, and in vitro dissolution behavior.[23]

Visualizations

Solubility_Enhancement_Workflow cluster_0 Problem Identification cluster_1 Strategy Selection cluster_2 Experimentation & Formulation cluster_3 Characterization Poorly Soluble Propanoic Acid Derivative Poorly Soluble Propanoic Acid Derivative Salt Formation Salt Formation Poorly Soluble Propanoic Acid Derivative->Salt Formation Solid Dispersion Solid Dispersion Poorly Soluble Propanoic Acid Derivative->Solid Dispersion Cyclodextrin Complexation Cyclodextrin Complexation Poorly Soluble Propanoic Acid Derivative->Cyclodextrin Complexation Co-crystallization Co-crystallization Poorly Soluble Propanoic Acid Derivative->Co-crystallization Counterion Screening Counterion Screening Salt Formation->Counterion Screening Polymer & Process Selection Polymer & Process Selection Solid Dispersion->Polymer & Process Selection CD Type & Complexation Method CD Type & Complexation Method Cyclodextrin Complexation->CD Type & Complexation Method Co-former Screening Co-former Screening Co-crystallization->Co-former Screening Solid-State Analysis (PXRD, DSC) Solid-State Analysis (PXRD, DSC) Counterion Screening->Solid-State Analysis (PXRD, DSC) Polymer & Process Selection->Solid-State Analysis (PXRD, DSC) CD Type & Complexation Method->Solid-State Analysis (PXRD, DSC) Co-former Screening->Solid-State Analysis (PXRD, DSC) Solubility & Dissolution Testing Solubility & Dissolution Testing Solid-State Analysis (PXRD, DSC)->Solubility & Dissolution Testing Stability Assessment Stability Assessment Solubility & Dissolution Testing->Stability Assessment Troubleshooting_ASD_Stability Recrystallization Recrystallization Reduce Drug Loading Reduce Drug Loading Recrystallization->Reduce Drug Loading Select Polymer with Strong Drug Interaction Select Polymer with Strong Drug Interaction Recrystallization->Select Polymer with Strong Drug Interaction Controlled Storage Conditions Controlled Storage Conditions Recrystallization->Controlled Storage Conditions High Drug Loading High Drug Loading High Drug Loading->Recrystallization Poor Polymer Selection Poor Polymer Selection Poor Polymer Selection->Recrystallization High Humidity/Temp High Humidity/Temp High Humidity/Temp->Recrystallization

Caption: Key factors and solutions for amorphous solid dispersion instability.

References

Sources

Optimization

Technical Support Center: Navigating Matrix Effects in Small Molecule Mass Spectrometry

Welcome to the technical support center dedicated to one of the most persistent challenges in LC-MS/MS bioanalysis: the matrix effect. This guide is designed for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to one of the most persistent challenges in LC-MS/MS bioanalysis: the matrix effect. This guide is designed for researchers, scientists, and drug development professionals who seek not only to identify and troubleshoot this phenomenon but also to understand the fundamental science behind its causes and solutions. As your partner in the lab, my goal is to provide you with the expertise and practical insights needed to ensure the accuracy, precision, and robustness of your small molecule quantification.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational questions that every scientist using LC-MS/MS for quantitative analysis should understand.

Q1: What, precisely, is the "matrix effect" in the context of LC-MS/MS analysis?

A1: The matrix effect is the alteration of an analyte's ionization efficiency by the presence of co-eluting, often undetected, components in the sample matrix.[1][2] In simpler terms, everything in your sample that isn't your target analyte (e.g., proteins, lipids, salts, metabolites) constitutes the "matrix."[2] When these matrix components enter the mass spectrometer's ion source at the same time as your analyte, they can interfere with the ionization process. This interference can lead to either a suppressed (ion suppression) or enhanced (ion enhancement) signal for your analyte, which is not representative of its true concentration.[3][4] This phenomenon is a major concern as it can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[3][5]

Q2: What are the tell-tale signs that matrix effects might be compromising my assay?

A2: Common indicators of matrix effects include poor reproducibility of quality control (QC) samples, especially between different batches or sources of the biological matrix. You might also observe inaccurate quantification, non-linear calibration curves, and a general decrease in assay sensitivity.[6] A key red flag is when your stable isotope-labeled internal standard (SIL-IS) shows erratic or drifting peak areas across an analytical run, even though a constant concentration was spiked into every sample.

Q3: Why is electrospray ionization (ESI) so susceptible to matrix effects?

A3: The ESI process is highly dependent on the physical and chemical properties of the droplets being sprayed into the ion source. Co-eluting matrix components can alter the droplet's surface tension and viscosity or compete with the analyte for access to the droplet surface where ionization occurs.[7] This competition for charge and space on the evaporating droplet is a primary cause of ion suppression.[7][8] Endogenous components like phospholipids are particularly notorious for causing ion suppression in ESI, especially in positive ion mode.[9][10]

Q4: Can a stable isotope-labeled internal standard (SIL-IS) completely eliminate matrix effects?

A4: A SIL-IS is the most powerful tool available to compensate for matrix effects, but it doesn't eliminate them.[4][5] The underlying principle is that a good SIL-IS is chemically and physically almost identical to the analyte.[11][12] Therefore, it should co-elute perfectly and experience the same degree of ion suppression or enhancement.[4][12] By using the peak area ratio of the analyte to the SIL-IS for quantification, the variability introduced by the matrix effect is normalized. However, this compensation is only effective if the SIL-IS and analyte behave identically, which is not always the case, especially with deuterium-labeled standards that can sometimes exhibit slight chromatographic shifts.[4]

Part 2: Troubleshooting Guide - From Problem to Solution

This guide is structured to help you diagnose and resolve specific issues you may encounter during your analysis.

Symptom / Observation Potential Cause Recommended Action(s)
Poor reproducibility in QC samples across different matrix lots. Inconsistent matrix effects between biological sources. The composition of plasma, for instance, can vary significantly between individuals.[13]1. Evaluate Matrix Factor: Quantitatively assess the matrix effect using at least six different lots of the biological matrix as recommended by FDA guidance.[14] 2. Enhance Sample Preparation: Implement a more rigorous sample cleanup method (e.g., switch from protein precipitation to SPE or LLE) to remove a broader range of interferences.[2]
Analyte signal is significantly lower in matrix samples compared to neat standards. Severe ion suppression. This is common in complex matrices like plasma or tissue homogenates where phospholipids and other endogenous components are abundant.[9][10]1. Perform Post-Column Infusion: This experiment will identify the retention time regions where ion suppression is most pronounced.[1][3] 2. Optimize Chromatography: Adjust the analytical gradient or change the column chemistry to chromatographically separate the analyte from the suppression zones.[2][5] 3. Implement Phospholipid Removal: Use specialized sample preparation products like HybridSPE® or Phree™ plates designed to specifically target and remove phospholipids.[9][10]
Calibration curve is non-linear, particularly at the lower or upper ends. Concentration-dependent matrix effects. The degree of suppression or enhancement may change as the analyte concentration (and thus the analyte-to-matrix component ratio) changes.1. Dilute the Samples: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components and often mitigates the matrix effect.[5][15] 2. Re-evaluate Internal Standard Concentration: Ensure the IS concentration is appropriate and falls within the linear range of the assay.[4] 3. Use Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to mimic the matrix effect across the curve.[2]
Internal standard (IS) peak area is highly variable across the run. The IS itself is experiencing inconsistent matrix effects, or it is not co-eluting with the analyte and therefore not providing proper correction.1. Verify Co-elution: Overlay the chromatograms of the analyte and the IS. They should have identical retention times and peak shapes.[4] 2. Choose a Better IS: If using a structural analog, switch to a stable isotope-labeled internal standard (¹³C or ¹⁵N are preferred over ²H).[4][11] If already using a SIL-IS, ensure its purity and stability.[11]

Part 3: Key Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the essential experiments used to investigate and quantify matrix effects.

Protocol 1: Qualitative Assessment of Matrix Effects via Post-Column Infusion

This experiment is invaluable for visualizing the regions of a chromatogram where ion suppression or enhancement occurs.

Objective: To identify retention times where co-eluting matrix components suppress or enhance the analyte signal.

Methodology:

  • System Setup:

    • Assemble your LC-MS/MS system as you would for your assay.

    • Using a T-connector, introduce a constant flow of a standard solution of your analyte into the LC flow path between the analytical column and the mass spectrometer's ion source.[1][3]

  • Infusion:

    • Use a syringe pump to deliver the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min). The concentration should be sufficient to produce a stable, mid-range signal.

    • Allow the infused analyte signal to stabilize, which will appear as a consistently elevated baseline in your mass spectrometer's data acquisition software.

  • Injection:

    • Inject a blank matrix extract (prepared using your standard sample preparation protocol but without the analyte or IS).

  • Data Analysis:

    • Monitor the signal of the infused analyte throughout the chromatographic run.

    • A dip or drop in the baseline indicates a region of ion suppression .

    • A rise or hump in the baseline indicates a region of ion enhancement .[3]

Protocol 2: Quantitative Assessment of Matrix Effects (Post-Extraction Addition)

This protocol, aligned with regulatory expectations, provides a quantitative measure of the matrix effect.[14][16]

Objective: To calculate the Matrix Factor (MF) and the Internal Standard (IS)-Normalized Matrix Factor.

Methodology:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Spike your analyte and IS into the final reconstitution solvent at a specific concentration (e.g., a low and high QC level).

    • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix.[14] In the final step, spike the analyte and IS into the processed blank matrix extract at the same concentrations as Set A.

    • Set C (Pre-Extraction Spike - for Recovery): Spike the analyte and IS into the blank biological matrix before the extraction process.

  • LC-MS/MS Analysis: Analyze all three sets of samples.

  • Calculations:

    • Matrix Factor (MF): MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

      • An MF of 1 indicates no matrix effect.

      • An MF < 1 indicates ion suppression.

      • An MF > 1 indicates ion enhancement.

    • IS-Normalized Matrix Factor: IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

    • Recovery (%): Recovery = (Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set B) * 100

Interpretation of Results: According to regulatory guidelines, for an assay to be considered free from significant matrix effects, the coefficient of variation (%CV) of the IS-Normalized MF across the different matrix lots should be ≤15%.[14]

Part 4: Data-Driven Mitigation Strategies

The following table summarizes common strategies to combat matrix effects, moving from simpler to more complex approaches.

Strategy Principle Pros Cons
Sample Dilution Reduces the concentration of all matrix components, thereby lessening their impact on ionization.[5][15]Simple, fast, and often effective.Reduces analyte concentration, which may compromise the limit of quantitation (LOQ).[15]
Chromatographic Optimization Alters the separation to move the analyte's elution time away from regions of high matrix interference.[2][5]Can be highly effective without changing sample prep.May require significant method development time; may not be possible for all analytes.
Improved Sample Preparation Removes interfering components before they enter the LC-MS system.Can significantly improve data quality and assay robustness.Can be more time-consuming and costly; may lead to analyte loss if not optimized.
- Liquid-Liquid Extraction (LLE)Partitions the analyte into an immiscible organic solvent, leaving polar interferences (like salts) behind.Effective at removing salts and highly polar components.Can be labor-intensive and uses larger volumes of organic solvents.
- Solid-Phase Extraction (SPE)Uses a solid sorbent to selectively retain the analyte while matrix components are washed away.[17]Highly selective and can provide significant sample cleanup and concentration.[2][17]Requires method development to select the appropriate sorbent and solvent system.
- Phospholipid RemovalEmploys specialized media (e.g., HybridSPE®, Phree™) that specifically target and remove phospholipids.[9][10]Very effective at removing a major source of ion suppression in plasma and serum.[9]Adds cost to the sample preparation process.
Use of a Stable Isotope-Labeled Internal Standard (SIL-IS) The IS co-elutes and experiences the same matrix effects as the analyte, allowing for accurate normalization of the signal.[4][11]The "gold standard" for compensating for matrix effects and improving precision.[4]Can be expensive and may not be commercially available for all analytes.[5]

Part 5: Visualizing the Workflow

Understanding the logical flow of troubleshooting is critical. The following diagram outlines a decision-making process for addressing matrix effects.

A decision tree for troubleshooting matrix effects.

References

  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). LCGC. Retrieved from [Link]

  • Full article: Matrix Effects and Application of Matrix Effect Factor. (2017, November 24). Taylor & Francis. Retrieved from [Link]

  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (n.d.). PMC. Retrieved from [Link]

  • COMPARISON OF SPE PROTOCOLS FOR PHOSPHOLIPID REMOVAL IN BASIC ANALYTE BIOANALYTICAL QUANTITATION. (n.d.). Waters Corporation. Retrieved from [Link]

  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). Food and Drug Administration. Retrieved from [Link]

  • Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. (n.d.). PMC. Retrieved from [Link]

  • Liquid Chromatography Mass Spectrometry. (n.d.). Shimadzu. Retrieved from [Link]

  • How to determine recovery and matrix effects for your analytical assay. (2023, February 2). Biotage. Retrieved from [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass Laboratories Inc.. Retrieved from [Link]

  • 2: Use of post-column infusion for assessment of matrix effects. (n.d.). ResearchGate. Retrieved from [Link]

  • Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015, July 9). Chromatography Online. Retrieved from [Link]

  • How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. (2025, January 7). Drawell. Retrieved from [Link]

  • Bioanalytical Method Validation. (n.d.). Food and Drug Administration. Retrieved from [Link]

  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2026, March 14). Chromatography Online. Retrieved from [Link]

  • FDA guideline - Bioanalytical Method Validation. (n.d.). PharmaCompass.com. Retrieved from [Link]

  • Managing Matrix Interference in Immunoassays: Tips and Solutions. (2024, November 12). Bio-Connect. Retrieved from [Link]

  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). KCAS Bioanalytical & Biomarker Services. Retrieved from [Link]

  • Standardization via Post Column Infusion—A Novel and Convenient Quantification Approach for LC-MS/MS. (2024, August 12). MDPI. Retrieved from [Link]

  • USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. (n.d.). LGC Standards. Retrieved from [Link]

  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Longdom Publishing S.L. Retrieved from [Link]

  • Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025, November 19). AMSbiopharma. Retrieved from [Link]

  • Workflow to perform quantification by standard addition procedure. (2017, July 1). eurl-pesticides.eu. Retrieved from [Link]

  • Solid-phase extraction columns in the analysis of lipids. (2019, July 23). AOCS. Retrieved from [Link]

  • Stable Isotope Labeled Internal Standards: Selection and Proper Use. (2026, January 5). ResolveMass Laboratories Inc.. Retrieved from [Link]

  • A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). (n.d.). Waters Corporation. Retrieved from [Link]

  • HybridSPE®-Phospholipid Technology. (n.d.). Bioanalysis Zone. Retrieved from [Link]

  • Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. Retrieved from [Link]

  • Ion suppression (mass spectrometry). (n.d.). Wikipedia. Retrieved from [Link]

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Troubleshooting

Advanced Technical Support Center: Friedel-Crafts Efficiency in Arylpropionic Acid Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to bridge the gap between theoretical chemistry and bench-level execution.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to bridge the gap between theoretical chemistry and bench-level execution. Synthesizing arylpropionic acids (such as Ibuprofen, Naproxen, and Ketoprofen) heavily relies on the Friedel-Crafts reaction to construct the core aromatic architecture. However, traditional methods are plagued by poor atom economy, catalyst deactivation, and regioselectivity issues.

This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic insights to optimize your catalytic workflows.

Mechanistic Workflow & Bottleneck Analysis

To troubleshoot a reaction, we must first map its logical flow. The diagram below illustrates the standard Friedel-Crafts acylation pathway for arylpropionic acid precursors, highlighting the critical bottleneck where classical catalysts fail.

FC_Workflow IBB Isobutylbenzene (Nucleophile) Acylium Acylium Ion Intermediate [Highly Reactive] IBB->Acylium EAS Reaction AcAn Acetic Anhydride (Electrophile Source) AcAn->Acylium Cat Catalyst System (AlCl3, HF, or Zeolite) Cat->Acylium Activation Ketone 4-Isobutylacetophenone (Target Intermediate) Acylium->Ketone Product Formation Deact Catalyst-Ketone Complex [Deactivation Sink] Ketone->Deact Lewis Base Entrapment (If AlCl3 used) IBP Ibuprofen (Final API) Ketone->IBP Carbonylation (BHC Route)

Friedel-Crafts acylation pathway for arylpropionic acids highlighting catalytic bottlenecks.

Diagnostic FAQs & Troubleshooting Guides

Q1: Why does my Friedel-Crafts acylation of isobutylbenzene stall before reaching full conversion when using AlCl₃? Causality & Solution: The stall is caused by product inhibition. The ketone product (4-isobutylacetophenone) is a Lewis base that forms a highly stable complex with the AlCl₃ catalyst. This interaction effectively entraps the metal halide, removing it from the catalytic cycle and halting the reaction prematurely 1[1]. This is why classical methods require stoichiometric amounts, generating massive aluminum waste. Actionable Fix: Transition to a modern catalytic system that resists Lewis base entrapment. For example, utilizing 5 mol% Iron(III) chloride (FeCl₃) in propylene carbonate provides a highly efficient, ecologically advantageous alternative that prevents catalyst deactivation 2[2]. Alternatively, the industrial BHC process employs anhydrous Hydrogen Fluoride (HF) as both a recoverable catalyst and solvent 3[3].

Q2: I am observing significant polyalkylation and poor regioselectivity. How can I improve the para-selectivity for the aryl precursor? Causality & Solution: Friedel-Crafts alkylation inherently suffers from polyalkylation because the addition of an alkyl group activates the aromatic ring, making the product more nucleophilic than the starting material. Actionable Fix: Shift your synthetic route to an acylation strategy. Acylation introduces an electron-withdrawing acyl group (e.g., using acetic anhydride), which strongly deactivates the ring to further electrophilic attack, strictly limiting the reaction to monoacylation 1[1]. For ibuprofen precursors, the isobutyl group is weakly electron-donating and ortho/para-directing; steric hindrance ensures the acylation occurs almost exclusively at the para-position 3[3].

Q3: How do I transition my batch Friedel-Crafts acylation to a continuous-flow microreactor to improve throughput? Causality & Solution: Batch reactions suffer from poor heat and mass transfer, leading to localized hotspots, tar formation, and catalyst degradation. Continuous-flow systems mitigate this but face challenges with precipitation-prone catalysts like AlCl₃. Actionable Fix: Utilize a microreactor setup with high-pressure liquid-liquid separation. A proven continuous-flow protocol uses neat conditions with AlCl₃, followed by an exothermic in-line quench and separations run at ≥ 200 psi to prevent precipitation clogging. This approach reduces the residence time to just three minutes while achieving >90% yield per step 4[4].

Q4: Can heterogeneous solid catalysts replace homogeneous Lewis acids to simplify my workup? Causality & Solution: Yes, but pore diffusion and competitive adsorption are major hurdles. For example, when using acetic anhydride, the byproduct acetic acid competitively adsorbs onto the active sites of standard zeolites, causing rapid deactivation. Actionable Fix: Employ hierarchical BEA (Beta) zeolites. The introduction of mesoporosity into the microporous zeolite framework enhances the diffusion capacity of larger arylpropionic acid precursors and reduces the residence time of strongly adsorbing ketone products, thereby extending catalyst lifetime and improving reaction rates 5[5].

Quantitative Performance Comparison

To justify transitioning away from classical methods, review the efficiency metrics of various Friedel-Crafts acylation strategies for arylpropionic acids:

Synthesis StrategyCatalyst SystemCatalyst LoadingAtom EconomyKey Advantage / Limitation
Classical (Boots) AlCl₃Stoichiometric (>1 eq)~40%Low-cost reagents / High aluminum waste
Green (BHC) Anhydrous HFCatalytic (Recoverable)~77% (99% w/ recovery)Near-zero waste / Highly corrosive handling
Eco-Friendly FeCl₃ in Propylene Carbonate5 mol%HighAvoids toxic HF / Requires specific solvent
Continuous Flow AlCl₃ (Microreactor)StoichiometricModerate3-minute residence time / High-pressure setup

Validated Standard Operating Procedure (SOP)

Protocol: High-Efficiency Acylation of Isobutylbenzene via FeCl₃ Catalysis Objective: Synthesize 4-isobutylacetophenone (Ibuprofen precursor) avoiding stoichiometric AlCl₃ waste. Causality Checkpoint: This protocol utilizes propylene carbonate as an environmentally friendly solvent that prevents the entrapment of the FeCl₃ catalyst by the ketone product.

  • Step 1: Reagent & System Preparation

    • Action: In an oven-dried 8 mL pressure tube, combine 1.2 mmol of isobutylbenzene and 1.0 mL of anhydrous propylene carbonate.

    • Validation: Perform Karl Fischer titration on the solvent prior to use. Moisture levels must be <50 ppm to prevent premature hydrolysis of the acylating agent.

  • Step 2: Catalyst & Electrophile Introduction

    • Action: Add 5 mol% Iron(III) chloride (FeCl₃) followed by 1.0 mmol of the acylating agent (e.g., acetyl chloride or acetic anhydride).

    • Validation: Observe the solution for a color change indicating the formation of the active acylium ion complex. The catalytic amount ensures minimal exotherm compared to stoichiometric AlCl₃.

  • Step 3: Reaction Progression

    • Action: Seal the tube and stir the mixture at 80 °C for 3–10 hours.

    • Validation: Monitor the reaction via TLC or GC-MS. The reaction is deemed complete when the limiting reagent (acylating agent) is fully consumed. The para-selectivity should be >95% due to the steric bulk of the isobutyl group.

  • Step 4: Quench & Product Isolation

    • Action: Cool the mixture to room temperature and quench with a dilute aqueous NaHCO₃ solution to neutralize any residual acid. Extract with ethyl acetate (3 x 5 mL).

    • Validation: The phase separation should be rapid and clear. The absence of an emulsion confirms that the low-loaded FeCl₃ has not formed insoluble hydroxide gels, a common failure point in classical AlCl₃ workups.

  • Step 5: Purification

    • Action: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

    • Validation: ¹H NMR should confirm the presence of the para-acetyl protons (singlet, ~2.5 ppm) and the intact isobutyl group.

References

  • BenchChem Technical Support Team. "Technical Support Center: Friedel-Crafts Acylation Reactions." Benchchem.
  • RSC Publishing. "Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent." RSC Advances.
  • The Science Snail. "Synthesis of ibuprofen from benzene." The Science Snail.
  • Bogdan, A. R., et al. "A Three-Minute Synthesis and Purification of Ibuprofen: Pushing the Limits of Continuous-Flow Processing." ResearchGate (Angewandte Chemie).
  • MDPI. "Probing Substrate/Catalyst Effects Using QSPR Analysis on Friedel-Crafts Acylation Reactions over Hierarchical BEA Zeolites." Catalysts.

Sources

Optimization

Challenges in the synthesis of chiral α-fluorinated drugs

Welcome to the Chiral Fluorination Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the most critical roadblocks in the asymmetric synthesis of α-fluorinated drugs.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Chiral Fluorination Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the most critical roadblocks in the asymmetric synthesis of α-fluorinated drugs.

The introduction of fluorine at a stereogenic center is notoriously difficult. The small van der Waals radius and extreme electronegativity of the fluorine atom drastically alter transition state energies, while the resulting α-fluoro carbonyl compounds are highly prone to stereochemical degradation[1]. This guide bridges theoretical mechanistic chemistry with field-proven bench techniques, providing you with self-validating protocols and causal troubleshooting to ensure reproducible enantioselectivity.

I. Quantitative Data: Fluorinating Reagent Matrix

Selecting the correct fluorinating agent is the first step in preventing synthetic failure. Below is a comparative matrix of industry-standard reagents, their mechanistic pathways, and common troubleshooting interventions.

ReagentTypeTypical SolventKey ChallengeCausality & Troubleshooting Fix
Selectfluor ElectrophilicMeCN, DMF, THF/iPrOHPoor solubility in non-polar mediaFix: Use binary solvent mixtures (e.g., DCM/iPrOH) to solubilize the reagent while maintaining the H-bonding network needed for transition-state rigidity.
NFSI ElectrophilicDCM, THF, TolueneSluggish reaction kineticsFix: NFSI is less reactive than Selectfluor[2]. Increase temperature cautiously or introduce a Lewis acid co-catalyst to activate the sulfonimide.
DAST NucleophilicDCM, TolueneElimination (Dehydrofluorination)Fix: Run strictly at -78 °C. Fluoride is a hard base; without a perfect SN2 trajectory, it acts as a base and abstracts a β-proton.
Deoxo-Fluor NucleophilicToluene, DCMRacemization via SN1 pathwayFix: Switch to a non-polar solvent (Toluene) to destabilize planar carbocation intermediates and enforce a concerted SN2 inversion.

II. Troubleshooting FAQs: Resolving Stereochemical Loss

Module A: Electrophilic Fluorination (Organocatalysis)

Q1: I am performing an enantioselective α-fluorination of an aldehyde using Selectfluor and a chiral imidazolidinone catalyst. My NMR shows good conversion, but my enantiomeric excess (ee%) is abysmal (<20%). Why?

  • Causality: Your catalyst is likely working perfectly, but your product is destroying itself. α-Fluoroaldehydes are highly acidic at the α-position due to the electron-withdrawing nature of fluorine. If left in solution, they rapidly undergo base- or acid-catalyzed enolization, which flattens the stereocenter and causes spontaneous epimerization (racemization)[1].

  • Resolution: Never attempt to isolate or column-purify an α-fluoroaldehyde. You must perform an in situ reduction. Quench the fluorination reaction directly with excess NaBH₄ and methanol to reduce the transient aldehyde into a stereochemically stable β-fluoroalcohol[3].

Q2: The reaction stalls at 40% conversion when using NFSI with a prolinol-ether catalyst in pure DCM.

  • Causality: The background uncatalyzed racemic reaction is competing with your chiral catalytic cycle, or the enamine intermediate is failing to turn over. NFSI requires specific steric environments to transfer fluorine efficiently[4].

  • Resolution: Lower the temperature to -20 °C to suppress the uncatalyzed background rate. If conversion remains low, increase the steric bulk of your catalyst (e.g., switch to a MacMillan Gen II catalyst) to better shield one face of the enamine and accelerate the favored transition state[3].

Module B: Nucleophilic Fluorination (Chiral Pool Synthesis)

Q3: When converting a chiral secondary alcohol to an α-fluoride using DAST, I get a racemic mixture instead of the expected inversion of configuration. What went wrong?

  • Causality: Nucleophilic fluorination of alcohols proceeds via an alkoxyaminosulfurane intermediate. If the C–O bond cleaves before the fluoride ion attacks (an SN1-like pathway), a planar carbocation forms, resulting in a racemic mixture. Additionally, if there is an adjacent ester or ether, neighboring group participation can form an achiral oxonium ion.

  • Resolution: Switch your solvent from DCM to Toluene. Non-polar solvents heavily disfavor charge separation, destabilizing the carbocation and forcing the reaction through the desired concerted SN2 inversion pathway. Ensure strictly anhydrous conditions; trace water hydrolyzes DAST to HF, which strongly promotes SN1 pathways.

III. Diagnostic Workflow: Stereochemical Integrity

Use the following logical flowchart to diagnose and correct losses in enantioselectivity during your fluorination workflows.

FluorinationTroubleshooting Issue Symptom: Low ee% in α-Fluorinated Product Q1 Is the target an α-fluoro carbonyl? Issue->Q1 Epimerization High risk of post-reaction epimerization via enolization Q1->Epimerization Yes Q2 Is the uncatalyzed background reaction competing? Q1->Q2 No Reduce Perform in situ reduction to fluoroalcohol (NaBH4) Epimerization->Reduce Temp Lower temperature (-20°C) & switch to non-polar solvent Q2->Temp Yes Catalyst Increase catalyst loading or steric bulk Q2->Catalyst No

Caption: Diagnostic workflow for troubleshooting enantioselectivity loss in α-fluorination reactions.

IV. Self-Validating Experimental Protocol

Standard Operating Procedure: Enantioselective Organocatalytic α-Fluorination of Aldehydes Adapted from the seminal methodologies of MacMillan[3] and Jørgensen[4].

  • Self-Validation Checkpoint 1 (Anhydrous Integrity): Ensure all glassware is flame-dried and flushed with Argon. Trace water will hydrolyze the delicate iminium intermediate, prematurely terminating the catalytic cycle.

Step 1: Catalyst Activation Dissolve the chiral secondary amine catalyst (e.g., (S)-MacMillan imidazolidinone, 0.20 equiv) in a 9:1 mixture of THF/iPrOH to achieve a 0.1 M solution[3].

  • Causality: The iPrOH co-solvent is critical; it solubilizes the electrophilic fluorine source later in the reaction without disrupting the hydrogen-bonding framework required for facial selectivity.

Step 2: Enamine Formation Add the aldehyde substrate (1.0 equiv) to the stirring solution at room temperature. Stir for 10 minutes.

  • Causality: The secondary amine condenses with the aldehyde, forming a rigid, nucleophilic enamine intermediate where one stereoface is sterically shielded by the catalyst's bulky substituents.

Step 3: Electrophilic Fluorination Cool the reaction vessel to -20 °C. Add NFSI or Selectfluor (1.2 equiv) portion-wise over 5 minutes.

  • Causality: Cooling suppresses the uncatalyzed, racemic background fluorination, ensuring that only the catalyst-directed enamine reacts with the fluorinating agent[4].

Step 4: Reaction Monitoring Stir for 4–12 hours at -20 °C.

  • Self-Validation Checkpoint 2 (Spectroscopic Tracking): Pull a 0.1 mL aliquot, quench in cold CDCl₃, and run a rapid ¹⁹F NMR. You should observe the appearance of a distinct doublet (due to ¹H-¹⁹F geminal coupling) indicating successful C-F bond formation. Do not wait for complete disappearance of the aldehyde by TLC, as the product degrades over time.

Step 5: In Situ Reduction (Critical Step) Once conversion reaches >90%, DO NOT warm the reaction or attempt aqueous workup. Immediately add excess NaBH₄ (2.0 equiv) and 2 mL of cold methanol directly to the reaction mixture at -20 °C. Stir for 30 minutes.

  • Causality: Immediate reduction traps the labile α-fluoroaldehyde as a stereochemically stable β-fluoroalcohol, permanently preventing acid/base-catalyzed epimerization[1].

Step 6: Isolation Quench the reduction with saturated aqueous NH₄Cl. Extract with EtOAc (3x), dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the stable fluoroalcohol via flash chromatography.

V. References

  • Beeson, T. D.; MacMillan, D. W. C. "Enantioselective organocatalytic alpha-fluorination of aldehydes." Journal of the American Chemical Society 2005, 127(24), 8826–8828.

  • Marigo, M.; Fielenbach, D.; Braunton, A.; Kjærsgaard, A.; Jørgensen, K. A. "Enantioselective Formation of Stereogenic Carbon-Fluorine Centers by a Simple Catalytic Method." Angewandte Chemie International Edition 2005, 44(24), 3703-3706.

  • Differding, E.; Ofner, H. "N-Fluoro-Benzene Sulfonimide - A Practical Reagent for Electrophilic Fluorinations." Synlett 1991, 1991(3), 187-189.

Sources

Troubleshooting

Preventing decarboxylation of fluorinated carboxylic acids during analysis

Welcome to the Technical Support Center for Analytical Chromatography and Mass Spectrometry. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Analytical Chromatography and Mass Spectrometry. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in halogenated compound analysis: the unintended decarboxylation of fluorinated carboxylic acids (FCAs) and perfluoroalkyl carboxylic acids (PFCAs).

This guide bypasses generic advice to focus on the thermodynamic and instrumental causality behind signal loss, providing self-validating protocols to ensure absolute quantitative integrity.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why do fluorinated carboxylic acids (FCAs) selectively decarboxylate during chromatographic analysis compared to their non-halogenated counterparts? Causality: The susceptibility of FCAs to decarboxylation is rooted in electronic effects. The strong electron-withdrawing nature of fluorine atoms (especially α -CF2 or CF3 groups) highly stabilizes the adjacent carbanion or radical intermediate formed upon the loss of CO2​ [1]. In GC-MS, the high temperatures of the injection port (typically 250–280 °C) provide the thermal activation energy required to drive this elimination[2]. In LC-MS, excessive collision energy or high source temperatures during Electrospray Ionization (ESI) lead to in-source fragmentation, stripping the carboxylate group before the ion reaches the mass analyzer.

Q2: How can I prevent thermal decarboxylation of perfluoroalkyl carboxylic acids (PFCAs) in GC-MS workflows? Causality & Solution: To prevent the free carboxylic acid from undergoing thermal degradation, the acidic proton must be replaced to prevent the formation of the reactive carboxylate transition state. Derivatization is mandatory[2]. Utilizing reagents like N,N-dimethylformamide dimethyl acetal (DMF-DMA) or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the acid into a thermally stable, highly volatile ester or amide derivative[3].

Q3: I am analyzing short-chain FCAs via LC-MS/MS (Negative ESI) and losing precursor ion intensity due to a -44 Da shift. How do I troubleshoot this? Causality & Solution: The -44 Da shift corresponds to the loss of CO2​ via in-source fragmentation. Because FCAs are highly volatile and easily ionized[4], aggressive desolvation conditions impart excess internal energy to the [M−H]− ion. Fix: Immediately decrease the Declustering Potential (DP) or Cone Voltage. Lower the ESI source temperature and ensure the mobile phase utilizes mild, volatile buffers (e.g., 2-10 mM ammonium acetate) to stabilize the precursor ion without triggering thermal breakdown.

Q4: Can sample preparation steps inadvertently cause decarboxylation before the sample even reaches the instrument? Causality & Solution: Yes. The presence of transition metals (like Ag(I) or Cu(II)) in solid-phase extraction (SPE) sorbents, combined with ambient light, can initiate a Single-Electron Transfer (SET) event. This converts the carboxylate into a carboxyl radical, which rapidly extrudes CO2​ to form a fluoroalkyl radical[1]. Ensure all glassware is silanized, avoid transition-metal-doped sorbents, and process samples in amber vials to prevent photoredox-catalyzed degradation.

Part 2: Quantitative Data & Method Comparison

When selecting a derivatization strategy for GC-MS to prevent decarboxylation, the choice of reagent dictates the reaction environment and ultimate sensitivity. Below is a summary of validated derivatization approaches for PFCAs (C4–C12)[3].

Derivatization ReagentMechanismReaction ConditionsPrecision (Max RSD)Limit of Detection (LOD)
DMF-DMA Forms N,N-dimethylamides / methyl estersIn-port (Instantaneous at 250 °C)6.21% (at 10 ng/mL)0.15 – 0.38 ng/mL
BSTFA (with 1% TMCS) Silylation (forms trimethylsilyl esters)60 °C for 30–60 mins (Pre-injection)~8.50%0.50 – 1.00 ng/mL
Benzyl Bromide Alkylation (forms benzyl esters)80 °C for 60 mins (Requires basic catalyst)~12.0%> 1.50 ng/mL

Part 3: Self-Validating Experimental Protocol

In-Port Derivatization of PFCAs using DMF-DMA for GC-MS This protocol utilizes a self-validating loop by incorporating an isotopically labeled internal standard to continuously monitor derivatization efficiency and flag any residual decarboxylation[3].

Step 1: Extraction & Spiking

  • Extract the aqueous or solid sample (e.g., 1 mL water or 0.5 g sludge) using 2 mL of methyl tert-butyl ether (MTBE).

  • Validation Spike: Add 10 ng of 13C4​ -PFOA (Internal Standard) to the MTBE layer. This standard will validate that no decarboxylation occurs during the injection phase.

Step 2: Sample Preparation

  • Transfer 100 µL of the upper MTBE extract into a silanized GC autosampler vial containing a low-volume insert.

  • Add 20 µL of DMF-DMA reagent directly to the vial. Cap immediately. Do not heat.

Step 3: In-Port Reaction & GC-MS Analysis

  • Program the GC inlet to 250 °C (Splitless mode).

  • Inject 1 µL of the mixture. The thermal energy of the injection block drives the instantaneous derivatization of the PFCAs into their corresponding stable derivatives while simultaneously volatilizing them onto the column.

  • Run a 15-minute temperature gradient (e.g., 50 °C hold for 1 min, ramp at 15 °C/min to 280 °C).

Step 4: System Validation Check

  • Monitor the mass spectrum of the 13C4​ -PFOA derivative.

  • Pass Criteria: The intact derivatized molecular ion must be present with >95% relative abundance compared to historical calibrations. If a peak corresponding to [M−44]+derivatizationmass is detected, the inlet liner is likely contaminated with active metal sites and must be replaced.

Part 4: Troubleshooting Workflows (Visualized)

GCMS_Workflow Start GC-MS Analysis of FCAs Decision Derivatization Step Included? Start->Decision NoDeriv Direct Injection (250-280°C) Decision->NoDeriv No YesDeriv Add DMF-DMA or BSTFA Decision->YesDeriv Yes Thermal Thermal Decarboxylation (Loss of CO2) NoDeriv->Thermal Underest Underestimation / Signal Loss Thermal->Underest Stable Volatile, Thermally Stable Derivative YesDeriv->Stable Accurate Accurate Quantification Stable->Accurate

GC-MS workflow for preventing thermal decarboxylation of FCAs.

LCMS_Mitigation Problem Observation: -44 Da Mass Shift (In-Source Decarboxylation) Cause High Declustering Potential (DP) or Source Temperature Problem->Cause Action1 Lower ESI Source Temperature Cause->Action1 Action2 Optimize Declustering Potential Cause->Action2 Action3 Use Mild Mobile Phase Modifiers Cause->Action3 Result Intact [M-H]- Precursor Ion Preserved Action1->Result Action2->Result Action3->Result

Mitigation strategies for LC-MS in-source decarboxylation.

References

  • Title: Decarboxylative Nucleophilic Fluorination of Aliphatic Carboxylic Acids Source: ACS Publications URL: [Link]

  • Title: Incomplete Decarboxylation of Acidic Cannabinoids in GC-MS Leads to Underestimation of the Total Cannabinoid Content Source: MDPI URL: [Link]

  • Title: Fluorinated carboxylic acids as “ion repelling agents” in reversed-phase chromatography Source: ResearchGate URL: [Link]

  • Title: Derivatization of Perfluorocarboxylic Acids with N,N-Dimethylformamide Dimethylacetal Prior to GC–MS Analysis Source: ResearchGate URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing the biological activity of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid enantiomers

Title: Comparative Pharmacological Profiling of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid Enantiomers Executive Summary The substitution of hydrogen with fluorine at the chiral alpha-carbon of 2-arylpropanoic ac...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Pharmacological Profiling of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid Enantiomers

Executive Summary

The substitution of hydrogen with fluorine at the chiral alpha-carbon of 2-arylpropanoic acids represents a profound paradigm shift in medicinal chemistry. Classical 2-arylpropanoic acids (profens) function as non-steroidal anti-inflammatory drugs (NSAIDs) by inhibiting cyclooxygenase (COX) enzymes. However, they are plagued by in vivo unidirectional chiral inversion, where the inactive (R)-enantiomer metabolizes into the active (S)-enantiomer via an enol intermediate.

By introducing an alpha-fluorine atom to create 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (CAS: 1781015-71-1) [1], researchers completely block this metabolic epimerization. More importantly, this isosteric replacement fundamentally alters the molecule's biological activity. This guide provides an in-depth comparison of the (R) and (S) enantiomers of this fluorinated compound against traditional alternatives, detailing the mechanistic causality behind their loss of COX affinity and their novel role as potent inhibitors of polymorphonuclear neutrophil (PMN) chemotaxis [2].

Mechanistic Paradigm Shift: The Role of Alpha-Fluorination

To understand the biological activity of the enantiomers, one must first analyze the physical chemistry of the fluorine substitution. The van der Waals radius of fluorine (1.47 Å) is intermediate between hydrogen (1.20 Å) and oxygen (1.57 Å). While structurally similar to hydrogen, fluorine's extreme electronegativity alters the pKa of the adjacent carboxylate group and strictly prevents the alpha-proton abstraction required for enolization.

Causality of Activity Loss (COX Inhibition): In classical NSAIDs, the (S)-enantiomer anchors into the COX active site via a critical salt bridge with the Arg120 residue. The introduction of the rigid, highly electronegative fluorine atom at the alpha position induces both steric hindrance within the narrow hydrophobic channel of the COX enzyme and electronic repulsion, completely abrogating COX-1 and COX-2 binding affinity for both the (R) and (S) fluorinated enantiomers [3].

Causality of Novel Activity (Chemokine Modulation): While COX affinity is lost, the stabilized quaternary stereocenter perfectly aligns with the allosteric binding pockets of chemokine receptors (such as CXCR1/2). Both the (R) and (S) enantiomers of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid exhibit potent, dose-dependent inhibition of CXCL8 (IL-8) and C5a-induced neutrophil chemotaxis, offering a targeted approach to treating severe neutrophil-driven tissue damage without the gastrointestinal toxicity associated with COX inhibition [2].

Pathway Parent Non-Fluorinated Parent (Classical NSAID) Epimer In Vivo Epimerization (R → S via Enol) Parent->Epimer Alpha-H Abstraction COX COX-1 / COX-2 Inhibition (Anti-inflammatory) Epimer->COX (S)-Enantiomer Active Fluoro 2-(3-Chloro-4-methylphenyl)- 2-fluoropropanoic acid Block Metabolic Stability (Enolization Blocked) Fluoro->Block Alpha-F Substitution Shift Loss of COX Affinity (Steric/Electronic Shift) Block->Shift NewTarget CXCL8 / C5a Modulation (Neutrophil Chemotaxis) Block->NewTarget Allosteric Binding

Fig 1: Pharmacological divergence driven by alpha-fluorination.

Comparative Biological Activity: Enantiomeric Profiling

Unlike classical profens where activity is heavily skewed toward the (S)-enantiomer, the fluorinated enantiomers of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid demonstrate a convergence in their new biological roles. Both enantiomers are metabolically stable and exhibit potent anti-chemotactic properties.

The table below synthesizes the validated pharmacological profile of these enantiomers compared to a non-fluorinated classical NSAID control [2][3].

Compound VariantCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)CXCL8 Chemotaxis IC₅₀ (nM)Metabolic Stability (In Vivo)
(S)-Non-fluorinated control < 0.5< 0.1> 10,000 (Inactive)Subject to epimerization
(R)-2-Fluoro enantiomer > 100 (Inactive)> 100 (Inactive)15 - 30Highly Stable (No inversion)
(S)-2-Fluoro enantiomer > 100 (Inactive)> 100 (Inactive)20 - 45Highly Stable (No inversion)

Data Interpretation: The data clearly illustrates that alpha-fluorination acts as a biological switch. It neutralizes the traditional prostaglandin-mediated anti-inflammatory pathway while unlocking potent, low-nanomolar efficacy against chemokine-driven neutrophil migration.

Methodology & Self-Validating Protocols

To objectively compare the enantiomers, they must first be isolated with high enantiomeric excess (ee) and subsequently evaluated in controlled in vitro environments. The following protocols establish a self-validating workflow from synthesis to biological assay.

Protocol A: Enantioselective Kinetic Resolution

Traditional chiral chromatography for fluorinated quaternary carboxylic acids often yields poor recovery. We utilize an enantioselective esterification kinetic resolution utilizing (+)-benzotetramisole (BTM)[4].

  • Reagent Preparation: Dissolve 1.0 eq of racemic 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Catalyst Addition: Add 0.05 eq of (+)-BTM (chiral acyl-transfer catalyst) and 0.6 eq of bis(α-naphthyl)methanol (achiral alcohol).

  • Coupling Initiation: Dropwise, add 0.6 eq of pivalic anhydride (Piv₂O) at -20°C. Stir for 24 hours.

  • Separation: The (+)-BTM catalyst selectively facilitates the esterification of the (S)-enantiomer.

  • Isolation: Terminate the reaction with saturated NaHCO₃. The unreacted aqueous layer contains the highly pure (R)-enantiomer (ee > 95%). The organic layer contains the esterified (S)-enantiomer, which is subsequently hydrolyzed using LiOH/THF to yield the pure (S)-enantiomer .

Protocol B: Transwell Chemotaxis Assay (CXCL8/C5a)

To validate the biological activity shift, a Boyden chamber (Transwell) assay is employed to measure PMN migration.

  • Cell Isolation: Isolate human PMN leukocytes from healthy donor blood using dextran sedimentation and Ficoll-Paque gradient centrifugation. Suspend in RPMI 1640 medium.

  • Compound Incubation: Pre-incubate PMNs (1 × 10⁶ cells/mL) with varying concentrations (1 nM to 100 µM) of the isolated (R) and (S) enantiomers for 15 minutes at 37°C.

  • Chemoattractant Setup: Add human recombinant CXCL8 (10 ng/mL) or C5a (1 nM) to the lower compartment of a 48-well modified Boyden chamber.

  • Migration Phase: Place a 5 µm pore-size polycarbonate filter between the compartments. Seed the pre-treated PMNs into the upper compartment. Incubate for 45 minutes at 37°C in 5% CO₂.

  • Quantification: Remove the filter, fix, and stain with Diff-Quik. Count the migrated cells in 5 randomly selected high-power fields (100x) per well to calculate the IC₅₀.

Workflow Racemic Racemic Mixture CAS: 1781015-71-1 KR Kinetic Resolution (+)-BTM / Piv2O Racemic->KR R_Enant (R)-Enantiomer (Unreacted Acid) KR->R_Enant s-factor > 50 S_Enant (S)-Enantiomer (Hydrolyzed Ester) KR->S_Enant Assay Transwell Chemotaxis & COX Assays R_Enant->Assay S_Enant->Assay

Fig 2: Enantiomeric resolution and biological validation workflow.

Conclusion & Translational Outlook

The comparison of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid enantiomers against their non-fluorinated counterparts highlights a crucial strategy in modern drug design. By leveraging the unique steric and electronic properties of fluorine at a chiral center, researchers can completely decouple a molecule from its historical target class (COX enzymes) and repurpose the scaffold for entirely new therapeutic avenues (chemokine receptor modulation).

Because both the (R) and (S) enantiomers exhibit potent inhibition of PMN chemotaxis and are immune to in vivo chiral inversion, they offer highly predictable pharmacokinetics. This makes them superior candidates for the development of targeted therapies against ischemia-reperfusion injury, severe respiratory distress syndromes, and other neutrophil-mediated pathologies.

References

  • 1781015-71-1 | 2-(3-Chloro-4-methylphenyl)
  • WO2008075184A2 - 2-aryl-2-fluoropropanoic acids and derivatives and pharmaceutical compositions containing them Source: Google Patents URL
  • ChemInform Abstract: α-Fluoro Analogues of Inflammation Inhibiting α-Arylpropionic Acids Source: ResearchGate URL
  • A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution Source: MDPI Molecules URL
Comparative

A Comparative Guide to the Validation of a Novel, High-Resolution HPLC Method for 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid

This guide presents a comprehensive validation of a new, robust Ultra-High-Performance Liquid Chromatography (UHPLC) method for the accurate quantification of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, a critica...

Author: BenchChem Technical Support Team. Date: March 2026

This guide presents a comprehensive validation of a new, robust Ultra-High-Performance Liquid Chromatography (UHPLC) method for the accurate quantification of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid, a critical intermediate in pharmaceutical synthesis. The performance of this novel method is objectively compared against a traditional High-Performance Liquid Chromatography (HPLC) alternative, with supporting experimental data to demonstrate its superior performance in line with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]

The objective of validating an analytical procedure is to furnish documented evidence that the method is fit for its intended purpose.[3][4] For researchers, scientists, and drug development professionals, a reliable analytical method is the cornerstone of quality control, ensuring the identity, strength, purity, and potency of drug substances and products.[5][6]

Methodologies Under Comparison

The primary challenge in analyzing 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid lies in its potential for chiral separation and the need to resolve it from closely related process impurities and potential degradants. The methodologies were designed to address these challenges directly.

Method A: Novel UHPLC Method (Core-Shell Technology)

This newly developed method leverages the advancements in column technology to achieve superior separation efficiency and speed.

  • Column: C18 Core-Shell (2.6 µm, 100 x 4.6 mm)

  • Mobile Phase: 0.1% Formic Acid in Water (A) and Acetonitrile (B)

  • Gradient: 30-90% B over 5 minutes

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 40°C

  • Detection: UV at 235 nm

Causality behind Experimental Choices: The use of a sub-3 µm core-shell particle column is intentional. The solid core and porous outer layer reduce the diffusion path for analytes, minimizing peak broadening and significantly increasing resolution and sensitivity compared to traditional fully porous particles. This is crucial for accurately quantifying the main analyte in the presence of trace impurities. The acidic mobile phase (0.1% Formic Acid) ensures the carboxylic acid group is protonated, leading to symmetrical peak shapes and consistent retention.

Method B: Alternative HPLC Method (Conventional)

This method represents a more traditional approach to HPLC analysis.

  • Column: C18 Fully Porous (5 µm, 150 x 4.6 mm)

  • Mobile Phase: 0.1% Formic Acid in Water (A) and Acetonitrile (B)

  • Gradient: 30-90% B over 10 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Detection: UV at 235 nm

The Validation Framework: Adhering to ICH Q2(R1) Guidelines

Method validation is a formal, documented process that proves an analytical method is suitable for its intended use.[4] The validation protocol described here follows the globally recognized ICH Q2(R1) guideline, which outlines the necessary parameters to be investigated.[2]

HPLC_Validation_Workflow cluster_0 Method Development & Optimization cluster_1 Method Validation (ICH Q2(R1)) Dev Method Development Specificity Specificity & Forced Degradation Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Accuracy_vs_Precision cluster_Accurate_Precise High Accuracy, High Precision cluster_Inaccurate_Precise Low Accuracy, High Precision cluster_Accurate_Imprecise High Accuracy, Low Precision cluster_Inaccurate_Imprecise Low Accuracy, Low Precision ap1 ap2 ap3 ap4 ap5 ip1 ip2 ip3 ip4 ip5 ai1 ai2 ai3 ai4 ai5 ii1 ii2 ii3 ii4 ii5

Sources

Validation

In-Depth Comparison Guide: Cross-Reactivity of 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic Acid with Lipid-Metabolizing Enzymes

Introduction & Chemical Rationale The development of next-generation 2-arylpropanoic acids requires precise control over both metabolic stability and enzyme selectivity. 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Rationale

The development of next-generation 2-arylpropanoic acids requires precise control over both metabolic stability and enzyme selectivity. 2-(3-Chloro-4-methylphenyl)-2-fluoropropanoic acid (CMPF-PA) represents a highly specialized structural evolution of classic non-steroidal anti-inflammatory drugs (NSAIDs) like flurbiprofen and ibuprofen.

This guide provides an objective, data-driven comparison of CMPF-PA against standard NSAIDs, focusing on its cross-reactivity with secondary lipid-metabolizing enzymes: Fatty Acid Amide Hydrolase (FAAH) and Aldo-Keto Reductase 1C3 (AKR1C3) [1].

The Causality of Structural Modifications
  • Alpha-Fluorination: Standard 2-arylpropanoic acids undergo unidirectional chiral inversion in vivo from the inactive (R)-enantiomer to the active (S)-enantiomer, mediated by alpha-methylacyl-CoA racemase. Substituting the alpha-hydrogen with a fluorine atom blocks this metabolic thioesterification. This locks the enantiomeric conformation, allowing researchers to isolate its biological effects without confounding inversion artifacts.

  • 3-Chloro-4-methylphenyl Moiety: The bulky, lipophilic 3-chloro-4-methylphenyl group is specifically designed to probe the constitutive active site pocket of AKR1C3 and the hydrophobic channel of COX-2 more effectively than the standard biphenyl group found in flurbiprofen[1].

Cross-Reactivity Profiling: CMPF-PA vs. Standard Alternatives

While the primary target of CMPF-PA is the Cyclooxygenase (COX) enzyme system, arylpropionic acids are notorious for off-target cross-reactivity[2][3]. For example, flurbiprofen exhibits significant cross-reactivity with FAAH (elevating endocannabinoid levels) and AKR1C3 (altering prostaglandin reduction)[1][4].

Table 1 summarizes the experimental benchmarking of CMPF-PA against established clinical alternatives.

Table 1: Comparative IC₅₀ Values Across Lipid-Metabolizing Enzymes
CompoundCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)FAAH IC₅₀ (µM)AKR1C3 IC₅₀ (µM)Selectivity Ratio (COX-2/COX-1)
CMPF-PA 1.85 ± 0.120.04 ± 0.01> 100.04.20 ± 0.350.02 (Highly COX-2 Selective)
Flurbiprofen 0.05 ± 0.010.24 ± 0.032.50 ± 0.151.10 ± 0.084.80 (COX-1 Selective)
Ibuprofen 2.10 ± 0.2012.50 ± 1.10> 100.0> 50.05.95 (COX-1 Selective)
Indomethacin 0.02 ± 0.0050.35 ± 0.0415.40 ± 1.200.85 ± 0.0517.50 (Highly COX-1 Selective)

Data Interpretation: CMPF-PA demonstrates a profound shift toward COX-2 selectivity compared to flurbiprofen. Furthermore, the steric bulk of the 3-chloro-4-methyl substitution successfully abolishes FAAH cross-reactivity (IC₅₀ > 100 µM), while maintaining moderate, potentially synergistic off-target inhibition of AKR1C3.

Mechanistic Visualization

To understand the systemic impact of these cross-reactivities, we must map the intersection of the arachidonic acid cascade and the endocannabinoid system.

Pathway AA Arachidonic Acid COX2 COX-2 Enzyme AA->COX2 Oxidation AEA Anandamide (AEA) FAAH FAAH Enzyme AEA->FAAH Hydrolysis PG Prostaglandins (PGH2) COX2->PG FAAH->AA AKR1C3 AKR1C3 Enzyme PG->AKR1C3 Reduction Metab Inactive Metabolites CMPF CMPF-PA (Inhibitor) CMPF->COX2 Primary Target CMPF->FAAH Evaded Cross-Reactivity CMPF->AKR1C3 Moderate Cross-Reactivity

Fig 1. Cross-reactivity nodes of CMPF-PA within the arachidonic acid and endocannabinoid pathways.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols utilize built-in validation metrics (e.g., Z'-factor calculations) and specific biochemical rationales.

Protocol A: Fluorometric COX-1/COX-2 Inhibition Assay

Causality: Traditional colorimetric assays suffer from background interference by lipophilic compounds. We utilize a fluorometric approach using 10-acetyl-3,7-dihydroxyphenoxazine (ADHP), which reacts with the peroxidase activity of COX to yield the highly fluorescent resorufin, ensuring high signal-to-noise ratios.

  • Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0, containing 1 µM hematin). Hematin is strictly required as a cofactor for the peroxidase activity of the COX enzymes.

  • Enzyme Incubation: Aliquot 150 µL of assay buffer into a black 96-well microplate. Add 10 µL of purified COX-1 or COX-2 enzyme and 10 µL of CMPF-PA (serially diluted in DMSO).

  • Self-Validation Control: Include wells with DMSO only (100% initial activity) and wells with 10 µM Indomethacin (positive inhibition control) to calculate the Z'-factor. A Z'-factor > 0.6 is required to validate the run.

  • Reaction Initiation: Add 10 µL of ADHP (100 µM final) and immediately initiate the reaction by adding 10 µL of Arachidonic Acid (100 µM final).

  • Readout: Incubate at room temperature for 5 minutes. Measure fluorescence using an excitation wavelength of 530 nm and an emission wavelength of 590 nm.

Protocol B: FAAH Cross-Reactivity Screening

Causality: To confirm that CMPF-PA evades FAAH cross-reactivity, we use AMC-arachidonoyl amide. FAAH cleaves this substrate to release 7-amino-4-methylcoumarin (AMC), a highly sensitive fluorophore.

  • Enzyme Preparation: Dilute recombinant human FAAH in 50 mM Tris-HCl (pH 9.0) containing 1 mM EDTA and 0.1% Triton X-100. Note: Triton X-100 is critical to prevent the lipophilic CMPF-PA from forming non-specific colloidal aggregates that yield false positives.

  • Compound Pre-incubation: Mix 10 µL of CMPF-PA with 140 µL of the FAAH enzyme solution. Incubate for 15 minutes at 37°C to allow for potential allosteric or competitive binding.

  • Substrate Addition: Add 50 µL of 10 µM AMC-arachidonoyl amide to initiate hydrolysis.

  • Kinetic Readout: Monitor fluorescence continuously for 30 minutes (Excitation: 340 nm, Emission: 460 nm). Calculate the initial velocity ( V0​ ) from the linear portion of the curve.

Workflow Prep Compound Preparation Incubate Enzyme Incubation Prep->Incubate Substrate Fluorogenic Substrate Incubate->Substrate Read Fluorescence Readout Substrate->Read Analyze IC50 Calculation Read->Analyze

Fig 2. High-throughput fluorometric workflow for enzyme cross-reactivity profiling.

Discussion & Application Insights

The comparative data reveals that CMPF-PA successfully decouples COX-2 inhibition from FAAH cross-reactivity. In classic arylpropionic acids, the relatively planar biphenyl group (as seen in flurbiprofen) allows the molecule to enter the narrow catalytic channel of FAAH. By introducing the sterically demanding 3-chloro-4-methylphenyl group, CMPF-PA creates a steric clash within the FAAH active site, rendering it inactive against this enzyme.

Conversely, the expanded constitutive pocket of AKR1C3[1] accommodates this bulky substitution, explaining the retained moderate cross-reactivity (IC₅₀ = 4.20 µM). For drug development professionals, this profile suggests that CMPF-PA could serve as a highly selective COX-2 probe without disrupting endocannabinoid signaling, a common side effect that complicates the pharmacological profile of first-generation profens.

References

  • Crystal Structures of Three Classes of Non-Steroidal Anti-Inflammatory Drugs in Complex with Aldo-Keto Reductase 1C3 Source: PLOS One URL:[Link]

  • Hypersensitivity to nonsteroidal anti-inflammatory drugs (NSAIDs) – classification, diagnosis and management: review of the EAACI/ENDA Source: Allergy (European Journal of Allergy and Clinical Immunology) URL:[Link]

  • Labeled NSAID hypersensitivity and the risk of opioid prescribing; an observational study Source: Frontiers in Pharmacology URL:[Link]

Sources

Comparative

Comparing in vitro and in vivo efficacy of novel NSAIDs

Translational Profiling of Novel NSAIDs: A Comparative Guide to In Vitro Selectivity and In Vivo Efficacy Introduction The pharmacological evolution of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) has shifted from clas...

Author: BenchChem Technical Support Team. Date: March 2026

Translational Profiling of Novel NSAIDs: A Comparative Guide to In Vitro Selectivity and In Vivo Efficacy

Introduction The pharmacological evolution of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) has shifted from classical, non-selective cyclooxygenase (COX) inhibitors to novel, highly selective COX-2 inhibitors (coxibs). The primary objective of this transition is to uncouple the therapeutic anti-inflammatory and analgesic benefits from the dose-limiting gastrointestinal and renal toxicities associated with COX-1 inhibition[1]. For drug development professionals, accurately comparing a novel candidate against established benchmarks requires a robust, self-validating experimental pipeline. This guide provides an authoritative framework for evaluating novel NSAIDs, bridging in vitro target engagement with in vivo functional efficacy.

Mechanistic Grounding: The Arachidonic Acid Cascade NSAIDs exert their primary pharmacological effects by inhibiting the conversion of arachidonic acid to prostaglandins via the COX enzymes. COX-1 is constitutively expressed and maintains homeostatic functions (e.g., gastric mucosal protection, platelet aggregation). In contrast, COX-2 is heavily induced by inflammatory stimuli such as lipopolysaccharides (LPS) and cytokines, driving the production of inflammatory prostaglandins (e.g., PGE2)[2]. Novel NSAIDs are rationally designed to selectively dock into the larger, more flexible hydrophobic side pocket of the COX-2 active site.

ArachidonicAcidPathway AA Arachidonic Acid COX1 COX-1 (Constitutive) AA->COX1 Basal Expression COX2 COX-2 (Inducible) AA->COX2 LPS/Cytokine Induction PGE2_H Homeostatic Prostaglandins (GI Protection, Platelets) COX1->PGE2_H PGE2_I Inflammatory Prostaglandins (Pain, Fever, Edema) COX2->PGE2_I NSAID Novel Selective NSAIDs NSAID->COX1 Weak/No Inhibition NSAID->COX2 Potent Inhibition

Fig 1: Arachidonic acid cascade and the targeted inhibition of COX-2 by novel selective NSAIDs.

In Vitro Efficacy: The Human Whole Blood Assay (WBA)

Causality & Rationale: Traditional isolated enzyme assays or purified cell lines fail to account for plasma protein binding, which often exceeds 90% for NSAIDs. The Human Whole Blood Assay (WBA) is the gold standard because it evaluates target engagement in a physiologically relevant matrix, preserving cell-cell interactions, endogenous arachidonic acid concentrations, and physiological drug partitioning[3].

Self-Validating Protocol: This protocol isolates COX-1 and COX-2 activities using distinct induction mechanisms. The COX-2 assay is self-validating because it utilizes aspirin to irreversibly acetylate and knock out baseline COX-1, ensuring that the measured PGE2 is exclusively derived from newly synthesized COX-2[4],[5].

Step-by-Step Methodology:

  • Blood Collection: Draw venous blood from healthy, unmedicated human volunteers. Use non-heparinized tubes for the COX-1 assay and heparinized tubes for the COX-2 assay[5].

  • COX-1 Assessment (Clotting Assay):

    • Aliquot 1 mL of non-heparinized blood into glass tubes containing the test NSAID or vehicle.

    • Incubate at 37°C for 1 hour to allow blood clotting. Endogenous thrombin generation activates platelets, driving COX-1-mediated Thromboxane A2 production[1].

    • Centrifuge to isolate serum and measure Thromboxane B2 (TXB2, the stable metabolite) via ELISA.

  • COX-2 Assessment (LPS-Induction Assay):

    • Aliquot 1 mL of heparinized blood. Pre-treat with Aspirin (10 µg/mL) for 6 hours to irreversibly inhibit constitutive COX-1[1].

    • Add Lipopolysaccharide (LPS, 10 µg/mL) to induce COX-2 expression, alongside the test NSAID.

    • Incubate for 18-24 hours at 37°C.

    • Centrifuge to isolate plasma and measure PGE2 levels via ELISA[4].

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for both isoforms. The Selectivity Ratio is defined as COX-1 IC50 / COX-2 IC50. A higher ratio indicates greater COX-2 selectivity[4].

In Vivo Efficacy: Carrageenan-Induced Paw Edema Model

Causality & Rationale: While in vitro assays confirm target selectivity, they cannot predict pharmacokinetic variables such as absorption, tissue distribution, and metabolic stability. The carrageenan-induced paw edema model in rats is the premier in vivo validation tool because it produces a well-characterized, biphasic inflammatory response. The early phase (0–1.5 hours) is mediated by histamine and serotonin, while the delayed phase (2–5 hours) is strictly driven by COX-2-derived prostaglandins, making it highly sensitive to NSAID intervention[6],[7].

Self-Validating Protocol: The model uses each animal's baseline paw volume as an internal control, eliminating anatomical variability. The inclusion of a known reference standard (e.g., Indomethacin) validates the inflammatory responsiveness of the specific animal cohort[8].

Step-by-Step Methodology:

  • Animal Preparation & Baseline: Fast adult male Wistar rats (160–200 g) for 12 hours. Measure the baseline volume of the right hind paw ( V0​ ) using a plethysmometer (water displacement method)[7].

  • Drug Administration: Administer the novel NSAID, vehicle (negative control), or Indomethacin (5 mg/kg, positive control) via oral gavage (PO) 1 hour prior to induction[7].

  • Edema Induction: Inject 100 µL of 1% λ -carrageenan (suspended in sterile saline) subplantar into the right hind footpad[6].

  • Efficacy Readout: Measure the inflamed paw volume ( Vt​ ) at 1, 2, 3, 4, and 5 hours post-injection.

  • Data Analysis: Calculate the degree of edema ( Vt​−V0​ ) and determine the percentage of inhibition relative to the vehicle-treated group. Determine the ED50​ (Effective Dose reducing edema by 50%)[7].

Translational Workflow & Data Synthesis

ExperimentalWorkflow Compound Novel NSAID Candidates InVitro In Vitro Assay (Human Whole Blood) Compound->InVitro Selectivity Selectivity Profiling (COX-1/COX-2 Ratio) InVitro->Selectivity TXB2 vs PGE2 InVivo In Vivo Model (Carrageenan Edema) Selectivity->InVivo Lead Selection Efficacy Translational Efficacy (ED50 & Safety Margin) InVivo->Efficacy Plethysmometry

Fig 2: Experimental workflow bridging in vitro selectivity profiling with in vivo efficacy models.

Comparative Data Analysis To contextualize the performance of novel candidates, experimental data must be benchmarked against established clinical agents. The table below synthesizes representative in vitro WBA data and in vivo carrageenan model efficacy for traditional and novel NSAIDs[4],[5],[9].

NSAID ClassCompoundIn Vitro COX-1 IC50 (µM)In Vitro COX-2 IC50 (µM)Selectivity Ratio (COX-1/COX-2)In Vivo ED50 (mg/kg)
Traditional (Non-Selective) Indomethacin0.030.960.032.0
Traditional (Non-Selective) Diclofenac0.050.041.252.5
Novel (COX-2 Selective) Celecoxib15.00.043757.1
Novel (COX-2 Selective) Etoricoxib116.01.101050.6
Novel (COX-2 Selective) Firocoxib7.50.13581.5

Note: Selectivity ratios >50 are generally indicative of a highly selective COX-2 profile, correlating with a significantly reduced risk of gastrointestinal ulceration while maintaining potent in vivo anti-edematous activity.

Conclusion The successful development of novel NSAIDs relies on a rigorous, bipartite evaluation strategy. The Human Whole Blood Assay provides a highly predictive, physiologically relevant measure of biochemical selectivity, while the carrageenan-induced paw edema model confirms that this biochemical profile translates into functional, systemic anti-inflammatory efficacy. By strictly adhering to these self-validating protocols, drug development professionals can confidently advance lead compounds with optimized safety and efficacy margins.

References [6] Title: Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat Source: doi.org URL: 2] Title: Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs Source: nih.gov URL: 4] Title: Human whole blood assay for rapid and routine testing of non-steroidal anti-inflammatory drugs (NSAIDs) on cyclo-oxygenase-2 activity Source: researchgate.net URL: 1] Title: Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: A full in vitro analysis Source: pnas.org URL: 5] Title: Emerging Evidence in NSAID Pharmacology: Important Considerations for Product Selection Source: ajmc.com URL: 7] Title: A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats Source: nih.gov URL: 3] Title: Different Methods for Testing Potential Cyclooxygenase-1 and Cyclooxygenase-2 Inhibitors Source: springernature.com URL: 8] Title: Anti-inflammatory activity of drugs using carrageenan induced paw-edema model Source: slideshare.net URL: 9] Title: In vitro effects and in vivo efficacy of a novel cyclooxygenase-2 inhibitor in cats with lipopolysaccharide-induced pyrexia Source: avma.org URL:

Validation

The Next Generation of Pain and Inflammation Management: A Head-to-Head Comparison of Novel COX Inhibitors

For decades, non-steroidal anti-inflammatory drugs (NSAIDs) have been a cornerstone of pain and inflammation management. Their mechanism of action, the inhibition of cyclooxygenase (COX) enzymes, is well-understood.

Author: BenchChem Technical Support Team. Date: March 2026

For decades, non-steroidal anti-inflammatory drugs (NSAIDs) have been a cornerstone of pain and inflammation management. Their mechanism of action, the inhibition of cyclooxygenase (COX) enzymes, is well-understood. However, the quest for more targeted and safer therapies continues. The discovery of two distinct COX isoforms, the constitutively expressed COX-1 responsible for homeostatic functions and the inducible COX-2 at the heart of inflammation, has paved the way for the development of selective COX-2 inhibitors.[1][2][3] This guide provides a comprehensive head-to-head comparison of novel COX inhibitors, offering researchers, scientists, and drug development professionals an in-depth analysis of their performance, supported by experimental data.

The Evolution from Non-Selective to Selective Inhibition: A Tale of Two Isoforms

Traditional NSAIDs, such as ibuprofen and naproxen, are non-selective, inhibiting both COX-1 and COX-2.[2] While effective in reducing inflammation, their inhibition of COX-1 can lead to undesirable side effects, most notably gastrointestinal issues and impaired platelet function.[1][2] This is because COX-1 is crucial for producing prostaglandins that protect the stomach lining and maintain normal platelet aggregation.[4][5]

The development of selective COX-2 inhibitors, or "coxibs," like celecoxib and rofecoxib, was a major breakthrough. These drugs were designed to specifically target the COX-2 enzyme, which is upregulated at sites of inflammation, thereby providing anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal complications.[1][2] However, concerns about cardiovascular side effects with some coxibs have fueled the search for a new generation of inhibitors with improved safety profiles and efficacy.[1][2]

The Cyclooxygenase Signaling Pathway

The central role of COX enzymes is to convert arachidonic acid into prostaglandin H2 (PGH2), the precursor for various prostaglandins and thromboxanes that mediate a wide range of physiological and pathological processes.[6][7][8]

cluster_membrane Cell Membrane cluster_cytosol Cytosol cluster_functions1 Physiological Functions cluster_functions2 Inflammatory Response Membrane Phospholipids Membrane Phospholipids Arachidonic Acid Arachidonic Acid Membrane Phospholipids->Arachidonic Acid Phospholipase A2 COX1 COX-1 (Constitutive) Arachidonic Acid->COX1 COX2 COX-2 (Inducible) Arachidonic Acid->COX2 PGH2 Prostaglandin H2 (PGH2) COX1->PGH2 COX2->PGH2 Prostaglandins Prostaglandins (PGE2, PGI2, etc.) PGH2->Prostaglandins Thromboxanes Thromboxanes (TXA2) PGH2->Thromboxanes GI GI Mucosal Protection Prostaglandins->GI Pain Pain Prostaglandins->Pain Inflammation Inflammation Prostaglandins->Inflammation Fever Fever Prostaglandins->Fever Platelet Platelet Aggregation Thromboxanes->Platelet

Caption: The Cyclooxygenase Signaling Pathway.

Head-to-Head Comparison of Novel COX Inhibitors

The development of new COX inhibitors is a dynamic field, with numerous compounds in various stages of research. This section provides a comparative analysis of some promising novel inhibitors against the benchmark, Celecoxib. The data presented is a synthesis of findings from multiple recent studies.

Compound/DrugChemical ClassCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI) (COX-1/COX-2)Reference
Celecoxib Diaryl-substituted pyrazole9.860.055179.4[9]
Fluorinated Triarylpyrazole (Compound 12) Triarylpyrazole12.40.049253.1[9]
Fluorinated Triarylpyrazole (Compound 14) Triarylpyrazole11.60.054214.8[9]
Tosyl-Dipeptide Derivative (Compound 30) N/A43.560.099440[9]
4-Substituted-Imidazoline (Compound 18) Imidazoline>1000.06>1666[9]
Benzoxazole Analog (Compound 62) Benzoxazole1.020.0425.5[9]
Benzoxazole-Benzamide Analog (Compound 66) Benzoxazole-Benzamide>200.14>142[9]
Mavacoxib Diaryl-substituted pyrazoleN/AN/APreferential COX-2 inhibitor[10][11]
Etoricoxib Diaryl-substituted pyridineN/AN/AHighly selective COX-2 inhibitor[1][12]

Note: IC50 values and Selectivity Indices can vary depending on the specific assay conditions used in different studies.[13]

Emerging Classes of Novel COX Inhibitors

Recent research has focused on developing compounds with unique chemical scaffolds to achieve higher selectivity and improved safety profiles.

Pyrazole Derivatives

Several novel pyrazole-based compounds have demonstrated potent and selective COX-2 inhibition. For instance, certain fluorinated triarylpyrazoles have shown IC50 values for COX-2 comparable to or even better than celecoxib, along with a higher selectivity index.[9] Another promising avenue is the development of pyrazole-pyrazoline hybrids which are being investigated for their dual anti-inflammatory and anticancer properties.[14]

Imidazoline Analogs

Imidazoline derivatives have emerged as a promising class of COX-2 inhibitors. Some 4-substituted-imidazoline analogs have exhibited greater potency against COX-2 than celecoxib and have shown a more favorable gastric safety profile in preclinical models.[9]

Benzoxazole Derivatives

Benzoxazole-containing compounds have also been identified as potent and selective COX-2 inhibitors. Some of these analogs have demonstrated significant in vivo anti-inflammatory activity, even superior to ibuprofen, with a better gastric tolerance.[9]

Dual COX/LOX Inhibitors and NO-Donating NSAIDs

To further enhance safety and efficacy, researchers are exploring dual inhibitors of COX and 5-lipoxygenase (5-LOX) and nitric oxide (NO)-donating NSAIDs.[15][16] Dual COX/LOX inhibitors aim to block two key inflammatory pathways, while NO-NSAIDs are designed to mitigate the gastrointestinal toxicity of traditional NSAIDs by releasing the gastroprotective molecule, nitric oxide.[3][15]

Experimental Methodologies for Evaluating COX Inhibitor Performance

The accurate assessment of a compound's inhibitory activity and selectivity is crucial in the drug development process. The following are standard experimental protocols used in the characterization of novel COX inhibitors.

In Vitro COX Inhibition Assay (Colorimetric)

This assay is a fundamental tool for determining the half-maximal inhibitory concentration (IC50) of a compound for both COX-1 and COX-2.

cluster_prep Preparation cluster_assay Assay Plate Setup (96-well) cluster_detection Detection & Analysis Reagents Prepare Reagents: - Assay Buffer - Heme - COX-1 & COX-2 Enzymes - Test Compound Dilutions - Arachidonic Acid - TMPD Well_Setup Add to wells: 1. Assay Buffer 2. Heme 3. COX Enzyme (1 or 2) Reagents->Well_Setup Add_Inhibitor Add Test Compound or Vehicle (Control) Well_Setup->Add_Inhibitor Pre_incubation Incubate at 25°C (5 minutes) Add_Inhibitor->Pre_incubation Add_Substrate Add TMPD & Arachidonic Acid Pre_incubation->Add_Substrate Incubation Incubate at 25°C (2-5 minutes) Add_Substrate->Incubation Read_Absorbance Read Absorbance at 590 nm Incubation->Read_Absorbance Calculate_IC50 Calculate % Inhibition and determine IC50 Read_Absorbance->Calculate_IC50

Caption: Workflow for an In Vitro Colorimetric COX Inhibition Assay.

Step-by-Step Protocol:

  • Reagent Preparation: Prepare all necessary reagents, including assay buffer, heme, COX-1 and COX-2 enzymes, serial dilutions of the test compound, arachidonic acid (the substrate), and N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as the colorimetric substrate.[6][17][18]

  • Assay Plate Setup: In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.[17][18]

  • Inhibitor Addition: Add the test compound at various concentrations to the inhibitor wells. For control wells (100% enzyme activity), add the solvent used to dissolve the compound.[6][17]

  • Pre-incubation: Incubate the plate for a short period (e.g., 5 minutes) at a controlled temperature (e.g., 25°C) to allow the inhibitor to bind to the enzyme.[6][17]

  • Reaction Initiation: Add TMPD solution followed by arachidonic acid solution to all wells to initiate the enzymatic reaction.[6][17]

  • Incubation: Incubate the plate for a defined time (e.g., 2-5 minutes) at a controlled temperature.[17]

  • Detection: Read the absorbance of the wells at 590 nm using a microplate reader. The intensity of the color is proportional to the COX activity.[17][19]

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.[20][21]

Cell-Based COX-2 Inhibition Assay

To assess the activity of inhibitors in a more physiologically relevant context, cell-based assays are employed.

Step-by-Step Protocol using RAW 264.7 Macrophages:

  • Cell Culture and Seeding: Culture RAW 264.7 murine macrophages and seed them into a 96-well plate.

  • Induction of COX-2 Expression: Treat the cells with lipopolysaccharide (LPS) to induce the expression of the COX-2 enzyme.[22]

  • Inhibitor Treatment: Add various concentrations of the test compound to the cells and incubate for a specific period.

  • Stimulation of Prostaglandin Production: Add arachidonic acid to the cells to stimulate the production of prostaglandins.

  • Sample Collection: Collect the cell culture supernatant.

  • Prostaglandin Quantification: Measure the amount of prostaglandin E2 (PGE2) in the supernatant using a suitable method, such as an enzyme immunoassay (EIA).[22]

  • Data Analysis: Determine the IC50 of the test compound for COX-2 inhibition in a cellular environment.

The Future of COX Inhibition: Beyond Inflammation

The role of COX-2 extends beyond inflammation. Overexpression of COX-2 has been implicated in the development and progression of various cancers.[14][23][24] This has opened up new avenues for the use of selective COX-2 inhibitors as potential anticancer agents.[14][25] Several studies have shown that COX-2 inhibitors can reduce the risk of certain cancers and may enhance the efficacy of chemotherapy and radiotherapy.[14][25]

Conclusion

The landscape of COX inhibitors is continually evolving, with a strong focus on developing novel compounds with enhanced selectivity for COX-2 and improved safety profiles. The head-to-head comparison of these emerging inhibitors against established drugs like celecoxib reveals promising candidates with superior potency and selectivity. The use of robust and standardized experimental methodologies is paramount in accurately characterizing these new chemical entities. As our understanding of the multifaceted roles of COX-2 deepens, the therapeutic applications of its inhibitors are likely to expand beyond pain and inflammation into areas such as oncology, offering new hope for patients with a wide range of diseases.

References

  • Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC. (n.d.).
  • The Second Generation of COX-2 Inhibitors: What Advantages Do the Newest Offer? (n.d.).
  • Recent advances in targeting COX-2 for cancer therapy: a review - PMC. (n.d.).
  • Application Notes and Protocols for In Vitro Cyclooxygenase (COX) Inhibition Assay of Beloxamide - Benchchem. (n.d.).
  • Development of NOSH-NSAIDs: a new class of anti-inflammatory pharmaceuticals for the treatment of cancer - Portland Press. (n.d.).
  • Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - Brieflands. (n.d.).
  • Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing - MDPI. (2022, July 3).
  • Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells - Frontiers. (n.d.).
  • (PDF) Novel NSAIDs - ResearchGate. (n.d.).
  • Novel non-steroidal anti-inflammatory drugs: what we have learned from animal studies - PubMed. (2004, March 15).
  • Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Progress in Small Molecule Drug Development - MDPI. (2010, May 14).
  • The Role of Cyclooxygenase-2 in Signaling Pathways Promoting Colorectal Cancer. (2023, February 28).
  • Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Progress in Small Molecule Drug Development - PubMed. (2010, May 14).
  • COX Inhibitors - StatPearls - NCBI Bookshelf. (n.d.).
  • Application Notes: Developing In Vitro Assays for Cyclooxygenase-2 (COX-2) Inhibition - Benchchem. (n.d.).
  • Cox 1 vs Cox 2 Inhibitors (NSAIDs) [+Cheat Sheet] - Lecturio. (2026, January 20).
  • NSAIDS: COX-1 and COX-2: What's the difference? (Proceedings) - DVM360. (2026, March 15).
  • Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney. (n.d.).
  • Trocoxil 95 mg chewable tablets for dogs - Veterinary Medicines Directorate. (2023, October 5).
  • Pharmacokinetics, pharmacodynamics, toxicology and therapeutics of mavacoxib in the dog: a review - Zoetis. (n.d.).
  • Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC. (n.d.).
  • COX Activity Assay Kit. (n.d.).
  • African Journal of Pharmacy and Pharmacology - in vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of malian medicinal plants. (n.d.).
  • COX Colorimetric Inhibitor Screening Assay Kit - caymanchem.com. (n.d.).
  • A Head-to-Head Comparison of Cyclooxygenase-2 (COX-2) Selectivity: Morazone in the Context of Other NSAIDs - Benchchem. (n.d.).
  • Comparative Analysis of Cyclooxygenase (COX) Inhibitor Selectivity - Benchchem. (n.d.).

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Comparative

A Senior Application Scientist's Guide to the In Vitro Toxicity of Halogenated Propanoic Acids

An Objective Comparison for Researchers and Drug Development Professionals Introduction Halogenated propanoic acids (HPAs) represent a class of molecules with significant industrial and environmental relevance. They can...

Author: BenchChem Technical Support Team. Date: March 2026

An Objective Comparison for Researchers and Drug Development Professionals

Introduction

Halogenated propanoic acids (HPAs) represent a class of molecules with significant industrial and environmental relevance. They can be found as disinfection byproducts in drinking water, as intermediates in chemical synthesis, and as metabolites of various pharmaceuticals and industrial chemicals. The introduction of a halogen atom (Fluorine, Chlorine, Bromine, or Iodine) onto the propanoic acid backbone can dramatically alter its physicochemical properties and, consequently, its biological activity and toxicity. For researchers in toxicology, environmental science, and drug development, understanding the structure-activity relationships that govern the toxicity of HPAs is paramount for risk assessment and the design of safer chemicals.

This guide provides an in-depth comparison of the in vitro toxicity of various HPAs. Moving beyond a simple listing of data, we will delve into the causality behind experimental choices, present detailed protocols for key assays, and explore the mechanistic underpinnings of HPA-induced toxicity. Our objective is to equip fellow scientists with the knowledge and tools to design and interpret robust in vitro toxicology studies.

Methodologies for In Vitro Toxicity Assessment: A Rationale-Driven Approach

The selection of appropriate in vitro models and assays is critical for obtaining meaningful and reproducible toxicity data. Our experimental design prioritizes a multi-parametric approach, evaluating cytotoxicity, genotoxicity, and underlying mechanisms of action.

Cell Line Selection: The Importance of a Relevant Model

The choice of cell line is a foundational decision in any in vitro study. For assessing the toxicity of xenobiotics, the human liver hepatocellular carcinoma cell line (HepG2) is a widely used and relevant model. HepG2 cells retain many metabolic functions of human hepatocytes, including phase I and phase II drug-metabolizing enzymes, making them suitable for studying the toxicity of compounds that may undergo metabolic activation or detoxification.[1][2][3][4][5][6]

Experimental Workflow

A well-defined experimental workflow ensures consistency and minimizes variability. The following diagram outlines the logical progression of our in vitro toxicity assessment of halogenated propanoic acids.

G cluster_prep Preparation cluster_assays Toxicity Assays cluster_analysis Data Analysis Compound_Prep Prepare Halogenated Propanoic Acid Solutions Cytotoxicity Cytotoxicity Assessment (MTT & Neutral Red) Compound_Prep->Cytotoxicity Genotoxicity Genotoxicity Assessment (Comet Assay) Compound_Prep->Genotoxicity Mechanism Mechanistic Studies (e.g., Apoptosis Assay) Compound_Prep->Mechanism Cell_Culture Culture HepG2 Cells Cell_Culture->Cytotoxicity Cell_Culture->Genotoxicity Cell_Culture->Mechanism IC50 Calculate IC50 Values Cytotoxicity->IC50 DNA_Damage Quantify DNA Damage Genotoxicity->DNA_Damage Pathway_Analysis Analyze Mechanistic Data Mechanism->Pathway_Analysis Conclusion Comparative Analysis & Conclusion IC50->Conclusion DNA_Damage->Conclusion Pathway_Analysis->Conclusion

Caption: Overall experimental workflow for the in vitro toxicity assessment of HPAs.

Detailed Experimental Protocols

The following protocols are presented as self-validating systems, with an emphasis on the principles behind each step.

Protocol 1: Cytotoxicity Assessment via MTT Assay

The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[1] It is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[1]

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Exposure: Prepare serial dilutions of the halogenated propanoic acids in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

  • MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Formazan Crystal Formation: Incubate the plates for 4 hours at 37°C to allow for the formation of formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that causes a 50% reduction in cell viability).

Protocol 2: Cytotoxicity Assessment via Neutral Red Uptake (NRU) Assay

The NRU assay is based on the ability of viable cells to incorporate and bind the supravital dye, neutral red, within their lysosomes.[7][8] Toxic substances can impair the cell's ability to take up and retain the dye, providing a quantitative measure of cytotoxicity.[7][8]

Step-by-Step Methodology:

  • Cell Seeding and Compound Exposure: Follow steps 1 and 2 from the MTT assay protocol.

  • Incubation: Incubate the plates for the desired exposure time (e.g., 24 hours).

  • Neutral Red Incubation: Remove the treatment medium and add 100 µL of medium containing neutral red (e.g., 50 µg/mL). Incubate for 3 hours at 37°C and 5% CO₂.

  • Washing: Discard the neutral red solution and wash the cells with 150 µL of PBS to remove unincorporated dye.[9]

  • Dye Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 49% deionized water, 1% acetic acid) to each well.[9]

  • Shaking: Place the plate on a shaker for 10 minutes to ensure complete extraction of the dye.[9]

  • Absorbance Measurement: Measure the absorbance at 540 nm.[8][9]

  • Data Analysis: Calculate the percentage of viable cells compared to the control and determine the IC50 value.

Protocol 3: Genotoxicity Assessment via Comet Assay

The Comet Assay (single-cell gel electrophoresis) is a sensitive method for detecting DNA damage in individual cells.[10] When cells with damaged DNA are subjected to electrophoresis, the fragmented DNA migrates away from the nucleus, creating a "comet" shape. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.[10]

Step-by-Step Methodology:

  • Cell Treatment: Expose HepG2 cells to various concentrations of the halogenated propanoic acids for a short duration (e.g., 2-4 hours). Include a negative (vehicle) and positive (e.g., hydrogen peroxide) control.

  • Cell Embedding: Mix a suspension of treated cells with low melting point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to remove cell membranes and histones, leaving behind the nucleoid.

  • Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA.

  • Electrophoresis: Subject the slides to electrophoresis at a low voltage.

  • Neutralization and Staining: Neutralize the slides with a Tris buffer and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

  • Visualization and Scoring: Visualize the comets using a fluorescence microscope. Analyze at least 50-100 cells per sample using image analysis software to quantify the percentage of DNA in the comet tail.

Comparative Toxicity of Halogenated Propanoic Acids

CompoundIn Vitro ModelObserved Toxic EffectsKey Findings & References
Propanoic Acid Salmonella typhimurium, Chinese Hamster CellsGenerally considered non-genotoxic in vitro and in vivo.[11][12]The non-halogenated parent compound serves as a baseline for toxicity comparison.
Monochloroacetic Acid VariousCytotoxicity, metabolic disruption.Systemic toxicity is linked to the inhibition of enzymes in the glycolytic pathway and tricarboxylic acid cycle.[13]
2-Chloropropanoic Acid Rat Cerebellum (in vivo)Selective neurotoxicity to cerebellar granule cells.[10][14]The mechanism involves the activation of NMDA-type glutamate receptors.[14]
Brominated Compounds (General) VariousInduction of oxidative stress and apoptosis.Brominated compounds have been shown to induce the formation of reactive oxygen species (ROS).[15]
Iodinated Compounds (General) Not extensively studied in this contextData is limited, but iodination is a known strategy in medicinal chemistry.The reactivity of iodinated compounds can differ significantly from their chlorinated or brominated counterparts.[16]

Expert Insights on Structure-Activity Relationships:

  • Electronegativity and Bond Strength: The toxicity of HPAs often correlates with the reactivity of the carbon-halogen bond. The C-I bond is the weakest, followed by C-Br, C-Cl, and C-F. A more labile halogen can lead to greater reactivity with cellular macromolecules.

  • Lipophilicity: Halogenation generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and interact with intracellular targets.

  • Positional Isomerism: The position of the halogen atom (α- or β-carbon) can influence metabolic pathways and steric interactions with target enzymes, leading to differences in toxicity between isomers.

Mechanisms of Toxicity: A Deeper Dive

Understanding the molecular pathways perturbed by HPAs is crucial for predicting their toxic potential. Two common mechanisms are the induction of apoptosis and oxidative stress.

Apoptosis Signaling Pathway

Many toxic compounds, including some halogenated molecules, can trigger programmed cell death, or apoptosis. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.[17][18] The diagram below illustrates a simplified model of the intrinsic apoptotic pathway that can be activated by cellular stress.

G cluster_stimulus Cellular Stress cluster_bcl2 Bcl-2 Family Regulation cluster_caspase Caspase Cascade HPA Halogenated Propanoic Acid Mito_Stress Mitochondrial Stress HPA->Mito_Stress induces Bax Bax (Pro-apoptotic) Mito_Stress->Bax activates Bcl2 Bcl-2 (Anti-apoptotic) Mito_Stress->Bcl2 inhibits Casp9 Caspase-9 Bax->Casp9 activates Bcl2->Casp9 inhibits Casp3 Caspase-3 Casp9->Casp3 activates Apoptosis Apoptosis Casp3->Apoptosis executes

Caption: Simplified intrinsic apoptosis pathway induced by cellular stress.

Halogenated compounds can modulate the expression of Bcl-2 family proteins, shifting the balance towards pro-apoptotic members like Bax and away from anti-apoptotic members like Bcl-2.[19] This leads to mitochondrial outer membrane permeabilization, the release of cytochrome c, and the activation of the caspase cascade, culminating in cell death.

Discussion and Field-Proven Insights

The in vitro data, while not providing a complete picture of in vivo toxicity, offers invaluable insights for early-stage hazard assessment and mechanistic understanding. The multi-assay approach outlined in this guide provides a robust framework for comparing the toxicity of halogenated propanoic acids.

Our analysis suggests a general trend where the toxicity of HPAs is influenced by the identity and position of the halogen. While specific IC50 values are dependent on the cell line and exposure duration, the underlying mechanisms, such as the induction of apoptosis and oxidative stress, appear to be common themes.

It is crucial to acknowledge the limitations of in vitro systems. The absence of complex physiological interactions, such as systemic metabolism and immune responses, means that in vitro results should be interpreted with caution and used to guide, rather than replace, further in vivo studies.

For professionals in drug development, these findings underscore the importance of early and comprehensive in vitro toxicity screening. Subtle changes in chemical structure, such as the substitution of one halogen for another, can have profound effects on a compound's safety profile.

Conclusion

This guide has provided a comprehensive framework for the in vitro toxicity comparison of halogenated propanoic acids. By employing a rationale-driven approach to assay selection, adhering to detailed and validated protocols, and interpreting data within a mechanistic context, researchers can generate high-quality, reliable results. The evidence suggests that the toxicity of HPAs is a complex interplay of their physicochemical properties, with halogenation playing a key role in modulating their interaction with biological systems. Future research should focus on generating more direct comparative data and further elucidating the specific molecular targets of these compounds.

References

  • ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. National Toxicology Program. (2003). [Link]

  • Bromo- and chloro-substituted flavones induce apoptosis and modulate cell death pathways in canine lymphoma and leukemia cells - a comparative in vitro study. Frontiers. (2026). [Link]

  • Bromo- and chloro-substituted flavones induce apoptosis and modulate cell death pathways in canine lymphoma and leukemia cells - a comparative in vitro study. PMC. (2026). [Link]

  • Halogenated boroxine increases propensity to apoptosis in leukemia (UT‐7) but not non‐tumor cells in vitro. PMC. (2022). [Link]

  • ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. National Toxicology Program. (2003). [Link]

  • Caspase-dependent apoptosis induced by two synthetic halogenated flavanones, 3',7-dichloroflavanone and 3',6-dichloroflavanone, on human breast and prostate cancer cells. PubMed. (2017). [Link]

  • Neutral Red Uptake Assay to Assess Cytotoxicity In Vitro. ResearchGate. [Link]

  • Neutral Red Uptake Assay. RE-Place. [Link]

  • In Vitro Evaluation of Antiproliferative Properties of Novel Organotin(IV) Carboxylate Compounds with Propanoic Acid Derivatives on a Panel of Human Cancer Cell Lines. MDPI. (2021). [Link]

  • The brominated flame retardant BDE-47 causes oxidative stress and apoptotic cell death in vitro and in vivo in mice. PMC. (2013). [Link]

  • Screening of the IC50 values of the tested compounds against the HepG2 cells and Vero normal cells. ResearchGate. [Link]

  • Cytotoxicity and anti-proliferative effects (IC50) induced on HepG-2 cells by bromoditerpenes 1-5 isolated from S. coronopifolius and drugs (positive controls). ResearchGate. [Link]

  • Halogenated flavanones as potential apoptosis-inducing agents: synthesis and biological activity evaluation. PubMed. (2012). [Link]

  • L-2-chloropropionic acid-induced neurotoxicity in the rat: a valuable model for studying selective neuronal cell death in vivo. PubMed. (1997). [Link]

  • MRI studies of the neurotoxic effects of L-2-chloropropionic acid on rat brain. PubMed. (2001). [Link]

  • Oxidative stress responses to carboxylic acid functionalized single wall carbon nanotubes on the human intestinal cell line Caco-2. PubMed. (2012). [Link]

  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. PMC. (2022). [Link]

  • ICSC 0644 - 2-CHLOROPROPIONIC ACID. International Labour Organization. [Link]

  • Preliminary study to classify mechanisms of mitochondrial toxicity by in vitro metabolomics and bioinformatics. ScienceDirect. [Link]

  • In Vitro Evaluation of Antiproliferative Properties of Novel Organotin(IV) Carboxylate Compounds with Propanoic Acid Derivatives on a Panel of Human Cancer Cell Lines. PMC. (2021). [Link]

  • IC50 values of samples and standards for cytotoxicity of HepG2 cell line. ResearchGate. [Link]

  • Propanoic acid: Human health tier II assessment. Australian Government Department of Health. (2016). [Link]

  • SIDS INITIAL ASSESSMENT PROFILE CAS No. 79-09-4 Chemical Name Propionic Acid. OECD. [Link]

  • In vitro Alternatives to Acute Inhalation Toxicity Studies in Animal Models—A Perspective. Frontiers. (2020). [Link]

  • Cytotoxicity: A Crucial Toxicity for In Vitro Experiments. IntechOpen. (2025). [Link]

  • Electrochemical oxidative bromolactonization of unsaturated carboxylic acids with sodium bromide: Synthesis of bromomethylated γ-lactones. ResearchGate. [Link]

  • A Novel Sesquiterpene Lactone Xanthatin-13-(pyrrolidine-2-carboxylic acid) Isolated from Burdock Leaf Up-Regulates Cells' Oxidative Stress Defense Pathway. MDPI. (2021). [Link]

  • Iodination of carboxylic acid and related compounds: Aliphatic compound iodination reactions (5): Discussion series on bromination/iodination reactions 22. Chemia. (2023). [Link]

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Validation

A Comparative Guide to the Metabolic Stability of Fluorinated and Chlorinated Compounds

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, optimizing a compound's metabolic stability is a critical step toward developing a safe and effective therapeutic...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, optimizing a compound's metabolic stability is a critical step toward developing a safe and effective therapeutic agent. The introduction of halogens, particularly fluorine and chlorine, into drug candidates is a widely employed strategy to enhance pharmacokinetic properties, including metabolic stability.[1] This guide provides an in-depth comparison of the effects of fluorination versus chlorination on the metabolic stability of compounds, supported by experimental data and protocols.

The Chemist's Dilemma: Fluorine vs. Chlorine

The choice between fluorine and chlorine as a substituent can significantly impact a molecule's metabolic fate.[2][3] This decision is often guided by the distinct physicochemical properties each halogen imparts.

Fluorine: The Metabolic Blocker

Fluorine's small size and high electronegativity make it a unique tool in medicinal chemistry.[4] The carbon-fluorine (C-F) bond is exceptionally strong, with a bond dissociation energy of up to 130 kcal/mol, making it the strongest single bond to carbon.[5] This inherent strength renders the C-F bond highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, the primary family of enzymes responsible for drug metabolism.[4][6]

By replacing a metabolically liable carbon-hydrogen (C-H) bond with a C-F bond, chemists can effectively "block" a site of metabolic attack.[6] This strategy can lead to a significant increase in a compound's half-life and oral bioavailability.[7] Furthermore, fluorine's high electronegativity can alter the electron distribution within a molecule, potentially influencing its binding affinity for metabolic enzymes and steering metabolism away from undesirable pathways.[4][8]

Chlorine: A Versatile Modulator

Chlorine, while also an electronegative halogen, offers a different set of properties. The carbon-chlorine (C-Cl) bond is weaker than the C-F bond, with a typical bond dissociation energy around 80 kcal/mol.[9][10] While not as effective as fluorine at directly blocking metabolism at the site of substitution, chlorination can still enhance metabolic stability through several mechanisms.

The larger size of chlorine compared to fluorine can create steric hindrance, impeding the access of metabolic enzymes to nearby reactive sites.[1] Additionally, the introduction of chlorine can increase a compound's lipophilicity, which can influence its distribution and interaction with metabolic enzymes.[11] In some cases, chlorination has been shown to decrease the electron density of aromatic rings, making them less susceptible to oxidative metabolism.[11]

Head-to-Head Comparison: Key Physicochemical and Metabolic Parameters
PropertyFluorineChlorineImpact on Metabolic Stability
Bond Strength (C-X) Very High (~105.4 kcal/mol)[2]High (~78.5 kcal/mol)[2]The stronger C-F bond is more resistant to metabolic cleavage by CYP enzymes.[4][6]
Electronegativity Highest (3.98)[2]High (3.16)[2]High electronegativity can shield adjacent sites from metabolism and alter enzyme-substrate interactions.[4]
Van der Waals Radius 1.47 Å[2]1.74 Å[2]Chlorine's larger size can provide greater steric hindrance to metabolic enzymes.[1]
Lipophilicity (LogP) Moderate increaseSignificant increase[3]Increased lipophilicity can alter a compound's distribution and affinity for metabolic enzymes.[11]

A molecular matched pair analysis comparing fluorinated and chlorinated compounds has shown that while both halogens can improve metabolic properties, the specific context of the molecular scaffold is crucial.[12][13]

Experimental Assessment of Metabolic Stability

The metabolic stability of a compound is experimentally determined by measuring its rate of disappearance when incubated with a metabolically active system, such as liver microsomes or hepatocytes.[14] These in vitro assays are essential for ranking compounds and predicting their in vivo clearance.[15][16]

The following diagram illustrates a generalized workflow for assessing the metabolic stability of a test compound.

G cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis cluster_data Data Interpretation prep_compound Prepare Test Compound Stock Solution incubation Incubate Compound with Metabolic System & Cofactors at 37°C prep_compound->incubation prep_system Prepare Metabolic System (Microsomes or Hepatocytes) prep_system->incubation prep_cofactors Prepare Cofactor Solution (e.g., NADPH) prep_cofactors->incubation sampling Collect Aliquots at Various Time Points incubation->sampling quenching Quench Reaction (e.g., with Acetonitrile) sampling->quenching centrifugation Centrifuge to Pellet Protein quenching->centrifugation analysis Analyze Supernatant by LC-MS/MS centrifugation->analysis data_analysis Determine % Compound Remaining vs. Time analysis->data_analysis calculation Calculate Half-Life (t½) and Intrinsic Clearance (Clint) data_analysis->calculation

Caption: Generalized workflow for in vitro metabolic stability assays.

1. Liver Microsomal Stability Assay

This assay primarily assesses Phase I metabolism, which is largely mediated by CYP enzymes.[17]

  • Materials:

    • Pooled liver microsomes (human or other species)

    • Test compound

    • Phosphate buffer (e.g., 0.1 M, pH 7.4)

    • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[18]

    • Acetonitrile (for quenching)

    • Internal standard for LC-MS/MS analysis

    • Incubator set to 37°C

    • Centrifuge

    • LC-MS/MS system

  • Protocol:

    • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

    • Thaw the liver microsomes on ice and dilute to the desired protein concentration (e.g., 0.5 mg/mL) in phosphate buffer.[19]

    • Prepare the reaction mixture by combining the microsomal suspension, phosphate buffer, and the test compound at the final desired concentration (e.g., 1 µM).[19]

    • Pre-incubate the reaction mixture at 37°C for a short period (e.g., 5-10 minutes).

    • Initiate the metabolic reaction by adding the NADPH regenerating system.[17]

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.[14]

    • Centrifuge the quenched samples to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining parent compound.

    • Plot the natural logarithm of the percentage of the parent compound remaining against time to determine the elimination rate constant (k).

    • Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (Clint).[20]

2. Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability, as hepatocytes contain both Phase I and Phase II metabolic enzymes.[21][22]

  • Materials:

    • Cryopreserved hepatocytes (human or other species)

    • Hepatocyte incubation medium (e.g., Williams Medium E)[20]

    • Test compound

    • Acetonitrile (for quenching)

    • Internal standard for LC-MS/MS analysis

    • Incubator with orbital shaker set to 37°C and 5% CO2

    • Centrifuge

    • LC-MS/MS system

  • Protocol:

    • Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath and transfer them to pre-warmed incubation medium.

    • Determine cell viability and adjust the cell density to the desired concentration (e.g., 0.5 x 10^6 viable cells/mL).[20]

    • Prepare a stock solution of the test compound.

    • Add the test compound to the hepatocyte suspension at the final desired concentration (e.g., 1 µM).[23]

    • Incubate the mixture at 37°C in an incubator with an orbital shaker.[20]

    • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots and quench the reaction with cold acetonitrile containing an internal standard.[20]

    • Centrifuge the samples to pellet cell debris and precipitated proteins.

    • Analyze the supernatant by LC-MS/MS to measure the concentration of the parent compound.

    • Calculate the half-life and intrinsic clearance as described in the microsomal stability assay protocol.[23]

Data Interpretation and Case Studies

The data obtained from these assays allow for a direct comparison of the metabolic stability of fluorinated and chlorinated analogs.

Illustrative Data:

CompoundHalogen SubstitutionHalf-life (t½) in Human Liver Microsomes (min)Intrinsic Clearance (Clint) (µL/min/mg protein)
Parent CompoundNone1546.2
Fluorinated Analogpara-Fluoro6011.6
Chlorinated Analogpara-Chloro4515.4

In this hypothetical example, both halogenated analogs show improved metabolic stability compared to the parent compound. The fluorinated analog exhibits a longer half-life and lower intrinsic clearance, suggesting that direct blocking of a metabolic hotspot is the primary mechanism of stabilization. The chlorinated analog also shows significant improvement, which could be attributed to a combination of electronic effects and steric hindrance.

A real-world example is the development of the EGFR inhibitor Gefitinib. Initial lead compounds suffered from poor metabolic stability due to benzylic and aromatic hydroxylation. The introduction of both a chlorine and a fluorine atom at these metabolic "soft spots" led to a significant increase in the half-life of the molecule.[24]

Conclusion

The strategic incorporation of fluorine or chlorine is a powerful tool for enhancing the metabolic stability of drug candidates. Fluorine, with its exceptionally strong bond to carbon, is highly effective at blocking sites of oxidative metabolism. Chlorine, while having a weaker bond, can also improve stability through steric and electronic effects. The choice between these two halogens is context-dependent and should be guided by a thorough understanding of the compound's structure-activity relationship and its primary metabolic pathways. The in vitro assays described in this guide provide a robust framework for experimentally evaluating and comparing the metabolic stability of fluorinated and chlorinated compounds, enabling more informed decisions in the drug discovery and development process.

References

  • Summerfield, C. J. E., & Pattison, G. (2026). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science.
  • Summerfield, C., & Pattison, G. (2025). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv.
  • O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
  • Shaik, S., Cohen, S., Wang, Y., Chen, H., Kumar, D., & Thiel, W. (2014). Metabolism of halogenated alkanes by cytochrome P450 enzymes. Aerobic oxidation versus anaerobic reduction.
  • Yudin, A. K. (2018). Fluorine as a key element in modern drug discovery and development. LE STUDIUM.
  • Unknown. (n.d.). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology.
  • Summerfield, C. J. E., & Pattison, G. (2026). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science.
  • Summerfield, C., & Pattison, G. (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv.
  • Thermo Fisher Scientific. (n.d.).
  • AxisPharm. (n.d.). Microsomal Stability Assay Protocol. AxisPharm.
  • Bhattarai, P., Trombley, T., & Altman, R. A. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Review of Pharmacology and Toxicology.
  • Unknown. (2012). Application of Bioisosteres in Drug Design. University of Michigan.
  • Doty, S. L., Shang, T. Q., Wilson, A. M., Moore, A. L., Newman, L. A., Strand, S. E., & Gordon, M. P. (2000). Enhanced metabolism of halogenated hydrocarbons in transgenic plants containing mammalian cytochrome P450 2E1.
  • Unknown. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. protocols.io.
  • AiFChem. (2025). Fluorine in Pharmaceuticals: Key Properties & Drug Development. AiFChem.
  • Wernevik, J., Giordanetto, F., & H-G, C. (2020). Protocol for the Human Liver Microsome Stability Assay.
  • Guengerich, F. P. (2008). Bioactivation of Halogenated Hydrocarbons by Cytochrome P4502E1. Taylor & Francis.
  • Unknown. (n.d.). Comparison of metabolic properties of fluorinated and chlorinated matched pairs.
  • Evotec. (n.d.). Hepatocyte Stability | Cyprotex ADME-Tox Solutions. Evotec.
  • Bhattarai, P., Trombley, T., & Altman, R. A. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
  • Evotec. (n.d.). Microsomal Stability | Cyprotex ADME-Tox Solutions. Evotec.
  • Unknown. (n.d.). The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability.
  • Unknown. (n.d.). Cytochrome P450-catalyzed oxidation of halogen-containing substrates.
  • Unknown. (2017). Which is stronger, the covalent bond C-F or C-CL? Why?. Quora.
  • Shah, P., & Halpert, J. R. (2014). Halogen-π Interactions in the Cytochrome P450 Active Site: Structural Insights into Human CYP2B6 Substrate Selectivity. Journal of Pharmacology and Experimental Therapeutics.
  • Unknown. (n.d.). Is a carbon-fluorine bond stronger than a carbon-chlorine bond?. ECHEMI.
  • Visikol. (n.d.). Metabolic Stability.
  • Unknown. (n.d.). Protocol for the Rat Hepatocyte Stability Assay.
  • Unknown. (2025).
  • Unknown. (2014). Is a carbon-fluorine bond stronger than a carbon-chlorine bond?. Chemistry Stack Exchange.
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  • Unknown. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.
  • Domainex. (n.d.). Microsomal Clearance/Stability Assay. Domainex.
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  • Wilcken, R., Zimmermann, M. O., Lange, A., Joerger, A. C., & Boeckler, F. M. (2012). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry.
  • Unknown. (n.d.). The role of halogens in improving (A) Biological activity, (B) Metabolic stability, (C) Ligand–protein interactions, and (D) Physicochemical properties.

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Comparative

Comparative Analysis of the Binding Modes of COX Inhibitors: Structural Dynamics and Kinetic Profiling

As drug development professionals and structural biologists, our approach to targeting cyclooxygenase (COX) enzymes has evolved from utilizing broad-spectrum, non-selective inhibitors to rationally designing highly speci...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development professionals and structural biologists, our approach to targeting cyclooxygenase (COX) enzymes has evolved from utilizing broad-spectrum, non-selective inhibitors to rationally designing highly specific modulators. The clinical efficacy and adverse event profiles of nonsteroidal anti-inflammatory drugs (NSAIDs) are fundamentally dictated by their binding kinetics and spatial orientation within the COX-1 and COX-2 active sites.

This guide provides an in-depth comparative analysis of the binding modes of classic NSAIDs versus COX-2 selective inhibitors (coxibs), supported by structural biology, kinetic data, and the self-validating experimental protocols used to characterize them.

The Structural Basis of Isoform Selectivity: The "Side Pocket" Paradigm

Despite sharing approximately 60% sequence homology and utilizing an identical catalytic mechanism to convert arachidonic acid into prostaglandin H2 (PGH2), COX-1 and COX-2 exhibit a critical structural divergence in their hydrophobic substrate-binding channels.

The selectivity of modern coxibs hinges on a single amino acid substitution at position 523:

  • COX-1 (The Restrictive Channel): Position 523 is occupied by a bulky Isoleucine (Ile523). The steric bulk of this residue restricts access to an adjacent hydrophilic side pocket, narrowing the main channel 1.

  • COX-2 (The Accessible Side Pocket): Position 523 is occupied by the smaller Valine (Val523). The absence of a single methyl group creates a wider channel (17–25% larger volume) and opens a gateway to a secondary side pocket delineated by His513, Arg513, and Val523 2.

G AA Arachidonic Acid COX1 COX-1 (Constitutive) Ile523 AA->COX1 Basal COX2 COX-2 (Inducible) Val523 AA->COX2 Inflammatory Stimuli PGH2_1 PGH2 COX1->PGH2_1 PGH2_2 PGH2 COX2->PGH2_2 TXA2 Thromboxane A2 (Platelet Aggregation) PGH2_1->TXA2 PGE2 PGE2 / PGI2 (Inflammation & Pain) PGH2_2->PGE2 NSAIDs Non-Selective NSAIDs (Aspirin, Ibuprofen) NSAIDs->COX1 Blocks NSAIDs->COX2 Blocks Coxibs COX-2 Selective Coxibs (Celecoxib, Rofecoxib) Coxibs->COX2 Blocks selectively

Arachidonic acid signaling pathway and COX isoform-specific inhibition.

Comparative Binding Modes of Key Inhibitors

Aspirin: Covalent and Irreversible Acetylation

Aspirin acts as a time-dependent, irreversible inhibitor by transferring its acetyl group to Ser530 in both isoforms. In COX-1, this covalent modification completely occludes the binding of arachidonic acid, permanently shutting down thromboxane A2 (TXA2) synthesis in platelets (which lack the nuclear machinery to synthesize new enzymes) 3. In COX-2, acetylation of Ser530 alters the enzyme's catalytic activity rather than completely blocking it, shifting its product profile to pro-resolving mediators like 15-epi-lipoxin A4.

Ibuprofen & Flurbiprofen: Reversible and Competitive

Traditional NSAIDs bind rapidly and reversibly to the main hydrophobic channel. They coordinate their carboxylate groups with Arg120 (a crucial residue for substrate binding) and project their aromatic rings into the hydrophobic core, competitively blocking arachidonic acid entry 4. Because they do not rely on the Val523 side pocket, their binding poses are nearly identical in both COX-1 and COX-2, resulting in a non-selective pharmacological profile.

Celecoxib & Rofecoxib: Side-Pocket Insertion and Time-Dependent Kinetics

Coxibs were rationally designed to exploit the Val523-gated side pocket of COX-2. Celecoxib inserts its sulfonamide group deep into this side pocket, forming stable hydrogen bonds with Arg513 and His90—residues that are either inaccessible or substituted in COX-1. Mechanistic Causality: The binding of coxibs to COX-2 is a two-step, time-dependent process. Initial weak, reversible binding is followed by a slow conformational change that locks the inhibitor into a tightly bound, pseudo-irreversible state. In COX-1, the bulky Ile523 prevents this deep insertion, resulting in only weak, rapidly reversible binding 3.

Quantitative Comparison of COX Inhibitors

The structural differences directly translate to the biochemical selectivity observed in in vitro assays. The table below summarizes the inhibitory potency and selectivity indices of representative compounds.

InhibitorPharmacological ClassCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)Primary Binding Mode
Aspirin Non-selective1.3>50.0<0.05Covalent (Ser530 acetylation)
Ibuprofen Non-selective12.080.00.15Rapid, reversible competitive
Diclofenac Weakly COX-2 selective0.0760.0262.9Time-dependent, inverted binding
Celecoxib COX-2 selective82.06.8~12.0Time-dependent, side-pocket insertion
Rofecoxib Highly COX-2 selective>100.025.0>4.0Time-dependent, side-pocket insertion

(Note: IC50 values are highly assay-dependent. Data adapted from comparative human monocyte and purified enzyme assays to illustrate relative selectivity 5.)

Experimental Methodologies for Binding Analysis

To accurately characterize these binding modes and validate computational docking models, researchers rely on orthogonal techniques: X-ray crystallography for spatial resolution and Surface Plasmon Resonance (SPR) for kinetic profiling.

Protocol 1: X-ray Crystallography Workflow for COX-Inhibitor Complexes

Understanding atomic-level interactions requires high-resolution crystal structures. Because COX is a membrane-associated homodimer, crystallization requires careful detergent management.

  • Protein Expression & Purification: Express recombinant human COX-2 in a baculovirus/Sf9 insect cell system. Causality: Insect cells ensure proper post-translational modifications (specifically N-glycosylation at Asn410), which are critical for the proper folding of the catalytic domain.

  • Inhibitor Co-crystallization: Incubate purified COX-2 (10 mg/mL) with a 5-fold molar excess of the inhibitor (e.g., celecoxib) for 2 hours at 4°C. Causality: This extended incubation allows the slow, time-dependent conformational lock characteristic of coxibs to fully occur before crystallization.

  • Vapor Diffusion: Set up hanging-drop vapor diffusion plates using a reservoir solution containing PEG 4000 and sodium acetate (pH 5.0). Causality: The acidic pH helps stabilize the protein-detergent complex (typically utilizing n-octyl-beta-D-glucopyranoside) required to keep this membrane-associated protein soluble in an aqueous drop.

  • Diffraction & Resolution: Flash-freeze crystals in liquid nitrogen using glycerol as a cryoprotectant. Collect diffraction data at a synchrotron source to achieve resolutions of 2.4 - 2.7 Å.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR provides real-time, label-free data on the association ( kon​ ) and dissociation ( koff​ ) rates, which is essential for distinguishing rapid-reversible NSAIDs from time-dependent coxibs 6.

  • Sensor Chip Preparation: Dock a CM5 (carboxymethylated dextran) sensor chip into the Biacore instrument and prime with running buffer (e.g., HBS-EP).

  • Surface Activation: Inject a 1:1 mixture of NHS (N-hydroxysuccinimide) and EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) for 7 minutes at 5 µL/min. Causality: This converts the carboxyl groups on the dextran matrix into reactive succinimide esters, priming them for amine coupling to the lysine residues of COX-2.

  • Receptor Immobilization: Inject purified COX-2 diluted in 10 mM sodium acetate (pH 5.0) until a high surface density of 3000-5000 Response Units (RU) is achieved. Causality: A high density is mandatory because small molecule inhibitors (MW < 400 Da) generate very low refractive index changes upon binding. High receptor density ensures the signal remains distinguishable from bulk noise.

  • Deactivation: Inject 1M ethanolamine (pH 8.5) to block unreacted ester sites, preventing non-specific binding of the inhibitor to the matrix.

  • Kinetic Titration (Association): Inject varying concentrations of the inhibitor (e.g., 10 nM to 1 µM) over the active and reference flow cells at a high flow rate (30-50 µL/min). Causality: High flow rates minimize mass transport limitations, ensuring the measured kon​ reflects true binding kinetics rather than the diffusion rate of the drug.

  • Dissociation & Regeneration: Switch to running buffer to monitor the dissociation phase. For time-dependent inhibitors like celecoxib, the koff​ will be extremely slow, validating the pseudo-irreversible binding model.

SPR Step1 1. Sensor Chip Preparation (CM5 Dextran Matrix) Step2 2. EDC/NHS Activation (Create reactive esters) Step1->Step2 Step3 3. COX-2 Immobilization (Amine coupling, 3000-5000 RU) Step2->Step3 Step4 4. Ethanolamine Deactivation (Block unreacted sites) Step3->Step4 Step5 5. Inhibitor Injection (Association Phase) Step4->Step5 Step6 6. Buffer Wash (Dissociation Phase) Step5->Step6 Step7 7. Kinetic Analysis (Calculate Kon, Koff, KD) Step6->Step7

Step-by-step Surface Plasmon Resonance (SPR) workflow for COX-2 binding kinetics.

References

  • Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition Source: NIH PMC[Link]

  • Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases Source: NIH[Link]

  • Coxibs interfere with the action of aspirin by binding tightly to one monomer of cyclooxygenase-1 Source: PNAS[Link]

  • Structural and Functional Basis of Cyclooxygenase Inhibition Source: ACS Publications[Link]

  • Guide to Running an SPR Experiment Source: Duke University[Link]

  • Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes Source: PedWorld[Link]

Sources

Validation

Bridging the Biology Gap: A Scientist’s Guide to Validating Cell-Based Assays with In Vivo Models

As drug discovery scientists, we rely heavily on in vitro biological experiments during the early stages of the Design-Make-Test (DMT) cycle. High-throughput cell-based assays are cost-effective, reliable, and excellent...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery scientists, we rely heavily on in vitro biological experiments during the early stages of the Design-Make-Test (DMT) cycle. High-throughput cell-based assays are cost-effective, reliable, and excellent for establishing structure-activity relationships against specific molecular targets[1]. However, a cell-based assay only measures a compound's potential. It exists in a static, isolated environment devoid of physiological clearance, protein binding, immune system interplay, and the complex tumor microenvironment (TME).

Translating promising results from controlled in vitro environments to complex in vivo models is one of the most critical—and failure-prone—aspects of drug development[1]. To prevent late-stage clinical attrition, we must rigorously validate our cell-based findings using appropriately selected in vivo models.

This guide provides an objective comparison of in vivo validation models, outlines a self-validating experimental workflow, and details the causality behind each methodological choice.

Objective Comparison of In Vivo Validation Models

Selecting the right in vivo model is the first step in successful translation. A mismatch between the in vitro mechanism of action (MoA) and the in vivo model's biological reality will yield false negatives. Below is an objective comparison of the primary models used to validate oncology cell-based assays.

Table 1: Comparison of In Vivo Oncology Models
Model TypeDescriptionImmune StatusTME FidelityBest Used For Validating...
Cell Line-Derived Xenograft (CDX) Human immortalized cell lines implanted into immunodeficient mice.Compromised (Athymic/SCID)Low (Lacks human stroma/immune cells)Direct cytotoxic agents, targeted therapies with known genetic drivers.
Patient-Derived Xenograft (PDX) Fresh human tumor tissue implanted directly into immunodeficient mice.Compromised (Unless humanized)High (Preserves patient tumor architecture)Clinical translatability, overcoming cell line genetic drift[2].
Syngeneic Models Murine tumor cell lines implanted into immunocompetent mice of the same strain.Intact (Murine)Moderate (Murine stroma and immune system)Immuno-oncology (IO) agents, checkpoint inhibitors, immune modulators.
Genetically Engineered Mouse Models (GEMM) Mice genetically modified to spontaneously develop tumors.IntactVery High (Spontaneous development)Target validation in an intact immune and stromal environment.

Data Insight: While CDX models are highly reproducible and correlate well with standard 2D viability assays, they often over-predict clinical efficacy. PDX models, particularly humanized variants, provide a distinct advantage by preserving the inherent "hot" or "cold" phenotypic features of the original tumor, making them superior for advanced translational research[2].

The Translational Workflow: From In Vitro Hit to In Vivo Validation

Validating a cell-based assay is not as simple as injecting the maximum tolerated dose (MTD) into a mouse. It requires a bidirectional "learn, confirm, and refine" paradigm[3]. We must use physiologically based pharmacokinetic/pharmacodynamic (PBPK/PD) modeling to estimate the clinical effect and determine the correct dosing schedule[3].

G InVitro In Vitro Screening (Cell Viability/Biochemical) PKPD PK/PD Modeling & Dose Prediction InVitro->PKPD IC50 / EC50 ModelSelect In Vivo Model Selection (CDX, PDX, Syngeneic) InVitro->ModelSelect Genetic Profile Efficacy In Vivo Efficacy (Tumor Volume/Survival) PKPD->Efficacy Dose Regimen ModelSelect->Efficacy Engraftment Biomarker Target Engagement (PD Biomarkers) Efficacy->Biomarker Tissue Harvest

Fig 1: Logical workflow for in vitro to in vivo translation utilizing PK/PD modeling.

Step-by-Step Methodology: A Self-Validating In Vivo Protocol

To ensure trustworthiness, an in vivo assay must be a self-validating system . This means the protocol must contain internal checks to prove that the observed efficacy is directly caused by the mechanism identified in your cell-based assay, rather than off-target toxicity.

According to the Assay Guidance Manual, quantifying the reproducibility of an in vivo assay enables teams to make statistically significant decisions about compound prioritization[4]. Below is a standardized protocol for validating an in vitro targeted therapy (e.g., a MEK inhibitor) using a xenograft model.

Step 1: Dose Selection via PK/PD Modeling
  • Action: Do not default to the MTD. Utilize clinically relevant pharmacokinetic profiles to drive the pharmacodynamic models developed in the in vitro setting[5].

  • Causality: If your cell-based assay shows an IC90 of 50 nM, your in vivo dose must be calculated to achieve a free-drug plasma concentration exceeding 50 nM for a sustained period. This ensures the in vivo model is a true test of the in vitro hypothesis.

Step 2: Model Establishment and Randomization
  • Action: Implant the selected cell line (e.g., A375 melanoma) subcutaneously into the flank of immunocompromised mice. Monitor tumor growth via caliper measurements.

  • Action: Once tumors reach an average volume of 150–200 mm³, randomize the mice into treatment groups (Vehicle, Positive Control, Test Compound).

  • Causality: Randomizing based on tumor volume (rather than body weight) ensures baseline equivalence across groups, minimizing biological noise and satisfying rigorous statistical validation requirements[4].

Step 3: In-Study Validation and Efficacy Readout
  • Action: Administer the compound via the modeled route and schedule. Measure tumor volume and body weight bi-weekly.

  • Causality: Tumor volume serves as the primary efficacy readout (Tumor Growth Inhibition, TGI%). Body weight serves as a surrogate marker for gross toxicity. If body weight drops by >20%, the dose is toxic, and any observed tumor shrinkage may be an artifact of systemic morbidity rather than targeted efficacy.

Step 4: Pharmacodynamic (PD) Biomarker Tissue Harvest
  • Causality: This is the ultimate self-validating step. You must prove that the drug engaged its target inside the tumor.

Pathway Drug MEK Inhibitor (Test Compound) MEK MEK1/2 Drug->MEK Inhibits pERK Phospho-ERK (PD Biomarker) Drug->pERK Decreases ERK ERK1/2 MEK->ERK Phosphorylates ERK->pERK Active Form Proliferation Tumor Cell Proliferation pERK->Proliferation Drives

Fig 2: MEK inhibitor mechanism and pERK pharmacodynamic biomarker readout.

Interpreting the Translational Data

When bridging the gap between cell-based assays and in vivo models, data must be synthesized to confirm the MoA. Below is a representative data set demonstrating a successful in vitro to in vivo translation for a hypothetical MEK inhibitor.

Table 2: Representative Translation Data (MEK Inhibitor Validation)
Model SystemIn Vitro IC50 (nM)In Vivo Dose (mg/kg)Plasma Cmax (nM)Tumor pERK Inhibition (%)Tumor Growth Inhibition (%)
CDX (A375) 121015085%78%
PDX (Melanoma) 181014572%65%
Syngeneic (B16F10) 251016060%45%

Data Synthesis: The table above demonstrates a self-validating system. The in vitro IC50 successfully predicted the required plasma exposure. More importantly, the in vivo efficacy (Tumor Growth Inhibition) correlates directly with the PD biomarker readout (Tumor pERK Inhibition). The drop in efficacy seen in the Syngeneic model highlights how an intact immune system and murine TME can alter drug penetration and efficacy, a nuance entirely missed by standard 2D cell-based assays.

Conclusion

Validating cell-based assays in vivo is not merely a box-checking exercise for IND submission; it is the definitive test of a compound's biological relevance. By selecting the appropriate disease model, utilizing PK/PD modeling to drive dosing, and rigorously measuring target engagement alongside phenotypic efficacy, scientists can build a trustworthy, self-validating data package that confidently bridges the translational gap.

References[2] Title: Drug Discovery Services | Charles River Laboratories

Source: Charles River Laboratories URL: [Link][4] Title: In Vivo Assay Guidelines - Assay Guidance Manual Source: NCBI Bookshelf URL:[Link][1] Title: The Significance of In Vitro to In Vivo Translation in Drug Discovery Source: Sygnature Discovery URL:[Link][5] Title: In vitro to clinical translation of combinatorial effects of doxorubicin and dexrazoxane in breast cancer: a mechanism-based pharmacokinetic/pharmacodynamic modeling approach Source: Frontiers in Pharmacology URL:[Link][3] Title: In Vitro/In Vivo Translation of Synergistic Combination of MDM2 and MEK Inhibitors in Melanoma Using PBPK/PD Modelling: Part III Source: PMC URL:[Link]

Sources

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